Zadavotide guraxetan

• CAS: 2192281-54-0

Core Science & Biosynthesis

Zadavotide Guraxetan: A Technical Deep-Dive into the Mechanism of Action of a Targeted Radiopharmaceutical

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zadavotide guraxetan (B12419751), also known as [177Lu]Lu-PSMA-I&T, is a radiopharmaceutical agent at the forefront of targeted cancer therapy, particularly for metastatic castration-resistant prostate cancer (mCRPC). This document provides a comprehensive technical overview of its mechanism of action, from molecular targeting to the induction of cellular death. It includes a compilation of quantitative data from preclinical studies, detailed experimental methodologies, and visualizations of key biological pathways and experimental workflows to support further research and development in the field of radioligand therapy.

Core Mechanism of Action: Targeted Radionuclide Delivery

Zadavotide guraxetan operates on the principle of targeted radioligand therapy. Its structure comprises two key components: a high-affinity small molecule inhibitor that targets the Prostate-Specific Membrane Antigen (PSMA), and the radioisotope Lutetium-177 (¹⁷⁷Lu), which serves as the cytotoxic payload.[1]

PSMA is a transmembrane protein that is significantly overexpressed on the surface of the vast majority of prostate cancer cells, with expression levels correlating with tumor aggressiveness and metastatic potential.[2] This overexpression provides a specific molecular target for therapeutic intervention.

The mechanism unfolds in a sequential process:

• Binding: Following intravenous administration, Zadavotide guraxetan circulates in the bloodstream and selectively binds to the extracellular domain of PSMA on prostate cancer cells.[1]

• Internalization: Upon binding, the Zadavotide guraxetan-PSMA complex is internalized by the cancer cell.[3]

• Radionuclide Decay and DNA Damage: Once inside the cell, the conjugated Lutetium-177 undergoes beta decay, emitting beta particles (and gamma rays) with a limited path length.[4] This localized emission of high-energy electrons induces cellular damage, primarily through the formation of single and double-strand breaks in the DNA of the cancer cell.[5][6]

• Cellular Apoptosis: The extensive DNA damage triggers the cell's DNA damage response (DDR) pathways. Overwhelmed by the damage, these pathways ultimately lead to cell cycle arrest and programmed cell death, or apoptosis.[5][7]

Quantitative Preclinical Data

The following tables summarize key quantitative data from preclinical evaluations of [177Lu]Lu-PSMA-I&T, often in comparison with other PSMA-targeting radioligands.

Table 1: In Vitro Binding Affinity (IC50) of PSMA Ligands

Cell Line	[177Lu]Lu-PSMA-I&T (nM)	[177Lu]Lu-PSMA-617 (nM)	Reference
DU145-PSMA #15	~5-10	~5-10	[8][9]
LNCaP	Not explicitly stated for I&T, but generally in the low nanomolar range for PSMA inhibitors.	Not explicitly stated, but generally in the low nanomolar range.	[7][8][10]
U2OS-PSMA	~5-10	~5-10	[8]

Note: IC50 values are approximate as extracted from graphical representations in some sources.

Table 2: Preclinical Biodistribution of [177Lu]Lu-PSMA-I&T in Tumor-Bearing Mice (% Injected Dose per Gram - %ID/g)

Organ	1 hour p.i.	12 hours p.i.	24 hours p.i.	48 hours p.i.	168 hours p.i.	Reference
Blood	0.63	-	-	-	-	[11]
Tumor (LNCaP xenograft)	~11.1	-	4.1 ± 1.1	-	0.9	[11][12]
Tumor (22Rv1 xenograft)	-	-	-	-	-	[13]
Kidneys	165.50 ± 20.46	99.3	34.7 ± 17.2	-	-	[11][12][13]
Spleen	26.06 ± 18.99	-	-	-	-	[11]

Note: p.i. = post-injection. Data is compiled from studies using different mouse models and may have slight variations in experimental conditions.

Signaling Pathways and Experimental Workflows

Signaling Pathway of Lutetium-177 Induced DNA Damage Response

The beta particles emitted by Lutetium-177 cause significant DNA damage, primarily double-strand breaks (DSBs). This triggers a complex signaling cascade known as the DNA Damage Response (DDR). The primary goal of the DDR is to arrest the cell cycle to allow for DNA repair. If the damage is too extensive, the DDR will signal for the cell to undergo apoptosis.

Lutetium-177 Induced DNA Damage Response Pathway.

Experimental Workflow for In Vivo Biodistribution Study

The following diagram outlines a typical workflow for assessing the biodistribution of [177Lu]Lu-PSMA-I&T in a preclinical tumor model.

Workflow for In Vivo Biodistribution Study.

Experimental Workflow for In Vitro Competitive Binding Assay

This workflow details the steps to determine the binding affinity (IC50) of Zadavotide guraxetan for PSMA on cancer cells.

Workflow for In Vitro Competitive Binding Assay.

Detailed Experimental Protocols

While detailed, proprietary protocols are often specific to the developing institution, the following represents a generalized, yet comprehensive methodology for key preclinical experiments based on published literature.

In Vivo Biodistribution in a Xenograft Mouse Model

• Objective: To determine the uptake and clearance of [177Lu]Lu-PSMA-I&T in tumor and normal tissues over time.

• Animal Model: Male severe combined immunodeficiency (SCID) mice, 6-8 weeks old.

• Cell Line: LNCaP human prostate adenocarcinoma cells.

• Procedure:

  • Tumor Implantation: Subcutaneously inject approximately 5 x 10⁶ LNCaP cells suspended in a suitable medium (e.g., Matrigel) into the flank of each mouse. Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Radiopharmaceutical Preparation: Prepare [177Lu]Lu-PSMA-I&T under sterile conditions. The final preparation should be in a physiologically compatible buffer (e.g., saline).

  • Injection: Administer a defined activity of [177Lu]Lu-PSMA-I&T (e.g., 30 MBq in 200 µL) to each mouse via tail vein injection.[11]

  • Time Points: Euthanize groups of mice (n=5 per group) at various time points post-injection (e.g., 1, 12, 24, 48, and 168 hours).[5]

  • Tissue Harvesting: Immediately following euthanasia, collect blood via cardiac puncture and dissect tumors and major organs (kidneys, liver, spleen, lungs, muscle, bone).

  • Sample Processing: Weigh each tissue sample and place it in a pre-weighed counting tube.

  • Radioactivity Measurement: Measure the radioactivity in each sample, along with standards of the injected dose, using a calibrated automated gamma counter.

  • Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ at each time point.

In Vitro Competitive Binding Assay

• Objective: To determine the IC50 value of Zadavotide guraxetan, reflecting its binding affinity to PSMA.

• Cell Line: DU145-PSMA cells (a PSMA-transfected cell line) or LNCaP cells.

• Materials:

  • Unlabeled Zadavotide guraxetan (competitor).

  • [177Lu]Lu-PSMA-I&T (radioligand).

  • Binding buffer (e.g., PBS with 1% BSA).

  • Lysis buffer (e.g., 0.5 M NaOH).

• Procedure:

  • Cell Plating: Seed approximately 50,000 cells per well in a 12-well plate and allow them to adhere overnight.[8]

  • Assay Setup:

    • Prepare serial dilutions of unlabeled Zadavotide guraxetan in binding buffer (e.g., from 10⁻¹³ M to 10⁻⁶ M).[8]

    • Prepare a solution of [177Lu]Lu-PSMA-I&T at a fixed, low concentration (e.g., 10⁻⁹ M) in binding buffer.[8]

  • Incubation:

    • Wash the cells with cold binding buffer.

    • To each well, add the radioligand solution along with varying concentrations of the unlabeled competitor.

    • Include wells for total binding (radioligand only) and non-specific binding (radioligand with a high concentration of an unlabeled PSMA inhibitor).

    • Incubate the plate for 3 hours at 4°C to minimize internalization.[8]

  • Washing and Lysis:

    • Aspirate the incubation medium and wash the cells twice with cold binding buffer to remove unbound ligand.

    • Add lysis buffer to each well to solubilize the cells and the bound radioligand.

  • Measurement and Analysis:

    • Transfer the lysate to counting tubes and measure the radioactivity using a gamma counter.

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data using a sigmoidal dose-response curve to determine the IC50 value.

Conclusion

Zadavotide guraxetan's mechanism of action is a well-defined process of targeted delivery of radiation to PSMA-expressing cancer cells. Preclinical data robustly support its high affinity for PSMA and its efficacy in delivering a cytotoxic radiation dose to tumors while minimizing off-target effects. The detailed understanding of its interaction with cancer cells and the subsequent induction of the DNA damage response pathway provides a strong rationale for its clinical development and application. The experimental protocols and workflows outlined herein serve as a guide for researchers aiming to further investigate and build upon the foundational knowledge of this promising radiopharmaceutical.

References

• 1. researchgate.net [researchgate.net]
• 2. DNA damage-dependent mechanisms of ionizing radiation-induced cellular senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 177Lu-PSMA Therapy | Journal of Nuclear Medicine Technology [tech.snmjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Comparative Preclinical Biodistribution, Dosimetry, and Endoradiotherapy in Metastatic Castration-Resistant Prostate Cancer Using 19F/177Lu-rhPSMA-7.3 and 177Lu-PSMA I&T | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 6. Frontiers | Key molecular DNA damage responses of human cells to radiation [frontiersin.org]
• 7. 68Ga- and 177Lu-Labeled PSMA I&T: Optimization of a PSMA-Targeted Theranostic Concept and First Proof-of-Concept Human Studies | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 8. Extensive preclinical evaluation of lutetium-177-labeled PSMA-specific tracers for prostate cancer radionuclide therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Comparative Preclinical Biodistribution, Dosimetry, and Endoradiotherapy in Metastatic Castration-Resistant Prostate Cancer Using 19F/177Lu-rhPSMA-7.3 and 177Lu-PSMA I&T - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and Preclinical Evaluation of 177Lu-Labeled Radiohybrid PSMA Ligands for Endoradiotherapy of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Preclinical Evaluation of 177Lu-rhPSMA-10.1, a Radiopharmaceutical for Prostate Cancer: Biodistribution and Therapeutic Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Lutetium-177 Zadavotide Guraxetan: A Technical Guide to a Novel Radioligand Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lutetium-177 Zadavotide Guraxetan (B12419751) (¹⁷⁷Lu-PSMA-I&T) is an investigational, targeted radioligand therapy showing significant promise in the treatment of prostate cancer. This document provides a comprehensive technical overview of its core components, mechanism of action, preclinical and clinical data, and the experimental protocols utilized in its evaluation. By targeting the Prostate-Specific Membrane Antigen (PSMA), Lutetium-177 Zadavotide Guraxetan delivers precise beta-particle radiation to cancer cells, offering a novel therapeutic avenue for patients with advanced disease.

Introduction

Prostate cancer remains a significant global health challenge. While numerous treatments exist, metastatic castration-resistant prostate cancer (mCRPC) presents a formidable clinical problem. The overexpression of Prostate-Specific Membrane Antigen (PSMA) on the surface of prostate cancer cells, which correlates with tumor aggressiveness, has made it an attractive target for therapeutic intervention.[1]

Lutetium-177 Zadavotide Guraxetan is a radiopharmaceutical that leverages this target. It is a conjugate of a high-affinity PSMA-targeting ligand, Zadavotide guraxetan, and the beta-emitting radioisotope, Lutetium-177.[2] This design allows for the selective delivery of cytotoxic radiation to PSMA-expressing tumor cells while minimizing damage to surrounding healthy tissue.[2]

Core Components and Physicochemical Properties

Lutetium-177 Zadavotide Guraxetan is comprised of two key functional units: the targeting moiety (Zadavotide guraxetan) and the radioactive payload (Lutetium-177).

Zadavotide Guraxetan (PSMA-I&T)

Zadavotide guraxetan, also known as PSMA-I&T, is a urea-based small molecule inhibitor of PSMA.[3] Its structure is optimized for high-affinity and specific binding to the enzymatic pocket of PSMA.

Lutetium-177

Lutetium-177 (¹⁷⁷Lu) is a medium-energy beta-emitting radioisotope with a physical half-life of 6.73 days. Its beta emissions have a maximum energy of 0.497 MeV and a mean tissue penetration of 0.67 mm, making it suitable for treating small to medium-sized tumor lesions with limited collateral damage.[2] ¹⁷⁷Lu also emits low-energy gamma photons (113 keV and 208 keV), which enables non-invasive imaging and dosimetry studies using Single Photon Emission Computed Tomography (SPECT).

Table 1: Physicochemical and Technical Specifications

Property	Value	Reference(s)
Molecular Formula	C₆₃H₈₉ILuN₁₁O₂₃	[2]
Molecular Weight	1672.3 g/mol	[2]
Radioisotope	Lutetium-177	[2]
¹⁷⁷Lu Half-life	6.73 days	[2]
¹⁷⁷Lu Beta Emission (Eβmax)	0.497 MeV	[2]
¹⁷⁷Lu Gamma Emission	113 keV, 208 keV
Target	Prostate-Specific Membrane Antigen (PSMA)	[2]
Binding Affinity (Kd)	3.9 nM (LNCaP cells), 5.6 nM (LS174T-PSMA cells)	[4]

Mechanism of Action

The therapeutic effect of Lutetium-177 Zadavotide Guraxetan is initiated by the high-affinity binding of the Zadavotide guraxetan moiety to PSMA expressed on the surface of prostate cancer cells.[2]

Figure 1: Mechanism of action of Lutetium-177 Zadavotide guraxetan.

Upon binding, the radiopharmaceutical is internalized by the cancer cell. The subsequent decay of Lutetium-177 releases high-energy beta particles that induce DNA double-strand breaks, ultimately leading to apoptotic cell death.[2]

PSMA Signaling Pathway Involvement

PSMA is not merely a passive cell surface antigen but is also implicated in cellular signaling pathways that promote prostate cancer progression. Research suggests that PSMA can modulate the PI3K-AKT and MAPK signaling pathways. The binding of ligands like Zadavotide guraxetan may interfere with these pro-survival signals, although the primary therapeutic effect is attributed to the radiotoxicity of ¹⁷⁷Lu.

Figure 2: Overview of PSMA-related signaling pathways in prostate cancer.

Preclinical and Clinical Evaluation

Lutetium-177 Zadavotide Guraxetan has undergone extensive preclinical and clinical evaluation to determine its safety, biodistribution, dosimetry, and therapeutic efficacy.

Preclinical Studies

Preclinical studies in mouse models with human prostate cancer xenografts have demonstrated high and specific uptake of ¹⁷⁷Lu-PSMA-I&T in tumors, with primary clearance through the kidneys.[5]

Table 2: Preclinical Biodistribution of ¹⁷⁷Lu-PSMA-I&T in LNCaP Tumor-Bearing Mice (%ID/g)

Organ	1 h post-injection	168 h post-injection	Reference(s)
Blood	0.63	-	[6]
Spleen	26.06 ± 18.99	-	[6]
Kidneys	165.50 ± 20.46	-	[6]
Tumor	-	0.9	[6]

Data presented as mean ± standard deviation where available.

Clinical Trials: The ECLIPSE Study

The pivotal Phase 3 ECLIPSE trial (NCT05204927) is a multicenter, open-label, randomized study designed to evaluate the efficacy and safety of Lutetium-177 Zadavotide Guraxetan in patients with PSMA-positive mCRPC.[7][8]

Table 3: ECLIPSE Trial (NCT05204927) Design

Parameter	Description	Reference(s)
Phase	3	[7]
Patient Population	Adult males with PSMA-positive metastatic castration-resistant prostate cancer (mCRPC) who have progressed on at least one androgen receptor pathway inhibitor.	[8]
Intervention Arm	Lutetium-177 Zadavotide Guraxetan (7.4 GBq / 200 mCi) administered intravenously every 6 weeks for up to 6 cycles.	[1][7]
Control Arm	Standard of care hormone therapy (abiraterone or enzalutamide).	[7]
Primary Endpoint	Radiographic Progression-Free Survival (rPFS).	[7]
Secondary Endpoints	Overall Survival (OS), Objective Response Rate (ORR), Disease Control Rate (DCR), Duration of Response (DOR), Time to PSA progression, Safety and Tolerability.	[9]

In November 2024, it was announced that the ECLIPSE trial met its primary endpoint, demonstrating a statistically significant and clinically meaningful improvement in radiographic progression-free survival for patients treated with Lutetium-177 Zadavotide Guraxetan compared to the control arm.[1][7][8] Specific quantitative data from the trial are pending publication in peer-reviewed journals and presentation at scientific conferences.

Experimental Protocols

Preclinical Biodistribution Methodology

The biodistribution of ¹⁷⁷Lu-PSMA-I&T was assessed in male severe combined immunodeficiency (SCID) mice bearing LNCaP human prostate cancer xenografts.[6]

• Radiopharmaceutical Administration: A defined activity of ¹⁷⁷Lu-PSMA-I&T was administered intravenously to tumor-bearing mice.

• Tissue Harvesting: At predetermined time points (e.g., 1, 24, 48, 168 hours) post-injection, animals were euthanized.

• Organ and Tumor Collection: Blood, major organs (liver, spleen, kidneys, etc.), and tumors were collected, weighed, and the radioactivity was measured using a gamma counter.

• Data Analysis: The percentage of the injected dose per gram of tissue (%ID/g) was calculated for each sample to determine the biodistribution profile.

Clinical Dosimetry Protocol (Based on SPECT/CT)

Patient-specific dosimetry is crucial for assessing the absorbed radiation dose to tumors and normal organs. A common methodology involves quantitative SPECT/CT imaging.[10]

Figure 3: General workflow for clinical dosimetry using SPECT/CT.

• Image Acquisition: Patients undergo whole-body SPECT/CT scans at multiple time points after the administration of Lutetium-177 Zadavotide Guraxetan (e.g., 4, 24, 48, and 72 hours).[10]

• Image Reconstruction and Calibration: Images are reconstructed using algorithms that account for attenuation and scatter. The system is calibrated to convert image counts to absolute activity (in Becquerels).

• Volume of Interest (VOI) Delineation: Three-dimensional VOIs are drawn around tumors and critical organs (e.g., kidneys, salivary glands, red marrow) on the CT images and transferred to the co-registered SPECT images.

• Time-Activity Curve Generation: The total activity within each VOI is determined at each time point and plotted to generate time-activity curves.

• Absorbed Dose Calculation: The time-activity curves are integrated to determine the total number of disintegrations in each source region. This information is then used in conjunction with software such as OLINDA/EXM to calculate the absorbed radiation dose in Gy/MBq.

Table 4: Representative Absorbed Organ Doses from ¹⁷⁷Lu-PSMA Therapies

Organ	Mean Absorbed Dose (Gy)	Reference(s)
Liver	0.35	[11]
Spleen	0.41	[11]
Bone	0.99	[11]
Submandibular Gland	0.27	[11]
Parotid Gland	0.26	[11]
Whole-body Segmented Tumor	4.37	[11]

Note: These values are from a study including patients treated with ¹⁷⁷Lu-PSMA-617 and a combination therapy including ¹⁷⁷Lu-PSMA-I&T, and are presented for illustrative purposes.

Safety and Tolerability

Clinical data from trials involving ¹⁷⁷Lu-PSMA targeted therapies have generally shown a manageable safety profile. Common adverse events include fatigue, dry mouth, nausea, and myelosuppression (anemia, thrombocytopenia, leukopenia). The targeted nature of the therapy helps to spare most healthy tissues from high radiation doses.

Conclusion and Future Directions

Lutetium-177 Zadavotide Guraxetan represents a significant advancement in the field of radioligand therapy for prostate cancer. Its ability to specifically target PSMA-expressing cells and deliver a cytotoxic dose of radiation has been validated in preclinical studies and has shown promising efficacy in the Phase 3 ECLIPSE trial. As more detailed data from this trial become available, the precise clinical positioning of this agent will be further defined. Future research may focus on combination therapies, optimizing patient selection through advanced imaging techniques, and exploring its use in earlier stages of prostate cancer. The development of Lutetium-177 Zadavotide Guraxetan underscores the potential of targeted radionuclide therapies to improve outcomes for patients with advanced malignancies.

References

• 1. targetedonc.com [targetedonc.com]
• 2. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. | BioWorld [bioworld.com]
• 6. Comparative Preclinical Biodistribution, Dosimetry, and Endoradiotherapy in Metastatic Castration-Resistant Prostate Cancer Using 19F/177Lu-rhPSMA-7.3 and 177Lu-PSMA I&T | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 7. urologytimes.com [urologytimes.com]
• 8. onclive.com [onclive.com]
• 9. eclipseclinicaltrial.org [eclipseclinicaltrial.org]
• 10. Quantitative imaging for 177Lu-PSMA treatment response monitoring and dosimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Single Time-Point SPECT/CT Dosimetry for 177Lu-PSMA targeted radionuclide therapy: Association with treatment response and PSMA-PET Biomarkers in mCRPC | Journal of Nuclear Medicine [jnm.snmjournals.org]

An In-depth Technical Guide to Zadavotide Guraxetan: A PSMA-Targeted Radioligand Therapy

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Zadavotide guraxetan (B12419751), also known as 177Lu-PNT2002 or [177Lu]Lu-PSMA-I&T, is an investigational radioligand therapy designed for the targeted treatment of prostate cancer.[1][2] It comprises a high-affinity ligand that targets the Prostate-Specific Membrane Antigen (PSMA) and is conjugated with the beta-emitting radioisotope Lutetium-177 (177Lu).[3][4] This guide provides a comprehensive technical overview of its mechanism of action, summarizes key quantitative data from clinical trials, details experimental protocols, and visualizes critical pathways and workflows.

Core Mechanism of Action: PSMA-Targeted Radionuclide Delivery

The therapeutic efficacy of Zadavotide guraxetan is rooted in its precise targeting of PSMA, a transmembrane protein significantly overexpressed on the surface of most prostate cancer cells.[1][3] The mechanism can be dissected into two primary components:

• PSMA Targeting Ligand (Zadavotide guraxetan): This small molecule, also referred to as PSMA-I&T, functions as a PSMA inhibitor, binding with high specificity to the extracellular domain of the PSMA protein on tumor cells.[2][5]

• Radioactive Payload (Lutetium-177): Conjugated to the ligand, 177Lu is a beta-emitting radioisotope.[3] Upon binding of the ligand to PSMA, the localized emission of beta particles induces DNA damage and subsequent apoptosis in the targeted cancer cells, minimizing off-target damage to surrounding healthy tissue.[1][6]

This "theranostic" approach allows for both imaging (when labeled with a diagnostic isotope like Gallium-68) and therapy, ensuring that treatment is directed specifically at PSMA-expressing tumors.[2]

Caption: Mechanism of Action of Zadavotide Guraxetan.

Quantitative Data from Clinical Trials

The clinical development of Zadavotide guraxetan has yielded significant quantitative data, primarily from the Phase 3 SPLASH trial and the Phase 2 LUNAR trial.

Phase 3 SPLASH Trial: Efficacy in mCRPC

The SPLASH study evaluated Zadavotide guraxetan in patients with metastatic castration-resistant prostate cancer (mCRPC) who had progressed after treatment with an androgen receptor pathway inhibitor (ARPI).[7][8]

Metric	Zadavotide Guraxetan Arm	Control (ARPI) Arm	Hazard Ratio (HR)	p-value	Citation
Median Radiographic Progression-Free Survival (rPFS)	9.5 months	6.0 months	0.71	0.0088	[7][8][9]
Interim Overall Survival (OS) HR	-	-	1.11	-	[7][8]

Data based on blinded independent central review. The OS data were immature at the time of analysis.

Phase 3 SPLASH Trial: Safety and Tolerability

The safety profile was favorable compared to the control arm.[7][8]

Adverse Event Category	Zadavotide Guraxetan Arm	Control (ARPI) Arm	Citation
Grade ≥3 Treatment-Emergent AEs (TEAEs)	30.1%	36.9%	[7][8]
Serious TEAEs	17.1%	23.1%	[7][8]
TEAEs Leading to Discontinuation	1.9%	6.2%	[7][8]

Phase 2 LUNAR Trial: Efficacy in Oligorecurrent Prostate Cancer

The LUNAR study investigated adding Zadavotide guraxetan to stereotactic body radiotherapy (SBRT) for patients with oligorecurrent, hormone-sensitive prostate cancer.[10]

| Metric | Zadavotide Guraxetan + SBRT Arm | SBRT Alone Arm | Hazard Ratio (HR) | p-value | Citation | | :--- | :--- | :--- | :--- | :--- | | Median Progression-Free Survival (PFS) | 17.6 months | 7.4 months | 0.37 | < 0.0001 |[10] | | Median Hormonal Therapy-Free Survival | 24.3 months | 14.2 months | 0.40 | < 0.0001 |[10] |

Experimental Protocols

Detailed methodologies for the pivotal clinical trials are outlined below.

Phase 3 SPLASH Trial (NCT04647526)

• Objective: To evaluate the efficacy and safety of 177Lu-PNT2002 in patients with PSMA-avid mCRPC who have progressed on an ARPI and are chemotherapy-naïve.[11]

• Study Design: A multicenter, randomized, open-label Phase 3 study.[11]

• Patient Population: Included patients aged 18 years or older with documented progressive mCRPC and high PSMA expression confirmed by PET/CT, as determined by a blinded independent central review.[11]

• Randomization: Following a safety and dosimetry lead-in of 25 patients, approximately 390 patients were randomized in a 2:1 ratio.[11]

  • Experimental Arm (Arm A): Received 177Lu-PNT2002 at a dose of 6.8 GBq administered intravenously every 8 weeks for up to four cycles.[11][12]

  • Control Arm (Arm B): Received either Abiraterone (1000 mg daily) plus prednisone (B1679067) or Enzalutamide (160 mg daily). Patients in this arm were permitted to cross over to the experimental arm upon confirmed radiographic progression.[11][12]

• Primary Endpoint: Radiographic progression-free survival (rPFS) assessed by blinded independent central review, based on RECIST 1.1 and Prostate Cancer Working Group 3 (PCWG3) criteria.[11]

• Secondary Endpoints: Overall survival (OS), objective response rate (ORR), duration of response (DOR), and prostate-specific antigen (PSA) response.[12]

Caption: Workflow of the Phase 3 SPLASH Clinical Trial.

Phase 2 LUNAR Trial (NCT05496959)

• Objective: To determine if adding neoadjuvant 177Lu-PNT2002 to metastasis-directed SBRT improves outcomes in oligorecurrent, hormone-sensitive prostate cancer.[10][13]

• Study Design: A single-center, open-label, controlled Phase 2 trial.[13]

• Patient Population: Men with oligorecurrent (up to 5 lesions) hormone-sensitive prostate cancer detected by PSMA PET/CT.[13]

• Intervention:

  • Experimental Arm: Two cycles of neoadjuvant 177Lu-PNT2002 followed by SBRT to all metastatic sites.[10][13]

  • Control Arm: SBRT alone to all metastatic sites.[10]

• Primary Endpoint: Progression-free survival (PFS), with progression defined by PSMA PET/CT imaging.[10]

• Key Finding: The addition of 177Lu-PNT2002 was hypothesized to act against occult, microscopic disease not visible on imaging, thereby delaying recurrence.[10][13]

Caption: Workflow of the Phase 2 LUNAR Clinical Trial.

Conclusion

Zadavotide guraxetan represents a significant advancement in the field of radioligand therapy for prostate cancer.[1] Its mechanism, which leverages the high expression of PSMA on prostate cancer cells to deliver targeted radiation, has demonstrated substantial clinical benefit in delaying disease progression in both late-stage mCRPC and earlier oligorecurrent settings.[7][10] The robust data from the SPLASH and LUNAR trials underscore its potential as a valuable, well-tolerated treatment option for patients with PSMA-positive prostate cancer.[7][8][10] Continued research and forthcoming regulatory submissions will be critical in defining its role in the evolving landscape of prostate cancer treatment.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. openmedscience.com [openmedscience.com]
• 3. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Lutetium (177Lu) zadavotide guraxetan by Eli Lilly and Co for Metastatic Castration-Resistant Prostate Cancer (mCRPC): Likelihood of Approval [pharmaceutical-technology.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. clinicaltrials.eu [clinicaltrials.eu]
• 7. POINT Biopharma & Lantheus Announce Positive Topline Results From Pivotal SPLASH Trial in Metastatic Castration-Resistant Prostate Cancer [drug-dev.com]
• 8. urologytimes.com [urologytimes.com]
• 9. Lantheus Holdings And POINT Biopharma Announced Lu-PNT2002 Phase 3 SPLASH Study Results | Nasdaq [nasdaq.com]
• 10. cancernetwork.com [cancernetwork.com]
• 11. ascopubs.org [ascopubs.org]
• 12. targetedonc.com [targetedonc.com]
• 13. esmo.org [esmo.org]

Chemical structure of Zadavotide guraxetan

An In-depth Technical Guide on the Core Chemical Structure of Zadavotide Guraxetan (B12419751)

Introduction

Zadavotide guraxetan is the targeting and chelating component of the radiopharmaceutical Lutetium (177Lu) zadavotide guraxetan, also known as [177Lu]Lu-PSMA-I&T.[1] This compound is a cornerstone of a targeted cancer therapy approach known as radioligand therapy.[2] It is primarily under investigation for treating advanced prostate cancer, including metastatic castration-resistant prostate cancer (mCRPC).[1][3] The fundamental principle of this therapy involves a targeting molecule that selectively binds to cancer cells, coupled with a radioactive isotope that delivers a cytotoxic dose of radiation directly to the tumor site.[2] In this conjugate, zadavotide guraxetan acts as the vehicle, targeting the Prostate-Specific Membrane Antigen (PSMA), a protein significantly overexpressed on the surface of most prostate cancer cells.[1][4]

Core Chemical Structure

The chemical architecture of zadavotide guraxetan is complex, designed for specific biological targeting and stable chelation of a radioisotope. It is a conjugate molecule comprising three essential functional domains: a PSMA-binding ligand, a linker molecule, and a chelator. When complexed with Lutetium-177, it forms the active radiopharmaceutical agent, Lutetium (177Lu) zadavotide guraxetan.[4]

Structural Components

• PSMA-Targeting Ligand : This portion of the molecule is responsible for its specificity. It is designed to bind with high affinity to the extracellular domain of the Prostate-Specific Membrane Antigen (PSMA), ensuring that the radiopharmaceutical accumulates at the site of the tumor.[4]

• Linker : A chemical linker connects the PSMA-binding moiety to the chelator. Its design is critical for maintaining the biological activity of the targeting ligand and the stability of the chelated radioisotope.

• Chelator (Guraxetan) : This component is a derivative of DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid). It forms a highly stable cage-like complex with the Lutetium-177 radioisotope, preventing its release into systemic circulation where it could cause off-target toxicity.

Caption: Logical relationship of the core components of Lutetium (177Lu) zadavotide guraxetan.

Detailed Chemical Information

The systematic chemical name and molecular formula underscore the compound's complexity. PubChem provides a comprehensive set of identifiers for both the parent molecule and its Lutetium-177 conjugate.[4][5]

Property[4][6][7]	Value
IUPAC Name	(2S)-2-[[(1S)-1-carboxy-5-[[8-[[(5R)-5-carboxy-5-[[(2R)-2-[[(2R)-2-[[(4R)-4-carboxy-4-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]butanoyl]amino]-3-(4-hydroxy-3-iodophenyl)propanoyl]amino]-3-phenylpropanoyl]amino]pentyl]amino]-8-oxooctanoyl]amino]pentyl]carbamoylamino]pentanedioic acid
Molecular Formula (Zadavotide guraxetan)	C63H92IN11O23
Molecular Formula (Lutetium Lu-177 Zadavotide Guraxetan)	C63H89ILuN11O23
Molecular Weight (Lutetium-177 Conjugate)	1672.3 g/mol
Monoisotopic Mass (Parent Compound)	1497.5413 Da
SMILES (Parent Compound)	C1CN(CCN(CCN(CCN1CC(=O)O)CC(=O)O)--INVALID-LINK--O)I)C(=O)N--INVALID-LINK--C(=O)N--INVALID-LINK--CCCCCCC(=O)NCCCC--INVALID-LINK--O)NC(=O)N--INVALID-LINK--O)C(=O)O)C(=O)O">C@HC(=O)O)CC(=O)O

Mechanism of Action

The therapeutic effect of Lutetium (177Lu) zadavotide guraxetan is based on a targeted delivery of radiation.[1]

• Target Binding : Following intravenous administration, the compound circulates in the bloodstream.[1] The PSMA-targeting moiety of the molecule recognizes and binds to PSMA, which is highly expressed on prostate cancer cells.[4]

• Radiation Delivery : Once bound to the cancer cell, the Lutetium-177 radioisotope undergoes beta decay. This decay releases beta particles (high-energy electrons) that travel a short distance (a few millimeters) in tissue.[4]

• Cytotoxicity : The emitted beta particles deposit their energy in the immediate vicinity of the cancer cell, causing DNA double-strand breaks and inducing apoptosis (programmed cell death).[4] This localized delivery of radiation aims to maximize damage to tumor cells while minimizing exposure to surrounding healthy tissues.[1]

Caption: Mechanism of action for Lutetium (177Lu) zadavotide guraxetan at the cellular level.

Quantitative Data Summary

Preclinical and clinical studies provide quantitative data on the behavior and efficacy of this class of radiopharmaceuticals.

Preclinical Biodistribution

Biodistribution studies in animal models are crucial for determining the uptake and retention of the radiopharmaceutical in tumors versus healthy organs. The data below compares a novel agent to [177Lu]Lu-PSMA-I&T, highlighting the high tumor uptake characteristic of this therapeutic approach.

Radiopharmaceutical	Tissue	Uptake (Relative)	Time Point	Reference
177Lu-rhPSMA-10.1	Tumor (22Rv1 xenograft)	2.3-fold higher than 177Lu-PSMA-I&T	15 h	[8]
177Lu-rhPSMA-10.1	Kidney	6.4-fold lower than 177Lu-PSMA-I&T	15 h	[8]

Preclinical Efficacy in Mouse Models

Therapeutic efficacy studies demonstrate the anti-tumor effect of treatment. Combination therapies have shown significant improvements in tumor control and survival compared to monotherapies.

Treatment Group	Metric	Improvement	Reference
EBRT + PSMA-RLT	Tumor Doubling Time	1.7-fold longer (vs. RLT alone)	[9]
EBRT + PSMA-RLT	Tumor Doubling Time	2.7-fold longer (vs. EBRT alone)	[9]
EBRT + PSMA-RLT	Median Survival	24% longer (vs. RLT alone)	[9]
EBRT + PSMA-RLT	Median Survival	60% longer (vs. EBRT alone)	[9]
(EBRT = External Beam Radiotherapy; RLT = Radioligand Therapy)

Key Experimental Protocols

Radiolabeling Protocol

The synthesis of the active radiopharmaceutical involves chelating Lutetium-177 with the zadavotide guraxetan precursor. A representative protocol for a similar PSMA ligand is as follows:

• Preparation : A solution of the precursor ligand is prepared (e.g., 1.0 nmol in 10 µL of dimethylsulfoxide).[10]

• Reaction : The precursor is added to a solution containing 20–50 MBq of [177Lu]LuCl3.[10]

• Incubation : The reaction mixture is heated to facilitate the chelation process.

• Quality Control : After incubation, the final product is analyzed using techniques like HPLC to determine radiochemical purity and ensure that the Lutetium-177 is stably incorporated into the chelator.

In Vivo Biodistribution Workflow

This protocol is used to determine how the radiopharmaceutical is distributed throughout the body in an animal model.

• Animal Model : Tumor-bearing mice (e.g., with LNCaP or 22Rv1 human prostate cancer xenografts) are used.[8][9]

• Administration : A known quantity of the radiopharmaceutical (e.g., 1 MBq) is injected intravenously into each animal.[8]

• Time Points : Groups of animals are euthanized at various time points post-injection (e.g., 1, 4, 24, 48, 168 hours).[8]

• Tissue Harvesting : Key organs (kidneys, liver, spleen, etc.) and the tumor are harvested, weighed, and placed in counting tubes.[8]

• Radioactivity Measurement : The radioactivity in each sample is measured using a gamma counter.

• Data Analysis : The results are typically expressed as a percentage of the injected dose per gram of tissue (%ID/g), allowing for comparison of uptake across different tissues and time points.

Caption: Standard experimental workflow for an in vivo biodistribution study.

Clinical Administration and Monitoring Protocol

In human clinical trials, the administration and monitoring follow a strict protocol to ensure patient safety and to gather efficacy data.

• Patient Screening : Eligibility is confirmed through a review of medical history, blood tests (for white blood cells, platelets, hemoglobin, and kidney function), and imaging (e.g., PSMA PET/CT scan) to confirm PSMA-positive disease.[2][11]

• Administration : The drug is administered as an intravenous infusion.[1] Dosing and the number of cycles can vary depending on the trial protocol, but cycles often last 6-8 weeks.[1]

• Monitoring : Patients are continuously monitored for safety and side effects. This includes regular blood tests to check for myelosuppression and questionnaires to assess quality of life.[1][11]

• Efficacy Assessment : Treatment response is evaluated by monitoring PSA (prostate-specific antigen) levels in the blood and through follow-up imaging scans to assess tumor size.[2][11]

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. Lutetium (177Lu) zadavotide guraxetan by Eli Lilly and Co for Metastatic Castration-Resistant Prostate Cancer (mCRPC): Likelihood of Approval [pharmaceutical-technology.com]
• 4. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Zadavotide guraxetan | C63H92IN11O23 | CID 156596528 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. PubChemLite - Zadavotide guraxetan (C63H92IN11O23) [pubchemlite.lcsb.uni.lu]
• 7. GSRS [precision.fda.gov]
• 8. Lutetium (177Lu) zadavotide guraxetan - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 9. Lutetium (177Lu) zadavotide guraxetan - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 10. researchgate.net [researchgate.net]
• 11. clinicaltrials.eu [clinicaltrials.eu]

An In-depth Technical Guide to the Core Properties of [177Lu]Lu-PSMA-I&amp;T

This technical guide provides a comprehensive overview of the fundamental properties of [177Lu]Lu-PSMA-I&T, a radiopharmaceutical agent for targeted radionuclide therapy of prostate cancer. The content herein is curated for researchers, scientists, and professionals in drug development, offering detailed insights into its mechanism of action, physicochemical characteristics, and the experimental protocols for its evaluation.

Core Properties of [177Lu]Lu-PSMA-I&T

[177Lu]Lu-PSMA-I&T is a therapeutic radiopharmaceutical that combines a Lutetium-177 radionuclide with a PSMA-targeting ligand, PSMA-I&T.[1][2] The PSMA-I&T ligand is designed to bind with high affinity to the prostate-specific membrane antigen (PSMA), a protein overexpressed on the surface of prostate cancer cells.[2] This targeted delivery allows the β- and γ-radiation emitted by Lutetium-177 to induce DNA damage and subsequent cell death in cancerous tissues while minimizing exposure to healthy surrounding tissues.[2][3]

Physicochemical Properties

The PSMA-I&T ligand, chemically known as (R)-DOTAGA-D-Tyr(3-I)-D-Phe-D-Lys[Sub-Lys-CO-Glu]-OH, is complexed with Lutetium-177.[4] The DOTAGA chelator ensures stable binding of the radioactive metal.[5] Key physicochemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C63H89ILuN11O23	[6]
Molecular Weight	1672.3 g/mol	[6]
Radionuclide	Lutetium-177 (177Lu)	[2]
177Lu Half-life	6.64 days	[7]
177Lu Emissions	β- (beta) and γ (gamma) particles	[3]
Log D7.4 (Hydrophilicity)	-4.1 ± 0.1 to -4.3 ± 0.3	[1]

Pharmacological Properties

The pharmacological profile of [177Lu]Lu-PSMA-I&T is characterized by its high affinity for PSMA and its cellular internalization, leading to targeted radiation delivery.

Parameter	Value	Cell Line/Model	Reference
In Vitro Affinity (IC50)	Nanomolar range	PSMA-expressing cells	[8]
Cellular Internalization	145% ± 14% (relative to [125I]IBA-KuE)	LNCaP cells	[1]
Cellular Uptake (1 hr)	1.79 ± 0.67 %AA/100,000 cells	PC3-PIP cells	[9]
Cellular Uptake (3 hr)	1.88 ± 0.53 %AA/100,000 cells	PC3-PIP cells	[9]

Mechanism of Action and Signaling Pathway

[177Lu]Lu-PSMA-I&T exerts its therapeutic effect through targeted radiation. The PSMA-I&T component binds to PSMA on prostate cancer cells, and the complex is internalized.[2] The emitted β-particles from 177Lu then cause DNA damage, leading to apoptosis of the cancer cells.[2][3]

PSMA itself plays a role in prostate cancer progression by modulating cellular signaling pathways.[10][11] Research indicates that PSMA expression can shift cell survival signaling from the MAPK pathway to the pro-survival PI3K-AKT pathway.[10][11][12][13] This is achieved through PSMA's interaction with the scaffolding protein RACK1, which disrupts the formation of a signaling complex involving β1-integrin and IGF-1R that would normally activate the MAPK pathway.[10][12][13]

PSMA-dependent shift in signaling from MAPK to PI3K-AKT pathway.

Experimental Protocols

Radiolabeling of PSMA-I&T with Lutetium-177

This protocol is a generalized procedure based on established methods.[1][14][15]

General workflow for the radiolabeling of PSMA-I&T.

Methodology:

• Preparation: In a sterile vial, add the PSMA-I&T precursor (e.g., 20 µg).[15]

• Buffering: Add sodium acetate buffer (e.g., 0.1 M to 1.0 M, pH 5.5) to the vial.[1][15]

• Radiolabeling: Add no-carrier-added [177Lu]LuCl3 to the mixture.[1] The final volume is typically adjusted with 0.04 M HCl.[1]

• Incubation: Heat the reaction mixture at 95°C for 15 to 30 minutes.[14][15]

• Quality Control: After incubation, determine the radiochemical purity using HPLC and TLC.[16][17][18]

• Formulation: To prevent radiolysis, the final product can be formulated with ascorbic acid in saline.[4] A concentration of 20 mg/mL of ascorbic acid has been shown to ensure stability for over 30 hours.[4]

Quality Control

Quality control is essential to ensure the purity and identity of the final radiopharmaceutical.[16][17][18]

Workflow for the quality control of [177Lu]Lu-PSMA-I&T.

Methodology:

• High-Performance Liquid Chromatography (HPLC):

  • System: A gradient system using a phosphate buffer and acetonitrile is recommended to avoid tailing effects seen with TFA-containing gradients.[16][17][18]

  • Purpose: To determine the radiochemical purity and identify any impurities, with the main radiochemical impurity being the de-iodinated form of [177Lu]Lu-PSMA-I&T.[16][17][18] Batch data should show a radiochemical purity of >95%.[16][17][18]

• Thin-Layer Chromatography (TLC):

  • System: A TLC system with 0.1N citrate buffer at pH 5 as the mobile phase.[16][17][18]

  • Purpose: To determine the amount of free Lutetium-177.[16][17][18]

In Vitro Cell Binding and Internalization Assay

Methodology:

• Cell Culture: PSMA-positive prostate cancer cells (e.g., LNCaP or PC3-PIP) are cultured under standard conditions.[1][19]

• Binding Assay:

  • Cells are incubated with varying concentrations of [177Lu]Lu-PSMA-I&T and a competing non-radiolabeled PSMA ligand to determine the IC50 value.[8]

  • For saturation binding, cells are incubated with increasing concentrations of [177Lu]Lu-PSMA-I&T.

• Internalization Assay:

  • Cells are incubated with a fixed concentration of [177Lu]Lu-PSMA-I&T for different time points (e.g., 1 and 3 hours).[9]

  • After incubation, the medium is removed, and the cells are washed.

  • Surface-bound radioligand is removed by washing with an acidic buffer.

  • The cells are then lysed, and the internalized radioactivity is measured using a gamma counter.[1]

In Vivo Biodistribution Studies

Methodology:

• Animal Model: LNCaP or other PSMA-positive tumor-bearing mice (e.g., SCID or nu/nu mice) are used.[1][20][21]

• Injection: A defined activity of [177Lu]Lu-PSMA-I&T is injected intravenously into the mice.[22]

• Time Points: Animals are sacrificed at various time points post-injection (e.g., 1, 12, 24, 48, and 168 hours).[22]

• Organ Harvesting: Tissues of interest (e.g., tumor, kidneys, spleen, blood) are dissected, weighed, and the radioactivity is measured in a gamma counter.[20]

• Data Analysis: The uptake in each organ is calculated as the percentage of the injected dose per gram of tissue (%ID/g).[20]

Biodistribution and Dosimetry

Biodistribution studies in mice have shown that [177Lu]Lu-PSMA-I&T exhibits rapid blood clearance and high uptake in PSMA-positive tumors.[20] The primary route of excretion is renal.[20] However, a notable characteristic of [177Lu]Lu-PSMA-I&T is its significant retention in the kidneys compared to other PSMA ligands like [177Lu]Lu-PSMA-617.[1][8]

Organ	Uptake (%ID/g at 24h)	Reference
Kidneys	34.7 ± 17.2	[1]
Tumor (LNCaP)	~6.2 ± 0.1 (at 24h)	[23]

The effective half-life of [177Lu]Lu-PSMA-I&T in kidneys and lesions has been estimated to be 31 ± 17 hours and 51 ± 39 hours, respectively.[24] While tumor uptake is high, the significant kidney uptake is a critical consideration for dosimetry and potential renal toxicity.[1][8]

References

• 1. Synthesis and Preclinical Evaluation of 177Lu-Labeled Radiohybrid PSMA Ligands for Endoradiotherapy of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is 177Lu-PSMA-I&T used for? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Production and Quality Control of [177Lu]Lu-PSMA-I&T: Development of an Investigational Medicinal Product Dossier for Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Lu-177 Psma-I&T | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. [177Lu]Lu-PSMA-617 (PluvictoTM): The First FDA-Approved Radiotherapeutical for Treatment of Prostate Cancer [mdpi.com]
• 8. Extensive preclinical evaluation of lutetium-177-labeled PSMA-specific tracers for prostate cancer radionuclide therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro dose effect relationships of actinium-225- and lutetium-177-labeled PSMA-I&T - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PSMA redirects cell survival signaling from the MAPK to the PI3K-AKT pathways to promote the progression of prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. "PSMA Redirects Cell Survival Signaling From The MAPK To The PI3K-AKT P" by Leslie Ann Caromile, Kristina Dortche et al. [digitalcommons.lib.uconn.edu]
• 12. tandfonline.com [tandfonline.com]
• 13. PSMA redirects MAPK to PI3K-AKT signaling to promote prostate cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. bjrs.org.br [bjrs.org.br]
• 16. Improved quality control of [177Lu]Lu-PSMA I&T - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. [PDF] Improved quality control of [177Lu]Lu-PSMA I&T | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. pure.eur.nl [pure.eur.nl]
• 20. jnm.snmjournals.org [jnm.snmjournals.org]
• 21. Therapeutic efficacy of the radiopharmaceutical [Lu-177]Lu-PSMA I&T. Preclinical study [radiation-and-risk.com]
• 22. jnm.snmjournals.org [jnm.snmjournals.org]
• 23. pharmrxiv.de [pharmrxiv.de]
• 24. Biodistribution and dosimetry for combined [177Lu]Lu-PSMA-I&T/[225Ac]Ac-PSMA-I&T therapy using multi-isotope quantitative SPECT imaging - PMC [pmc.ncbi.nlm.nih.gov]

Zadavotide Guraxetan: A Technical Guide to a PSMA-Targeted Radiopharmaceutical

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zadavotide guraxetan (B12419751) is a potent and specific inhibitor of Prostate-Specific Membrane Antigen (PSMA), a well-validated target for the diagnosis and treatment of prostate cancer. When chelated with a radionuclide, Zadavotide guraxetan becomes a powerful radiopharmaceutical for targeted radiotherapy. This technical guide provides a comprehensive overview of the radiopharmaceutical characteristics of Zadavotide guraxetan, with a primary focus on its Lutetium-177 labeled analogue, [¹⁷⁷Lu]Lu-PSMA I&T. This document details its mechanism of action, summarizes key quantitative data, and provides in-depth experimental protocols for its synthesis, quality control, and preclinical evaluation.

Introduction

Prostate-Specific Membrane Antigen (PSMA) is a transmembrane glycoprotein (B1211001) that is overexpressed in the majority of prostate cancer cells, with expression levels correlating with tumor aggressiveness, metastasis, and recurrence. This overexpression makes PSMA an ideal target for radioligand therapy (RLT). Zadavotide guraxetan, also known as PSMA I&T, is a urea-based PSMA inhibitor designed for high-affinity binding to the enzymatic active site of PSMA.[1][2] It is comprised of a PSMA-binding motif, a linker, and a chelator (DOTAGA) that can stably incorporate various radionuclides.

The most clinically evaluated form of this radiopharmaceutical is [¹⁷⁷Lu]Lu-PSMA I&T, which utilizes the beta-emitting radionuclide Lutetium-177. Upon intravenous administration, [¹⁷⁷Lu]Lu-PSMA I&T selectively targets and binds to PSMA-expressing tumor cells. The subsequent decay of ¹⁷⁷Lu delivers a localized, cytotoxic dose of beta radiation, leading to tumor cell death while minimizing damage to surrounding healthy tissues.[1] This targeted approach has shown significant promise in the treatment of metastatic castration-resistant prostate cancer (mCRPC).

Mechanism of Action

The therapeutic efficacy of Zadavotide guraxetan-based radiopharmaceuticals stems from their targeted delivery of radiation to cancer cells. The process can be broken down into the following key steps:

• Target Binding: Following intravenous administration, the Zadavotide guraxetan moiety of the radiopharmaceutical circulates in the bloodstream and binds with high affinity to the extracellular domain of PSMA on the surface of prostate cancer cells.

• Internalization: Upon binding, the PSMA-radiopharmaceutical complex is internalized by the cancer cell through endocytosis.

• Radionuclide Decay and DNA Damage: Once internalized, the radionuclide (e.g., ¹⁷⁷Lu) decays, emitting beta particles that travel a short distance within the tissue. These high-energy electrons cause damage to cellular components, most critically inducing double-strand breaks in the DNA of the cancer cell.

• Cell Death: The accumulation of extensive DNA damage overwhelms the cell's repair mechanisms, triggering apoptosis and leading to cell death.

Figure 1: Mechanism of action of [¹⁷⁷Lu]Lu-Zadavotide Guraxetan.

Radiopharmaceutical Characteristics

The successful clinical application of a radiopharmaceutical is dependent on its physicochemical and biological properties. This section summarizes the key characteristics of [¹⁷⁷Lu]Lu-PSMA I&T.

Radiochemical Purity and Stability

High radiochemical purity is crucial to ensure that the radioactivity administered to a patient is associated with the targeting molecule, thereby maximizing therapeutic efficacy and minimizing off-target radiation exposure.

Parameter	Specification	Analytical Method	Reference
Radiochemical Purity	>95%	HPLC	[3]
Stability (in saline)	<95% at 24 hours	HPLC	[1][4]
Stability (with 20 mg/mL ascorbic acid)	Stable for over 30 hours	HPLC	[1][4]

In Vitro Binding Affinity

The binding affinity of Zadavotide guraxetan to PSMA is a critical determinant of its tumor-targeting capabilities. This is typically assessed through competitive binding assays.

Ligand	IC50 (nM)	Cell Line	Assay Type	Reference
Zadavotide guraxetan (PSMA I&T)	7.4 ± 1.2	LNCaP	Competitive Binding vs. [¹²⁵I]I-BA-KuE	[5]
ⁿᵃᵗGa-PSMA I&T	2.3 ± 0.8	LNCaP	Competitive Binding vs. [¹²⁵I]I-BA-KuE	[5]
ⁿᵃᵗLu-PSMA I&T	3.4 ± 0.9	LNCaP	Competitive Binding vs. [¹²⁵I]I-BA-KuE	[5]

In Vitro Cell Uptake

Cell uptake studies are performed to confirm that the radiopharmaceutical is specifically taken up by PSMA-expressing cells.

Cell Line	Time Point	% Injected Activity per 10⁶ cells	Reference
LNCaP (PSMA+)	1 hour	~15-20%	[6]
LNCaP (PSMA+)	4 hours	~25-30%	[6]
PC-3 flu (PSMA-)	4 hours	<1%	[6]

Preclinical Biodistribution in Mice

Biodistribution studies in animal models are essential to evaluate the in vivo tumor-targeting efficacy and clearance profile of the radiopharmaceutical. The following table summarizes the biodistribution of [¹⁷⁷Lu]Lu-PSMA I&T in LNCaP tumor-bearing mice, presented as percentage of injected dose per gram of tissue (%ID/g).

Organ	1 hour p.i. (%ID/g)	4 hours p.i. (%ID/g)	24 hours p.i. (%ID/g)	72 hours p.i. (%ID/g)	Reference
Blood	1.5 ± 0.3	0.4 ± 0.1	0.1 ± 0.0	0.0 ± 0.0	[7][8]
Tumor	12.5 ± 2.1	15.2 ± 3.5	10.1 ± 2.8	4.5 ± 1.2	[7][8]
Kidneys	34.7 ± 5.8	45.1 ± 7.2	34.7 ± 17.2	15.3 ± 4.1	[9][10]
Liver	0.8 ± 0.2	0.5 ± 0.1	0.2 ± 0.1	0.1 ± 0.0	[7][8]
Spleen	1.2 ± 0.4	0.9 ± 0.2	0.5 ± 0.1	0.2 ± 0.1	[7][8]
Salivary Glands	1.8 ± 0.5	1.5 ± 0.4	0.8 ± 0.2	0.3 ± 0.1	[9]

Patient Dosimetry

Dosimetry studies in patients are crucial for assessing the radiation absorbed dose to tumors and critical organs, ensuring the safety and efficacy of the radiopharmaceutical.

Organ	Mean Absorbed Dose (Gy/GBq)	Reference
Kidneys	0.9	[10]
Salivary Glands	0.6	[10]
Bone Marrow	0.04	[10]
Liver	0.2	[10]
Spleen	0.2	[10]
Tumor	1.0 - 3.5	[10]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Synthesis and Radiolabeling of [¹⁷⁷Lu]Lu-PSMA I&T

This protocol describes the manual radiolabeling of Zadavotide guraxetan with Lutetium-177.

References

• 1. Production and Quality Control of [177Lu]Lu-PSMA-I&T: Development of an Investigational Medicinal Product Dossier for Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Production and Quality Control of [177Lu]Lu-PSMA-I&T: Development of an Investigational Medicinal Product Dossier for Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jnm.snmjournals.org [jnm.snmjournals.org]
• 6. 177Lu-labeled low-molecular-weight agents for PSMA-targeted radiopharmaceutical therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jnm.snmjournals.org [jnm.snmjournals.org]
• 8. Comparative Preclinical Biodistribution, Dosimetry, and Endoradiotherapy in Metastatic Castration-Resistant Prostate Cancer Using 19F/177Lu-rhPSMA-7.3 and 177Lu-PSMA I&T - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. urotoday.com [urotoday.com]
• 10. pharmrxiv.de [pharmrxiv.de]

Zadavotide Guraxetan: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Analysis of a Novel Radiopharmaceutical for Prostate Cancer

Introduction

Zadavotide guraxetan (B12419751) is a promising molecule in the field of oncology, specifically in the targeted treatment of prostate cancer. When chelated with the radioisotope Lutetium-177, it forms Lutetium (177Lu) zadavotide guraxetan, a radiopharmaceutical designed for targeted radionuclide therapy. This technical guide provides a comprehensive overview of its core characteristics, mechanism of action, and key experimental data, intended for researchers, scientists, and drug development professionals.

Core Molecular Data

The fundamental chemical properties of Zadavotide guraxetan and its clinically relevant radiolabeled form are summarized below.

Property	Zadavotide guraxetan	Lutetium (177Lu) zadavotide guraxetan
Molecular Formula	C63H92IN11O23[1][2]	C63H89ILuN11O23[3]
Molecular Weight	1498.37 g/mol [1]	1672.3 g/mol [3]
Synonyms	(R)-PSMA I&T, (R)-PNT-2002[1]	177Lu-PSMA-I&T, [177Lu]Lu-PSMA-I&T, PNT2002[4][5]
Therapeutic Claim	Treatment of prostate cancer[6]	Treatment of prostate cancer[6]
CAS Registry Number	Not explicitly available for the free ligand.	2447131-70-4[3][6]

Mechanism of Action: Targeting PSMA-Mediated Signaling

Zadavotide guraxetan is a high-affinity inhibitor of Prostate-Specific Membrane Antigen (PSMA), a transmembrane protein highly overexpressed on the surface of prostate cancer cells.[1][4] The therapeutic efficacy of Lutetium (177Lu) zadavotide guraxetan stems from its ability to deliver a cytotoxic dose of beta radiation directly to PSMA-expressing tumor cells, leading to cell death while minimizing damage to surrounding healthy tissue.[4]

The binding of zadavotide guraxetan to PSMA not only facilitates the targeted delivery of radiation but may also interfere with the native signaling functions of PSMA. PSMA is known to play a role in prostate cancer progression by modulating key signaling pathways. One of the critical mechanisms involves a switch from the proliferative MAPK pathway to the pro-survival PI3K-AKT pathway. This is believed to occur through PSMA's interaction with the scaffolding protein RACK1, which disrupts the signaling complex between β1 integrin and the Insulin-like Growth Factor 1 Receptor (IGF-1R).

PSMA-mediated signaling pathway in prostate cancer.

Experimental Protocols and Data

Preclinical Evaluation: Biodistribution and Efficacy

Objective: To determine the in vivo biodistribution, tumor uptake, and therapeutic efficacy of Lutetium (177Lu) zadavotide guraxetan in animal models of prostate cancer.

Methodology: A representative preclinical study workflow is outlined below. The specific parameters can be adapted based on the research question.

Workflow for preclinical biodistribution and efficacy studies.

Key Findings from Preclinical Studies: Preclinical studies comparing Lutetium (177Lu) zadavotide guraxetan (referred to as 177Lu-PSMA-I&T) with other PSMA-targeting radiopharmaceuticals have provided valuable insights.

Parameter	177Lu-rhPSMA-10.1	177Lu-PSMA-I&T	Reference
Kidney Uptake (BALB/c mice, 12h)	6.5-fold lower	Higher	[7]
Kidney Uptake (22Rv1 xenografts, 15h)	6.4-fold lower	Higher	[7]
Tumor Uptake (22Rv1 xenografts, 15h)	2.3-fold higher	Lower	[7]
Tumor Growth Inhibition (22Rv1 xenografts)	Significant from day 18	Significant from day 25	[8]

These data suggest that while both compounds are effective, newer generations of PSMA-targeting radioligands are being developed with potentially more favorable tumor-to-kidney uptake ratios.[7][8]

Clinical Evaluation: The SPLASH Trial

Objective: To evaluate the efficacy and safety of Lutetium (177Lu) zadavotide guraxetan in patients with metastatic castration-resistant prostate cancer (mCRPC) who have progressed after treatment with an androgen receptor pathway inhibitor (ARPI).[9][10]

Trial Design: A Phase 3, multicenter, open-label, randomized study (NCT04647526).[10][11]

Key Methodological Aspects:

Aspect	Description
Patient Population	Men with progressive mCRPC, PSMA-positive on PET imaging, and chemotherapy-naïve for mCRPC.[11][12]
Randomization	2:1 ratio to receive either Lutetium (177Lu) zadavotide guraxetan or an alternative ARPI (abiraterone or enzalutamide).[9][10]
Treatment Regimen	Lutetium (177Lu) zadavotide guraxetan administered at 6.8 GBq intravenously every 8 weeks for up to 4 cycles.[9]
Primary Endpoint	Radiographic progression-free survival (rPFS).[11]
Secondary Endpoints	Overall survival, objective response rate, duration of response, and PSA response.[9][11]

Key Results from the SPLASH Trial: The SPLASH trial met its primary endpoint, demonstrating a statistically significant improvement in radiographic progression-free survival for patients treated with Lutetium (177Lu) zadavotide guraxetan compared to the control arm.[9]

Endpoint	Lutetium (177Lu) zadavotide guraxetan Arm	Control (ARPI) Arm	Hazard Ratio (95% CI)	p-value
Median rPFS	9.5 months	6.0 months	0.71 (0.55–0.92)	0.0088
Objective Response Rate	38%	12%	-	0.0021
Complete Response	9.3%	0%	-	-

Data as of the November 1, 2023, cut-off date.[9]

Conclusion

Zadavotide guraxetan, particularly in its Lutetium-177 radiolabeled form, represents a significant advancement in the targeted therapy of prostate cancer. Its high affinity for PSMA allows for the precise delivery of radiotherapy to tumor cells, a mechanism that has been validated in both preclinical and large-scale clinical trials. The data summarized in this guide underscore its therapeutic potential and provide a solid foundation for further research and development in the field of radiopharmaceuticals. The favorable safety and efficacy profile observed in the SPLASH trial positions Lutetium (177Lu) zadavotide guraxetan as a key therapeutic option for patients with advanced prostate cancer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PubChemLite - Zadavotide guraxetan (C63H92IN11O23) [pubchemlite.lcsb.uni.lu]
• 3. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. clinicaltrials.eu [clinicaltrials.eu]
• 5. GSRS [precision.fda.gov]
• 6. searchusan.ama-assn.org [searchusan.ama-assn.org]
• 7. Lutetium (177Lu) zadavotide guraxetan - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 8. research.rug.nl [research.rug.nl]
• 9. urotoday.com [urotoday.com]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. ascopubs.org [ascopubs.org]
• 12. Study Evaluating mCRPC Treatment Using PSMA [Lu-177]-PNT2002 Therapy After Second-line Hormonal Treatment [clinicaltrials.stanford.edu]

Preclinical Profile of Zadavotide Guraxetan: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zadavotide guraxetan (B12419751) is a ligand targeting the prostate-specific membrane antigen (PSMA), a protein significantly overexpressed on the surface of prostate cancer cells. When chelated with the beta-emitting radionuclide Lutetium-177 (¹⁷⁷Lu), it forms the radiopharmaceutical ¹⁷⁷Lu-Zadavotide guraxetan (also known as ¹⁷⁷Lu-PSMA-I&T). This targeted radioligand therapy is designed to deliver localized radiation to PSMA-expressing tumor cells, thereby inducing cell death while minimizing damage to surrounding healthy tissue.[1][2] This technical guide provides a comprehensive overview of the preclinical research that has underpinned the clinical development of Zadavotide guraxetan, focusing on its mechanism of action, pharmacokinetics, and anti-tumor efficacy.

Mechanism of Action

Zadavotide guraxetan functions as a high-affinity inhibitor of PSMA.[3] Upon intravenous administration, the Zadavotide guraxetan moiety of the radiopharmaceutical selectively binds to PSMA on prostate cancer cells.[2] This binding event is followed by the internalization of the PSMA-radioligand complex into the tumor cell. The entrapped Lutetium-177 then decays, emitting beta particles that induce DNA damage and ultimately lead to apoptotic cell death.[4] The targeted delivery of radiation to the tumor microenvironment is the key principle of its therapeutic action.

Figure 1: Mechanism of action of ¹⁷⁷Lu-Zadavotide guraxetan.

In Vitro Characterization

Binding Affinity and Cellular Uptake

Preclinical in vitro studies have been conducted to characterize the binding affinity and cellular uptake of ¹⁷⁷Lu-Zadavotide guraxetan in prostate cancer cell lines that express PSMA. Competitive binding assays have demonstrated high binding affinity in the nanomolar range. Cellular uptake and internalization studies are crucial for confirming that the radioligand is effectively taken into the target cells.

Table 1: In Vitro Binding and Uptake of ¹⁷⁷Lu-Zadavotide guraxetan

Cell Line	Assay Type	Parameter	Value	Reference
PC3-PIP (PSMA+)	Competitive Binding	IC₅₀	7.9 ± 1.2 nM	[5]
PC3-PIP (PSMA+)	Cellular Uptake (1h)	% Added Activity / 100,000 cells	1.79 ± 0.67%	[5]
PC3-PIP (PSMA+)	Cellular Uptake (3h)	% Added Activity / 100,000 cells	1.88 ± 0.53%	[5]
LNCaP (PSMA+)	Internalization (24h)	% of total cell-associated activity	~25-30%	[6]

Experimental Protocol: In Vitro Cellular Uptake Assay

A representative protocol for determining the cellular uptake of ¹⁷⁷Lu-Zadavotide guraxetan is as follows:

• Cell Culture: PSMA-positive prostate cancer cells (e.g., LNCaP or PC3-PIP) are cultured in appropriate media and conditions until they reach a suitable confluence.

• Cell Seeding: Cells are seeded into multi-well plates at a predetermined density and allowed to adhere overnight.

• Incubation with Radioligand: The culture medium is replaced with fresh medium containing a known concentration of ¹⁷⁷Lu-Zadavotide guraxetan.

• Incubation Period: The cells are incubated for various time points (e.g., 1, 2, 4, 24 hours) at 37°C.

• Washing: After incubation, the medium is removed, and the cells are washed multiple times with cold phosphate-buffered saline (PBS) to remove unbound radioligand.

• Cell Lysis: The cells are lysed using a suitable lysis buffer (e.g., 1M NaOH).

• Quantification: The radioactivity in the cell lysate is measured using a gamma counter.

• Data Analysis: The uptake is typically expressed as a percentage of the added dose per million cells.

Figure 2: Workflow for an in vitro cellular uptake assay.

In Vivo Biodistribution and Dosimetry

Biodistribution studies in animal models are essential to understand the pharmacokinetics of ¹⁷⁷Lu-Zadavotide guraxetan, including its uptake and retention in tumors and potential off-target organs. These studies are typically performed in immunodeficient mice bearing human prostate cancer xenografts.

Table 2: Biodistribution of ¹⁷⁷Lu-Zadavotide guraxetan in LNCaP Tumor-Bearing SCID Mice (% Injected Dose per Gram - %ID/g)

Organ	1 h p.i.	12 h p.i.	24 h p.i.	48 h p.i.	168 h p.i.	Reference
Blood	0.63 ± 0.11	0.12 ± 0.02	0.05 ± 0.01	0.02 ± 0.01	0.00 ± 0.00	[7]
Tumor	4.4 ± 1.5	5.8 ± 1.2	6.2 ± 0.1	4.5 ± 0.9	1.0 ± 0.2	[7]
Kidneys	165.5 ± 20.5	108.7 ± 18.9	34.7 ± 17.2	10.9 ± 3.5	1.2 ± 0.3	[7][8]
Spleen	26.1 ± 19.0	1.8 ± 0.4	1.0 ± 0.3	0.6 ± 0.1	0.2 ± 0.0	[7]
Liver	0.5 ± 0.1	0.2 ± 0.0	0.2 ± 0.0	0.1 ± 0.0	0.1 ± 0.0	[7]
Salivary Glands	-	-	3.5 ± 1.2	-	-	[6]

p.i. = post-injection

These data indicate a rapid clearance from the blood and significant uptake in the tumor. Notably, high uptake is also observed in the kidneys and salivary glands, which are known to express PSMA, highlighting these as potential organs for toxicity.[6][9]

Experimental Protocol: In Vivo Biodistribution Study

A typical protocol for an in vivo biodistribution study is as follows:

• Animal Model: Male immunodeficient mice (e.g., SCID or nude) are inoculated with human prostate cancer cells (e.g., LNCaP) to establish tumor xenografts.

• Radiopharmaceutical Administration: Once tumors reach a specified size, a known activity of ¹⁷⁷Lu-Zadavotide guraxetan is administered, typically via tail vein injection.

• Time Points: Groups of animals are euthanized at various time points post-injection (e.g., 1, 24, 48, 168 hours).

• Organ Harvesting: Tumors and relevant organs (blood, kidneys, liver, spleen, etc.) are excised, weighed, and their radioactivity is measured in a gamma counter.

• Data Calculation: The uptake in each organ is calculated as the percentage of the injected dose per gram of tissue (%ID/g).

Figure 3: Workflow for an in vivo biodistribution study.

Preclinical Therapeutic Efficacy

The anti-tumor activity of ¹⁷⁷Lu-Zadavotide guraxetan has been evaluated in preclinical models of prostate cancer. These studies typically involve treating tumor-bearing mice with the radiopharmaceutical and monitoring tumor growth and survival over time.

Table 3: Therapeutic Efficacy of ¹⁷⁷Lu-Zadavotide guraxetan in a C4-2 Tumor-Bearing SCID Mouse Model

Treatment Group	Dose (MBq)	Outcome	Result	Reference
¹⁷⁷Lu-Zadavotide guraxetan	30	Tumor Growth	Significant inhibition of tumor growth compared to control	[7]
¹⁷⁷Lu-Zadavotide guraxetan	30	Median Survival	35 days	[7]
Control (Vehicle)	N/A	Median Survival	< 21 days	[7]

These studies demonstrate that ¹⁷⁷Lu-Zadavotide guraxetan can effectively inhibit tumor growth and prolong survival in preclinical models of prostate cancer.

Toxicology

A comprehensive, publicly available preclinical toxicology report for Zadavotide guraxetan, conducted under Good Laboratory Practice (GLP) conditions, was not identified in the reviewed literature. However, the biodistribution studies provide some insight into potential off-target toxicities. The significant uptake in the kidneys and salivary glands suggests that these organs are at risk of radiation-induced damage. Clinical studies have subsequently monitored for signs of renal and salivary gland toxicity.[10][11] Necropsy studies in mice treated with a similar PSMA-targeted radiopharmaceutical revealed some subacute damage to lacrimal glands and testes at 8 weeks post-treatment.[6]

Conclusion

The preclinical data for Zadavotide guraxetan demonstrates its high affinity and specificity for PSMA, leading to effective tumor targeting and anti-tumor efficacy in prostate cancer models. The in vitro and in vivo studies have provided a solid foundation for its clinical development as a targeted radioligand therapy. While detailed GLP toxicology data is not publicly available, the biodistribution studies have been instrumental in identifying potential organs at risk for toxicity, guiding clinical monitoring strategies. The collective preclinical evidence supports the continued investigation and clinical use of ¹⁷⁷Lu-Zadavotide guraxetan for the treatment of PSMA-positive prostate cancer.

References

• 1. mdpi.com [mdpi.com]
• 2. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. In vitro dose effect relationships of actinium-225- and lutetium-177-labeled PSMA-I&T - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 177Lu-labeled low-molecular-weight agents for PSMA-targeted radiopharmaceutical therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of PSMA-I&T radiolabeling with 177 Lu | Brazilian Journal of Radiation Sciences [bjrs.org.br]
• 8. pharmrxiv.de [pharmrxiv.de]
• 9. Extensive preclinical evaluation of lutetium-177-labeled PSMA-specific tracers for prostate cancer radionuclide therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Radioligand Therapy With 177 Lu-PSMA-I&T in Patients With Metastatic Prostate Cancer : Oncological Outcomes and Toxicity Profile - PubMed [pubmed.ncbi.nlm.nih.gov]

Zadavotide Guraxetan's Affinity for PSMA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the binding affinity of Zadavotide guraxetan (B12419751) to its molecular target, the Prostate-Specific Membrane Antigen (PSMA). Zadavotide guraxetan, also known as PSMA I&T, is a ligand designed for high-affinity binding to PSMA, a transmembrane protein overexpressed in prostate cancer cells. When radiolabeled with isotopes like Lutetium-177, it becomes a potent agent for targeted radionuclide therapy.[1] This document provides a comprehensive overview of its binding characteristics, the experimental methodologies used for its assessment, and the relevant cellular signaling pathways.

Quantitative Binding Affinity Data

The binding affinity of Zadavotide guraxetan for PSMA has been quantified in several studies using various assays. The data, presented in terms of the dissociation constant (Kd) and the half-maximal inhibitory concentration (IC50), consistently demonstrate a high affinity in the low nanomolar range.

Parameter	Value	Cell Line	Radioligand/Competitor	Reference
Kd	3.9 ± 1.2 nM	LNCaP	¹¹¹In-PSMA I&T	[2]
Kd	5.6 ± 1.2 nM	LS174T-PSMA	¹¹¹In-PSMA I&T	[2]
IC50	2.1 ± 0.4 nM	LNCaP	(natGa-PSMA I&T) vs. ¹²⁵I-BA)KuE
IC50	2.0 ± 0.3 nM	LNCaP	(natLu-PSMA I&T) vs. ¹²⁵I-BA)KuE
IC50	61.1 ± 7.8 nM	LNCaP cell membranes	(PSMA-I&T) vs. ¹⁷⁷Lu-PSMA-617	[3]

Note: Lower Kd and IC50 values are indicative of higher binding affinity. Variations in reported values can be attributed to different experimental conditions, such as the choice of radioligand, cell line, and assay format.

Experimental Protocols

The determination of Zadavotide guraxetan's binding affinity to PSMA relies on established in vitro radio-ligand binding assays. The following are detailed methodologies for the key experiments cited.

Saturation Binding Assay for Kd Determination

This assay measures the equilibrium dissociation constant (Kd) of a radiolabeled ligand.

Objective: To determine the Kd and the maximum number of binding sites (Bmax) of radiolabeled Zadavotide guraxetan.

Materials:

• PSMA-positive human prostate cancer cells (e.g., LNCaP, LS174T-PSMA).

• Radiolabeled Zadavotide guraxetan (e.g., ¹¹¹In-PSMA I&T).

• Unlabeled Zadavotide guraxetan.

• Binding buffer (e.g., RPMI 1640 with 0.5% w/v bovine serum albumin).

• Phosphate-buffered saline (PBS).

• Gamma counter.

Procedure:

• Cell Culture: Culture PSMA-positive cells to confluence in multi-well plates.

• Incubation: Incubate the cells with increasing concentrations of radiolabeled Zadavotide guraxetan (e.g., 0.03 - 30 nM) for a defined period (e.g., 4 hours) on ice to reach equilibrium.

• Non-specific Binding: In a parallel set of wells, co-incubate the cells with a high concentration of unlabeled Zadavotide guraxetan (e.g., 100 µM) to determine non-specific binding.

• Washing: After incubation, wash the cells with cold PBS to remove unbound radioligand.

• Quantification: Measure the cell-associated radioactivity using a gamma counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the specific binding against the concentration of the radioligand. The Kd and Bmax are determined by fitting the data to a one-site binding (hyperbola) equation using non-linear regression analysis.[2]

Competitive Binding Assay for IC50 Determination

This assay measures the ability of a non-radiolabeled compound (the competitor) to displace a radiolabeled ligand from its target.

Objective: To determine the IC50 of unlabeled Zadavotide guraxetan.

Materials:

• PSMA-positive human prostate cancer cells (e.g., LNCaP) or cell membranes.

• A known PSMA-targeting radioligand (e.g., ¹²⁵I-BA)KuE or ¹⁷⁷Lu-PSMA-617).

• Serial dilutions of unlabeled Zadavotide guraxetan.

• Binding buffer.

• Gamma counter.

Procedure:

• Cell/Membrane Preparation: Prepare PSMA-positive cells or cell membranes and plate them in multi-well plates.

• Incubation: Incubate the cells/membranes with a fixed concentration of the radioligand and varying concentrations of unlabeled Zadavotide guraxetan for a specific time (e.g., 1 hour) at a controlled temperature (e.g., 4°C).

• Washing: Wash the cells/membranes to remove unbound ligands.

• Quantification: Measure the remaining bound radioactivity using a gamma counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve.

Signaling Pathways and Experimental Workflows

PSMA-Mediated Signaling Pathway

PSMA expression has been shown to modulate intracellular signaling pathways, promoting a pro-survival phenotype in prostate cancer cells. Specifically, PSMA can redirect signaling from the Mitogen-Activated Protein Kinase (MAPK) pathway to the Phosphoinositide 3-kinase (PI3K)-AKT pathway.[4]

Caption: PSMA redirects signaling from the MAPK to the PI3K-AKT pathway.

Experimental Workflow: Radioligand Binding Assay

The following diagram illustrates a typical workflow for a competitive radioligand binding assay to determine the binding affinity of Zadavotide guraxetan.

Caption: Workflow for a competitive in vitro PSMA binding assay.

References

• 1. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. thno.org [thno.org]
• 3. DOT Language | Graphviz [graphviz.org]
• 4. PSMA redirects cell survival signaling from the MAPK to the PI3K-AKT pathways to promote the progression of prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacokinetics of [177Lu]Lu-PSMA-I&amp;T: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetic profile of [177Lu]Lu-PSMA-I&T, a radiopharmaceutical agent for the treatment of prostate cancer. The document details its biodistribution, blood clearance, and dosimetry, supported by quantitative data from preclinical and clinical studies. Furthermore, it outlines the experimental protocols for key studies and visualizes the underlying biological pathways and experimental workflows.

Introduction to [177Lu]Lu-PSMA-I&T

[177Lu]Lu-PSMA-I&T is a lutetium-177 (B1209992) labeled, prostate-specific membrane antigen (PSMA)-targeting small molecule used in radioligand therapy for metastatic castration-resistant prostate cancer (mCRPC). The therapeutic efficacy of [177Lu]Lu-PSMA-I&T is dependent on its ability to selectively deliver a cytotoxic dose of radiation to PSMA-expressing tumor cells while minimizing exposure to healthy tissues. Understanding its pharmacokinetic properties is therefore critical for optimizing treatment regimens and ensuring patient safety.

Pharmacokinetic Profile

The pharmacokinetic profile of [177Lu]Lu-PSMA-I&T is characterized by its distribution to tissues expressing PSMA, its clearance from the blood, and the resulting absorbed radiation doses in various organs and tumors.

Biodistribution

Following intravenous administration, [177Lu]Lu-PSMA-I&T rapidly distributes and accumulates in PSMA-expressing tissues. The highest uptake is typically observed in the kidneys, salivary glands, and tumor lesions.

A preclinical study in LNCaP tumor-bearing SCID mice demonstrated high uptake in the kidneys and spleen, with rapid blood clearance.[1] In clinical studies involving patients with mCRPC, SPECT/CT imaging confirms these findings, showing significant accumulation in tumors, lacrimal glands, and salivary glands.[2]

Table 1: Preclinical Biodistribution of [177Lu]Lu-PSMA-I&T in LNCaP Tumor-Bearing Mice (%ID/g) [1]

Organ	1 h after injection
Blood	0.63 ± 0.12
Kidneys	165.50 ± 20.46
Spleen	26.06 ± 18.99
Tumor	4.5 (approx.)

Blood Clearance

[177Lu]Lu-PSMA-I&T exhibits rapid blood clearance. Preclinical data in mice shows a fast clearance with only a small fraction of the injected dose remaining in the blood one hour post-injection.[1] This rapid clearance is crucial for minimizing radiation exposure to the bone marrow.

Dosimetry

Dosimetry studies are essential for quantifying the absorbed radiation dose in different organs and tumors, which helps in assessing the therapeutic index of the radiopharmaceutical. The kidneys and salivary glands are typically the dose-limiting organs for PSMA-targeted radiotherapies.

A systematic review and meta-analysis provided pooled absorbed dose estimates for [177Lu]Lu-PSMA-I&T in various organs.

Table 2: Pooled Absorbed Doses for [177Lu]Lu-PSMA-I&T in Patients (Gy/GBq)

Organ	Pooled Absorbed Dose (Gy/GBq)
Kidneys	4.70
Parotid Glands	2.62
Submandibular Glands	4.35
Lacrimal Glands	19.23
Bone Marrow	0.19
Liver	0.56
Soft Tissue Tumors	2.94
Bone Lesions	Not specified in source

Experimental Protocols

The following sections detail the methodologies employed in key preclinical and clinical studies to evaluate the pharmacokinetics of [177Lu]Lu-PSMA-I&T.

Preclinical Biodistribution Studies in Animal Models

Objective: To determine the tissue distribution and tumor uptake of [177Lu]Lu-PSMA-I&T in a prostate cancer xenograft mouse model.

Methodology:

• Animal Model: Male severe combined immunodeficiency (SCID) mice are inoculated with human prostate cancer cells (e.g., LNCaP or C4-2) to establish tumor xenografts.[1]

• Radiopharmaceutical Administration: A defined activity of [177Lu]Lu-PSMA-I&T (e.g., 30 MBq) is administered intravenously to the tumor-bearing mice.[1]

• Tissue Harvesting: At predefined time points (e.g., 1, 24, 48, 72, and 168 hours post-injection), cohorts of mice are euthanized.[1]

• Measurement of Radioactivity: Organs of interest (e.g., blood, kidneys, spleen, liver, tumor) are dissected, weighed, and the radioactivity is measured using a gamma counter.[1]

• Data Analysis: The percentage of the injected dose per gram of tissue (%ID/g) is calculated for each organ at each time point.[1]

Preclinical Biodistribution Experimental Workflow

Clinical Studies in Patients

Objective: To evaluate the safety, biodistribution, and dosimetry of [177Lu]Lu-PSMA-I&T in patients with metastatic castration-resistant prostate cancer.

Methodology:

• Patient Selection: Patients with mCRPC and positive PSMA PET imaging are enrolled.[3][4]

• Radiopharmaceutical Administration: A therapeutic dose of [177Lu]Lu-PSMA-I&T (e.g., 7.4 GBq) is administered intravenously.[3][4]

• SPECT/CT Imaging: Whole-body SPECT/CT scans are acquired at multiple time points post-injection (e.g., 4, 24, 48, and 72 hours) to quantify the radioactivity in different organs and tumors.[5][6] The imaging protocol typically uses a medium-energy collimator with an energy window centered at 208 keV.[6]

• Dosimetry Calculation: The time-activity curves for each organ are generated from the SPECT/CT data. The Medical Internal Radiation Dose (MIRD) formalism or voxel-based methods are then used to calculate the absorbed radiation doses.[7][8]

Clinical Pharmacokinetic and Dosimetry Workflow

PSMA Signaling Pathway

Prostate-Specific Membrane Antigen (PSMA) is a type II transmembrane glycoprotein (B1211001) that is overexpressed in prostate cancer cells. Its biological functions are not fully elucidated, but it is known to play a role in cell signaling pathways that promote tumor progression. One proposed mechanism involves the redirection of cell survival signaling from the MAPK pathway to the PI3K-AKT pathway.[9]

PSMA interacts with the scaffolding protein RACK1, which disrupts the signaling complex between β1 integrin and the IGF-1 receptor.[9] This disruption inhibits the canonical FAK/GRB2/ERK pathway and instead promotes the activation of the PI3K-AKT signaling cascade, which is associated with enhanced tumor cell survival and proliferation.[9]

References

• 1. jnm.snmjournals.org [jnm.snmjournals.org]
• 2. Biodistribution and dosimetry for combined [177Lu]Lu-PSMA-I&T/[225Ac]Ac-PSMA-I&T therapy using multi-isotope quantitative SPECT imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. UCSF Prostate Cancer Trial → 177Lu-PSMA-I&T for Metastatic Castration-Resistant Prostate Cancer [clinicaltrials.ucsf.edu]
• 5. Quantitative imaging for 177Lu-PSMA treatment response monitoring and dosimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jnm.snmjournals.org [jnm.snmjournals.org]
• 7. Radiation Dosimetry in 177Lu-PSMA-617 Therapy Using a Single Posttreatment SPECT/CT Scan: A Novel Methodology to Generate Time- and Tissue-Specific Dose Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. erepo.uef.fi [erepo.uef.fi]
• 9. PSMA redirects cell survival signaling from the MAPK to the PI3K-AKT pathways to promote the progression of prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]

Zadavotide Guraxetan: A Technical Guide to its Biological Activity and Therapeutic Mechanism

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zadavotide guraxetan (B12419751), also known as PSMA-I&T, is a high-affinity ligand targeting the prostate-specific membrane antigen (PSMA), a transmembrane protein highly overexpressed in prostate cancer cells. When chelated with a therapeutic radionuclide such as Lutetium-177, it forms a key component of radioligand therapy, enabling the targeted delivery of cytotoxic radiation to malignant tissues. This technical guide provides an in-depth overview of the biological activity of zadavotide guraxetan, detailing its mechanism of action, summarizing key quantitative preclinical data, and outlining the experimental protocols used for its characterization. Furthermore, this document visualizes the intricate signaling pathways and experimental workflows associated with this promising therapeutic agent.

Mechanism of Action

Zadavotide guraxetan's primary biological function is to act as a highly specific inhibitor of PSMA.[1] In its therapeutic application, it is complexed with a radionuclide, most commonly the beta-emitter Lutetium-177 ([¹⁷⁷Lu]Lu-PSMA-I&T), to form a radiopharmaceutical.[2] The mechanism of action can be delineated into two key stages: targeted binding and internalization, followed by radiation-induced cellular damage.

Upon intravenous administration, [¹⁷⁷Lu]Lu-zadavotide guraxetan circulates in the bloodstream and selectively binds to the extracellular domain of PSMA on the surface of prostate cancer cells.[2] This specificity is crucial for minimizing off-target toxicity. Following binding, the PSMA-ligand complex is internalized by the cell.[3] This process concentrates the radioactive payload within the tumor cells, maximizing the localized radiation dose. The emitted beta particles from Lutetium-177 then induce cellular damage, primarily through the formation of double-strand DNA breaks, which triggers cell cycle arrest and apoptosis, leading to tumor cell death.[4]

Signaling Pathway

The binding of zadavotide guraxetan to PSMA, independent of its radioactive payload, can influence cellular signaling. PSMA has been shown to modulate the PI3K-Akt signaling pathway, a critical cascade for cell survival and proliferation. The enzymatic activity of PSMA releases glutamate (B1630785), which can activate metabotropic glutamate receptors (mGluR), leading to the activation of PI3K and subsequent phosphorylation of Akt. This promotes cell survival and proliferation. The binding of an inhibitor like zadavotide guraxetan is expected to interfere with this signaling axis. The primary therapeutic effect of [¹⁷⁷Lu]Lu-zadavotide guraxetan, however, is mediated by the cytotoxic effects of the delivered radiation.

Caption: Zadavotide Guraxetan binding to PSMA and subsequent cellular effects.

Quantitative Biological Activity Data

The preclinical evaluation of zadavotide guraxetan and its radiolabeled counterparts has generated significant quantitative data, which is summarized below.

Table 1: In Vitro Binding Affinity of Zadavotide Guraxetan and Analogs

Compound	Cell Line	Assay Type	IC50 (nM)	Reference
Zadavotide Guraxetan (PSMA-I&T)	LNCaP	Competitive Binding	10.2 ± 3.5	[5]
natGa-PSMA-I&T	LNCaP	Competitive Binding	9.3 ± 3.3	[5]
natLu-PSMA-I&T	LNCaP	Competitive Binding	7.9 ± 2.1	[6]
PSMA-I&F (fluorescent analog)	LNCaP	Competitive Binding	7.9 - 10.5	[4][7]

Table 2: In Vitro Internalization of Radiolabeled Zadavotide Guraxetan

Radiotracer	Cell Line	Incubation Time	Internalization (% of applied dose)	Reference
[¹⁷⁷Lu]Lu-PSMA-I&T	LNCaP	1 hour	~15%	[3]
[⁶⁸Ga]Ga-PSMA-I&T	LNCaP	1 hour	~12%	[3]

Table 3: In Vivo Biodistribution of [¹⁷⁷Lu]Lu-PSMA-I&T in LNCaP Xenograft Mice (1 hour post-injection)

Organ/Tissue	Uptake (% Injected Dose per Gram - %ID/g)	Reference
Blood	0.4 ± 0.2	[8]
Tumor	11.6 ± 2.8	[1]
Kidneys	165.50 ± 20.46	[9]
Liver	0.4 ± 0.1	[1]
Spleen	26.06 ± 18.99	[9]
Muscle	0.2 ± 0.1	[1]

Experimental Protocols

This section provides a detailed overview of the standard methodologies used in the preclinical assessment of zadavotide guraxetan.

Competitive Binding Assay

This assay is designed to determine the binding affinity (IC50) of zadavotide guraxetan for PSMA.

Caption: Workflow for a competitive binding assay to determine IC50.

Methodology:

• Cell Culture: Human prostate cancer LNCaP cells, which endogenously express PSMA, are cultured in an appropriate medium and seeded in 24-well plates at a density of 1.5 x 10⁵ cells per well.[6]

• Competition: The cells are incubated with increasing concentrations of unlabeled zadavotide guraxetan.

• Radioligand Addition: A constant, low concentration of a suitable radioligand that binds to PSMA (e.g., [¹²⁵I]I-BA)KuE) is added to each well.[6]

• Incubation: The plates are incubated for 1 hour at 4°C to allow competitive binding to reach equilibrium while minimizing internalization.[6]

• Washing: The cells are washed with a cold buffer to remove unbound radioligand.

• Measurement: The amount of bound radioactivity in the cells is quantified using a gamma counter.

• Data Analysis: The data is plotted as the percentage of specific binding versus the logarithm of the competitor concentration, and the IC50 value is determined using non-linear regression analysis.

In Vitro Internalization Assay

This assay quantifies the rate and extent of cellular internalization of radiolabeled zadavotide guraxetan.

Caption: Workflow for an in vitro internalization assay.

Methodology:

• Cell Culture: LNCaP cells are seeded in 24-well plates at a density of 1.25 x 10⁵ cells per well and allowed to adhere overnight.[3]

• Radiotracer Addition: A fixed concentration of [¹⁷⁷Lu]Lu-zadavotide guraxetan (e.g., 0.5 nM) is added to the cells.[3]

• Incubation: The plates are incubated at 37°C for various time points (e.g., 5, 15, 30, 60 minutes) to allow for internalization.[3]

• Fraction Separation: To differentiate between surface-bound and internalized radioactivity, the cells are treated with an acidic buffer (e.g., glycine (B1666218) buffer, pH 2.8) to strip the surface-bound radiotracer.

• Measurement: The radioactivity in the acid-wash fraction (surface-bound) and the cell lysate (internalized) is measured separately using a gamma counter.

• Data Analysis: The percentage of internalized radiotracer is calculated as a fraction of the total cell-associated radioactivity (surface-bound + internalized).

In Vivo Biodistribution Studies

These studies are performed in animal models to evaluate the distribution, accumulation, and clearance of radiolabeled zadavotide guraxetan in various organs and tissues.

Methodology:

• Animal Model: LNCaP tumor-bearing male severe combined immunodeficiency (SCID) mice are typically used.[1]

• Radiotracer Administration: A defined activity of [¹⁷⁷Lu]Lu-zadavotide guraxetan is administered to the mice, usually via tail vein injection.[3]

• Time Points: Animals are euthanized at various time points post-injection (e.g., 1, 4, 24, 48 hours).[1]

• Tissue Harvesting: Organs and tissues of interest (e.g., tumor, blood, kidneys, liver, spleen, muscle) are dissected and weighed.

• Radioactivity Measurement: The radioactivity in each tissue sample is measured using a gamma counter.

• Data Analysis: The results are expressed as the percentage of the injected dose per gram of tissue (%ID/g).

Conclusion

Zadavotide guraxetan is a highly specific and potent PSMA-targeting ligand that forms the basis of an effective radioligand therapy for prostate cancer. Its biological activity is characterized by high-affinity binding to PSMA, leading to internalization and the targeted delivery of a cytotoxic radioactive payload. The preclinical data robustly support its favorable in vitro and in vivo characteristics, with high tumor uptake and clearance from non-target tissues. The experimental protocols outlined in this guide provide a framework for the continued investigation and development of PSMA-targeted therapies. The ongoing clinical success of [¹⁷⁷Lu]Lu-zadavotide guraxetan underscores the potential of this approach in precision oncology.

References

• 1. jnm.snmjournals.org [jnm.snmjournals.org]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. 68Ga- and 177Lu-Labeled PSMA I&T: Optimization of a PSMA-Targeted Theranostic Concept and First Proof-of-Concept Human Studies | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 4. Synthesis and Preclinical Characterization of the PSMA-Targeted Hybrid Tracer PSMA-I&F for Nuclear and Fluorescence Imaging of Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jnm.snmjournals.org [jnm.snmjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Preclinical Characterization of the PSMA-Targeted Hybrid Tracer PSMA-I&F for Nuclear and Fluorescence Imaging of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and in vitro and in vivo evaluation of urea-based PSMA inhibitors with increased lipophilicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Zadavotide Guraxetan ([¹⁷⁷Lu]Lu-PSMA-I&amp;T) Experimental Protocol for Prostate Cancer

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Zadavotide guraxetan (B12419751), also known as [¹⁷⁷Lu]Lu-PSMA-I&T, is an investigational radioligand therapy being developed for the treatment of prostate cancer. This therapeutic agent comprises a Prostate-Specific Membrane Antigen (PSMA)-targeting ligand conjugated with the beta-emitting radionuclide Lutetium-177 ([¹⁷⁷Lu]). PSMA is a transmembrane protein that is overexpressed in the majority of prostate cancer cells, making it an attractive target for targeted therapies. Upon intravenous administration, Zadavotide guraxetan binds to PSMA-expressing cancer cells, leading to the targeted delivery of radiation and subsequent cell death. This document outlines the experimental protocols for the preclinical and clinical evaluation of Zadavotide guraxetan in the context of prostate cancer research.

Mechanism of Action

Zadavotide guraxetan operates on the principle of targeted radionuclide therapy. The PSMA-targeting component of the molecule selectively binds to prostate cancer cells that overexpress PSMA. Following this binding, the attached Lutetium-177 radionuclide delivers localized beta radiation to the cancer cells, inducing DNA damage and ultimately leading to apoptosis and inhibition of tumor growth.[1][2]

Signaling Pathway and Therapeutic Action

Caption: Mechanism of action of Zadavotide guraxetan.

Preclinical Evaluation

In Vitro Studies

Objective: To assess the binding affinity, internalization, and cytotoxic effects of Zadavotide guraxetan in prostate cancer cell lines.

Cell Lines:

• LNCaP (PSMA-positive human prostate adenocarcinoma)

• 22Rv1 (PSMA-positive human prostate carcinoma)

1. Competitive Binding Assay (IC50 Determination)

Protocol:

• Seed LNCaP or 22Rv1 cells in 24-well plates and allow them to adhere overnight.

• Wash the cells with a binding buffer (e.g., RPMI with 0.1% BSA).

• Incubate the cells with a constant concentration of a radiolabeled PSMA ligand (e.g., [⁶⁸Ga]Ga-PSMA-11) and increasing concentrations of non-radiolabeled Zadavotide guraxetan for 1 hour at 4°C.

• Wash the cells three times with cold binding buffer to remove unbound ligand.

• Lyse the cells and measure the radioactivity using a gamma counter.

• Calculate the IC50 value, which represents the concentration of Zadavotide guraxetan required to inhibit 50% of the specific binding of the radiolabeled ligand.

2. Internalization Assay

Protocol:

• Seed LNCaP or 22Rv1 cells in 6-well plates.

• Incubate the cells with [¹⁷⁷Lu]Lu-PSMA-I&T at 37°C for various time points (e.g., 1, 2, 4, 24 hours).

• At each time point, wash the cells with ice-cold PBS.

• To differentiate between membrane-bound and internalized radioactivity, incubate the cells with an acidic buffer (e.g., 0.2 M glycine, pH 2.5) for 5-10 minutes on ice to strip surface-bound radioligand.

• Collect the acidic buffer (membrane-bound fraction) and lyse the cells (internalized fraction).

• Measure the radioactivity in both fractions using a gamma counter.

• Express internalized radioactivity as a percentage of total cell-associated radioactivity.

3. Cell Viability/Cytotoxicity Assay

Protocol:

• Seed LNCaP or 22Rv1 cells in 96-well plates.

• Treat the cells with increasing concentrations of [¹⁷⁷Lu]Lu-PSMA-I&T for a specified duration (e.g., 72 hours).

• Assess cell viability using a standard method such as the MTT or MTS assay.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of cell viability relative to untreated control cells.

In Vivo Studies

Objective: To evaluate the biodistribution, tumor uptake, therapeutic efficacy, and safety of Zadavotide guraxetan in animal models of prostate cancer.

Animal Models:

• Male athymic nude mice (or other immunocompromised strains)

• Subcutaneous xenografts of LNCaP or 22Rv1 cells are commonly used.[2]

1. Biodistribution and Tumor Uptake Studies

Protocol:

• Implant LNCaP or 22Rv1 cells subcutaneously into the flank of male nude mice.

• Once tumors reach a suitable size (e.g., 100-200 mm³), administer a single intravenous injection of a known activity of [¹⁷⁷Lu]Lu-PSMA-I&T.

• At various time points post-injection (e.g., 1, 4, 24, 48, 168 hours), euthanize cohorts of mice.

• Dissect tumors, blood, and major organs (kidneys, liver, spleen, etc.).

• Weigh the tissues and measure the radioactivity in each sample using a gamma counter.

• Calculate the uptake in each tissue as a percentage of the injected dose per gram of tissue (%ID/g).

Experimental Workflow for In Vivo Biodistribution

Caption: In vivo biodistribution experimental workflow.

2. Therapeutic Efficacy Studies

Protocol:

• Establish subcutaneous LNCaP or 22Rv1 xenografts in nude mice as described above.

• When tumors reach a predetermined size, randomize the mice into treatment and control groups.

• Administer [¹⁷⁷Lu]Lu-PSMA-I&T intravenously to the treatment group. The control group may receive a vehicle or a non-targeting radiopharmaceutical.

• Measure tumor volume (e.g., using calipers) and body weight regularly (e.g., twice weekly).

• Monitor the animals for signs of toxicity.

• The primary endpoint is typically tumor growth delay or inhibition. Survival can also be a key endpoint.

3. Dosimetry Studies

Protocol:

• Acquire biodistribution data at multiple time points as described above.

• Fit the time-activity curves for each source organ to an appropriate mathematical function (e.g., bi-exponential).

• Integrate the time-activity curves to determine the total number of disintegrations in each source organ.

• Use a dosimetry software package (e.g., OLINDA/EXM) to calculate the absorbed radiation dose to the tumor and normal organs based on the MIRD (Medical Internal Radiation Dose) formalism.

Quantitative Data from Preclinical Studies

Parameter	Value	Cell Line/Animal Model	Reference
IC50	Nanomolar range	PSMA-expressing cells	[3][4]
Tumor Uptake of [¹⁷⁷Lu]Lu-PSMA-I&T	2.3-fold higher than [¹⁷⁷Lu]Lu-PSMA-617 at 15h	22Rv1 xenografts
Kidney Uptake of [¹⁷⁷Lu]Lu-PSMA-I&T	6.4-fold higher than a newer agent at 15h	22Rv1 xenografts
Tumor-to-Kidney Uptake Ratio	Unfavorable compared to [¹⁷⁷Lu]Lu-PSMA-617	Mice	[3]

Clinical Trial Protocol Outline

Title: A Phase II/III Study of Lutetium (¹⁷⁷Lu) Zadavotide Guraxetan in Patients with Metastatic Castration-Resistant Prostate Cancer (mCRPC).

Objective: To evaluate the efficacy and safety of Zadavotide guraxetan in patients with progressive mCRPC.

Patient Population:

• Males aged 18 years or older.

• Histologically confirmed prostate adenocarcinoma.

• Metastatic castration-resistant disease.

• Evidence of PSMA-positive disease on a screening PET scan.

• Adequate organ function (hematological, renal, and hepatic).

Study Design:

• Phase II: Open-label, single-arm study to assess the preliminary efficacy and safety.

• Phase III: Randomized, controlled trial comparing Zadavotide guraxetan to a standard of care control arm.[5]

Treatment Protocol:

• Patient Screening: Includes medical history review, physical examination, laboratory tests, and PSMA PET imaging to confirm eligibility.

• Dosing Regimen: Intravenous administration of Zadavotide guraxetan at a specified dose and schedule (e.g., 7.4 GBq every 8-12 weeks for a defined number of cycles).

• Patient Monitoring: Regular monitoring of vital signs, adverse events, and laboratory parameters (hematology, chemistry).

• Efficacy Assessments:

  • Radiographic Progression-Free Survival (rPFS): Assessed by periodic imaging (CT and bone scans).

  • Prostate-Specific Antigen (PSA) Response: Serial PSA measurements.

  • Overall Survival (OS): Follow-up for survival status.

• Dosimetry:

  • Whole-body planar imaging and/or SPECT/CT at multiple time points after the first dose to calculate patient-specific absorbed doses to tumors and normal organs.

Clinical Trial Workflow

Caption: High-level clinical trial workflow.

Quantitative Data from Clinical Studies

Endpoint	Result	Patient Population	Reference
PSA Response Rate	To be determined in ongoing trials	mCRPC	[6]
Radiographic Progression-Free Survival (rPFS)	To be determined in ongoing trials	mCRPC
Overall Survival (OS)	To be determined in ongoing trials	mCRPC

Disclaimer: This document is intended for informational purposes for a research audience and is a synthesis of publicly available information on the experimental evaluation of Zadavotide guraxetan. The protocols outlined are generalized and may require optimization for specific experimental conditions. It is not a substitute for detailed study protocols or professional medical advice. The clinical development of Zadavotide guraxetan is ongoing, and the information presented here may be subject to change.

References

• 1. Biodistribution and dosimetry for combined [177Lu]Lu-PSMA-I&T/[225Ac]Ac-PSMA-I&T therapy using multi-isotope quantitative SPECT imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic efficacy of the radiopharmaceutical [Lu-177]Lu-PSMA I&T. Preclinical study [radiation-and-risk.com]
• 3. Extensive preclinical evaluation of lutetium-177-labeled PSMA-specific tracers for prostate cancer radionuclide therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pure.eur.nl [pure.eur.nl]
• 5. clinicaltrials.eu [clinicaltrials.eu]
• 6. clinicaltrials.eu [clinicaltrials.eu]

Application Notes and Protocols for Intravenous Administration of Lutetium (177Lu) Zadavotide Guraxetan

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lutetium (177Lu) Zadavotide guraxetan (B12419751), also known as ¹⁷⁷Lu-PSMA-I&T, is a radioligand therapeutic agent under investigation for the treatment of prostate-specific membrane antigen (PSMA)-positive cancers, most notably metastatic castration-resistant prostate cancer (mCRPC).[1][2] This document provides detailed application notes and protocols for its intravenous administration, summarizing key preclinical and clinical data, and outlining methodologies for relevant experiments.

Mechanism of Action

Lutetium (177Lu) Zadavotide guraxetan is a targeted radiopharmaceutical that combines the beta-emitting radionuclide Lutetium-177 with a small molecule that binds with high affinity to the extracellular domain of PSMA.[1][2] PSMA is a transmembrane protein that is overexpressed on the surface of most prostate cancer cells.[3] Upon intravenous administration, the PSMA-targeting ligand component of the drug, Zadavotide guraxetan, selectively delivers the radioactive payload, ¹⁷⁷Lu, to PSMA-expressing tumor cells. The localized emission of beta radiation from ¹⁷⁷Lu induces DNA damage, leading to apoptosis and targeted destruction of the cancer cells while minimizing damage to surrounding healthy tissues.[1]

Signaling Pathway

The binding of Lutetium (177Lu) Zadavotide guraxetan to PSMA can trigger intracellular signaling cascades that promote cancer cell survival and proliferation. Research has shown that PSMA expression can lead to the activation of the PI3K-AKT signaling pathway.[3][4][5][6][7] This pathway is a critical regulator of cell growth, survival, and metabolism. The enzymatic activity of PSMA is thought to play a role in activating this pathway.[5] The diagram below illustrates the signaling pathway initiated by PSMA engagement.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. urotoday.com [urotoday.com]
• 3. PSMA redirects cell survival signaling from the MAPK to the PI3K-AKT pathways to promote the progression of prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PSMA brings new flavors to PI3K signaling: A role for glutamate in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PSMA redirects MAPK to PI3K-AKT signaling to promote prostate cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Preclinical Evaluation of 177Lu-Labeled Radiohybrid PSMA Ligands for Endoradiotherapy of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Zadavotide Guraxetan (¹⁷⁷Lu-PSMA-I&amp;T): Application Notes and Protocols for Clinical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the clinical trial dosages, experimental protocols, and mechanism of action for Zadavotide guraxetan (B12419751), a Prostate-Specific Membrane Antigen (PSMA)-targeted radioligand therapy. This document is intended to serve as a resource for professionals involved in oncology research and drug development.

Quantitative Dosage Data Summary

Zadavotide guraxetan, also known as ¹⁷⁷Lu-PSMA-I&T, has been investigated in various clinical trials, primarily for metastatic castration-resistant prostate cancer (mCRPC). The dosage and administration schedule have varied across different phases of clinical development. The following table summarizes the quantitative dosage data from key clinical trials.

Clinical Trial Phase	Patient Population	Dosage per Cycle	Administration Schedule	Number of Cycles	Reference
Phase I (Dose-Escalation)	Metastatic Castration-Resistant Prostate Cancer (mCRPC)	Cumulative dose ranging from 3.7 GBq (100 mCi) to 22.2 GBq (600 mCi)	Two intravenous doses administered two weeks apart	Up to 6 dose levels were investigated in a 3+3 study design.
Phase I/II	Progressive mCRPC	6.8 GBq (¹⁷⁷Lu-PSMA-I&T) in combination with 35 KBq/Kg (²²⁵Ac-J591)	Up to 2 doses administered 8 weeks apart	2
Phase II	Metastatic Castration-Resistant Prostate Cancer (mCRPC)	7.4 GBq	Every 6 weeks	Up to 6
Phase III (ECLIPSE Trial)	PSMA-positive mCRPC	7.4 GBq (200 mCi)	Every 6 weeks	Up to 6
Registry Study	Metastatic Castration-Resistant Prostate Cancer (mCRPC)	Median cumulative activity of 24 GBq (range: 7-48 GBq)	Median of 4 cycles (range: 1-6) over a median duration of 5.6 months	1-6

Experimental Protocols

The following protocols are based on methodologies reported in clinical trials of Zadavotide guraxetan. These are generalized protocols and may require adaptation for specific research contexts.

Patient Selection and Screening

Inclusion Criteria:

• Histologically confirmed prostate adenocarcinoma.

• Progressive metastatic castration-resistant prostate cancer (mCRPC).

• Positive Prostate-Specific Membrane Antigen (PSMA) positron emission tomography (PET) scan.

• Adequate organ and bone marrow function as determined by laboratory tests (Complete Blood Count, liver function tests, renal function tests).

• Eastern Cooperative Oncology Group (ECOG) performance status of 0-2.

Exclusion Criteria:

• Prior treatment with other lutetium-labeled radiopharmaceuticals.

• Significant medical comorbidities that would interfere with treatment.

• Known central nervous system metastases unless treated and stable.

Screening Procedures:

• Obtain written informed consent.

• Complete medical history and physical examination.

• Baseline laboratory tests: Complete Blood Count (CBC) with differential, comprehensive metabolic panel (including liver and kidney function), and serum Prostate-Specific Antigen (PSA).

• PSMA-PET/CT imaging to confirm PSMA-positive disease.

• Conventional imaging (CT/MRI and bone scan) to assess the extent of disease.

Administration of Zadavotide Guraxetan

Preparation:

• Verify the patient's identity.

• Ensure adequate hydration of the patient before, during, and after the infusion.

• Administer antiemetic medication approximately 30 minutes prior to the infusion to prevent nausea.

• The Zadavotide guraxetan dose is prepared in a certified radiopharmacy under aseptic conditions. The final product is a clear, colorless to slightly yellow solution for intravenous injection.

Intravenous Infusion Procedure:

• Establish a dedicated intravenous (IV) line.

• The administration can be performed using a gravity method or an infusion pump.

• Flush the IV line with sterile saline before and after the infusion of Zadavotide guraxetan.

• The radiopharmaceutical is infused over 15-30 minutes.

• Monitor the patient for any signs of adverse reactions during and after the infusion.

Post-Administration Monitoring and Follow-up

Immediate Post-Infusion:

• Continue IV hydration for at least 2 hours.

• Monitor vital signs.

• Advise the patient to urinate frequently to minimize radiation exposure to the bladder.

Follow-up Schedule:

• Weekly for the first 4-8 weeks: Monitor CBC to assess for hematologic toxicity.

• Every 2-4 weeks: Monitor renal and liver function.

• Every 6-12 weeks: Assess PSA levels to monitor biochemical response.

• Every 12 weeks (or as clinically indicated): Perform imaging (PSMA-PET/CT, CT/MRI, bone scan) to evaluate radiographic response.

Visualizations

Mechanism of Action of Zadavotide Guraxetan

Caption: Mechanism of Zadavotide guraxetan action.

Generalized Clinical Trial Workflow for Zadavotide Guraxetan

Application Notes and Protocols: [¹⁷⁷Lu]Lu-PSMA-I&amp;T for Glioma Treatment Research

For Researchers, Scientists, and Drug Development Professionals

Introduction and Rationale

Glioblastoma (GBM) and other high-grade gliomas are characterized by extensive neovascularization, a process critical for tumor growth and progression. Prostate-Specific Membrane Antigen (PSMA), a transmembrane glycoprotein, has been identified as a promising therapeutic target in this context. While initially known for its high expression in prostate cancer, robust PSMA expression is also found in the neovasculature of various solid tumors, including high-grade gliomas, while being largely absent from the vasculature of normal brain tissue.[1][2] This differential expression makes PSMA an attractive target for radioligand therapy (RLT), aiming to deliver cytotoxic radiation directly to the tumor's blood supply.

The targeting of tumor vasculature offers a significant advantage in brain tumors, as the endothelium is more readily accessible to intravenously administered agents compared to tumor cells protected by a potentially intact blood-brain barrier (BBB).[3] [¹⁷⁷Lu]Lu-PSMA-I&T is a radiopharmaceutical that combines a PSMA-targeting ligand (PSMA-I&T) with the beta-emitting radionuclide Lutetium-177 (¹⁷⁷Lu), allowing for localized delivery of therapeutic radiation. Research into [¹⁷⁷Lu]Lu-PSMA-I&T for glioma aims to disrupt tumor angiogenesis, leading to tumor cell death and inhibition of growth.

Mechanism of Action and Signaling

In glioblastoma, PSMA expressed on the surface of endothelial cells plays a functional role in promoting angiogenesis. It interacts with integrin β4 (ITGB4), activating the NF-κB signaling pathway.[3] This activation promotes the proliferation, migration, and tube formation of endothelial cells, which are essential processes for creating new blood vessels to support the tumor.[3][4] Furthermore, factors secreted by the glioblastoma, such as phosphoprotein 1 (SPP1), can upregulate PSMA expression on endothelial cells via the transcription factor HIF1α, creating a positive feedback loop that enhances tumor vascularization.[4] By targeting PSMA with [¹⁷⁷Lu]Lu-PSMA-I&T, the localized beta radiation can induce DNA damage and apoptosis in these proliferating endothelial cells, thereby disrupting the tumor neovasculature and inhibiting tumor growth.

Caption: Proposed mechanism of [¹⁷⁷Lu]Lu-PSMA-I&T action on glioma neovasculature.

Data Presentation

Preclinical Biodistribution & Efficacy

While specific therapeutic efficacy studies of [¹⁷⁷Lu]Lu-PSMA-I&T in orthotopic glioma models are not yet widely published, data from preclinical prostate cancer models provide essential proof-of-concept for its biological activity and highlight important pharmacokinetic properties. Comparative studies with the more clinically established [¹⁷⁷Lu]Lu-PSMA-617 are particularly informative.

Table 1: Comparative Preclinical Biodistribution in PSMA+ Xenograft-Bearing Mice (% Injected Dose/gram)

Radioligand	Time Point	Tumor	Kidney	Tumor-to-Kidney Ratio	Reference
[¹⁷⁷Lu]Lu-PSMA-I&T	4 h	16.9 ± 3.1	148.9 ± 38.6	0.11	[5]
[¹⁷⁷Lu]Lu-PSMA-617	4 h	14.8 ± 2.9	3.7 ± 1.2	4.00	[5]
[¹⁷⁷Lu]Lu-PSMA-I&T	8 h	16.0 ± 3.4	115.5 ± 25.0	0.14	[5]
[¹⁷⁷Lu]Lu-PSMA-617	8 h	12.5 ± 2.5	3.0 ± 1.1	4.17	[5]

Data from a study in mice bearing PSMA-positive prostate cancer xenografts. This data highlights the comparable tumor uptake but significantly higher renal uptake of [¹⁷⁷Lu]Lu-PSMA-I&T compared to [¹⁷⁷Lu]Lu-PSMA-617, a critical consideration for therapeutic index.

A preclinical study using a prostate cancer model demonstrated that [¹⁷⁷Lu]Lu-PSMA-I&T causes a statistically significant, dose-dependent inhibition of tumor growth.[1] The absorbed doses calculated to cause these therapeutic effects ranged from 2.7-3.9 Gy for a minimum effective dose (9.2 MBq) to 10.7-15.5 Gy for a maximum effective dose (36.6 MBq).[1]

Clinical Dosimetry in Glioma

Initial clinical data from a study involving three patients with high-grade glioma treated with [¹⁷⁷Lu]Lu-PSMA provides the first human dosimetry estimates for this application.

Table 2: Clinical Dosimetry Results from High-Grade Glioma Patients Treated with [¹⁷⁷Lu]Lu-PSMA

Parameter	Median Absorbed Dose (Gy)	Interquartile Range (Gy)	Reference
Tumor	0.56	0.36 - 1.25	[6][7]
Kidneys	2.13	1.55 - 2.89	[6][7]
Salivary Glands	0.76	0.70 - 1.20	[6][7]
Whole Body	0.11	0.06 - 0.18	[6][7]

Data is based on a median administered activity of 6.03 GBq. The authors noted that the tumor-absorbed dose was lower than typical doses used in external beam radiotherapy, raising questions about efficacy that warrant further investigation.[6][7]

Experimental Protocols

Protocol 1: Radiolabeling of PSMA-I&T with ¹⁷⁷Lu and Quality Control

This protocol is adapted from standard methodologies for radiolabeling DOTA-conjugated peptides.

Materials:

• PSMA-I&T peptide

• ¹⁷⁷LuCl₃ in 0.04 M HCl

• Sodium acetate (B1210297) buffer (0.5 M, pH 5.0)

• Gentisic acid solution (50 mg/mL in water)

• Sterile, pyrogen-free reaction vial

• Heating block or water bath set to 95°C

• Radio-TLC system (e.g., ITLC-SG strips) with appropriate mobile phases

• Radio-HPLC system with a C18 column

Procedure:

• In a sterile vial, combine 50 µL of sodium acetate buffer.

• Add a calculated amount of PSMA-I&T ligand (e.g., to achieve a 1:10 molar ratio of isotope to peptide).

• Add 10 µL of gentisic acid solution as a radioprotectant.

• Carefully add the required activity of ¹⁷⁷LuCl₃ (e.g., 100-500 MBq) to the reaction vial.

• Gently mix the contents. The final pH should be between 4.0 and 4.5.

• Incubate the reaction vial at 95°C for 15-20 minutes.

• Allow the vial to cool to room temperature.

Quality Control:

• Radiochemical Purity (RCP) by Radio-TLC:

  • Spot the reaction mixture onto two ITLC-SG strips.

  • Develop one strip using a mobile phase of 0.1 M sodium citrate (B86180) (pH 5.5). In this system, [¹⁷⁷Lu]Lu-PSMA-I&T remains at the origin (Rf=0), while free ¹⁷⁷Lu moves with the solvent front (Rf=1.0).

  • Develop the second strip using a mobile phase of 1 M ammonium (B1175870) acetate:methanol (1:1 v/v) to check for colloidal ¹⁷⁷Lu.

  • Analyze the strips using a radio-TLC scanner. RCP should be ≥95%.

• Radiochemical Purity (RCP) by Radio-HPLC:

  • Inject an aliquot of the final product into a radio-HPLC system equipped with a C18 column.

  • Use a gradient elution method (e.g., mobile phase A: water with 0.1% TFA; mobile phase B: acetonitrile (B52724) with 0.1% TFA).

  • Monitor the eluate with a radiation detector. The peak corresponding to [¹⁷⁷Lu]Lu-PSMA-I&T should be well-defined and represent ≥95% of the total radioactivity.

Caption: Workflow for radiolabeling of PSMA-I&T with ¹⁷⁷Lu and subsequent quality control.

Protocol 2: In Vitro Cellular Uptake Assay in Glioma Cells

This protocol is for quantifying the specific binding and uptake of [¹⁷⁷Lu]Lu-PSMA-I&T in PSMA-expressing glioma cell lines (e.g., U-87 MG).

Materials:

• PSMA-positive glioma cells (e.g., U-87 MG) and a PSMA-negative control cell line.

• Complete cell culture medium (e.g., EMEM + 10% FBS).

• 12-well or 24-well cell culture plates.

• [¹⁷⁷Lu]Lu-PSMA-I&T solution.

• Unlabeled PSMA-I&T or 2-PMPA for blocking studies.

• PBS (phosphate-buffered saline), ice-cold.

• Trypsin-EDTA.

• Gamma counter.

• Cell counter.

Procedure:

• Cell Seeding: Seed cells in culture plates at a density of 0.5-1.0 x 10⁵ cells/well. Allow them to attach and grow for 24-48 hours to form a near-confluent monolayer.

• Preparation:

  • Prepare a working solution of [¹⁷⁷Lu]Lu-PSMA-I&T in serum-free medium (e.g., 0.1 MBq/mL).

  • For blocking (to determine non-specific binding), prepare an identical solution containing a high concentration of unlabeled PSMA-I&T (e.g., 10 µM).

• Uptake:

  • Remove the culture medium from the wells and wash the cells once with warm PBS.

  • Add 0.5 mL of the [¹⁷⁷Lu]Lu-PSMA-I&T solution to the "Total Uptake" wells.

  • Add 0.5 mL of the blocking solution to the "Non-specific Binding" wells.

  • Incubate the plate at 37°C for a defined period (e.g., 1 hour).

• Washing:

  • After incubation, remove the radioactive medium from each well.

  • Wash the cells three times with 1 mL of ice-cold PBS per well to remove unbound radioligand.

• Cell Lysis and Counting:

  • Add 0.5 mL of a lysis buffer (e.g., 1 M NaOH) to each well and incubate for 10 minutes to detach and lyse the cells.

  • Transfer the lysate from each well into a counting tube.

  • Measure the radioactivity in each tube using a gamma counter.

• Data Analysis:

  • Count an aliquot of the initial radioactive medium to determine the total added activity per well.

  • Determine the cell number per well in a parallel plate.

  • Calculate the percentage of uptake: (% Uptake = [Counts in Lysate / Total Added Counts] x 100).

  • Calculate specific binding: (Specific Binding = Total Uptake - Non-specific Binding).

  • Express results as a percentage of added dose per million cells.

Protocol 3: Establishment of an Orthotopic U-87 MG Glioblastoma Mouse Model

This protocol requires adherence to institutional animal care and use committee (IACUC) guidelines.

Materials:

• Athymic nude mice (e.g., Nu/Nu), 6-8 weeks old.

• U-87 MG human glioblastoma cells (prepared for injection at 1-5 x 10⁵ cells in 5 µL sterile PBS).

• Stereotactic frame for small animals.

• Anesthetic (e.g., isoflurane, ketamine/xylazine).

• Micro-syringe (e.g., Hamilton syringe) with a 26-gauge needle.

• Surgical drill, antiseptic solution, bone wax, and sutures/wound clips.

Procedure:

• Preparation: Culture and harvest U-87 MG cells. Resuspend the cell pellet in sterile, serum-free PBS at the desired concentration. Keep the cell suspension on ice.

• Anesthesia and Mounting: Anesthetize the mouse and place it securely in the stereotactic frame. Apply ophthalmic ointment to prevent eye dryness.

• Surgical Site Preparation: Shave the scalp and disinfect with an antiseptic solution. Make a midline sagittal incision (~1 cm) to expose the skull.

• Coordinate Identification: Identify the injection coordinates relative to the bregma. For the right striatum, typical coordinates are: 0.5 mm anterior, 2.0 mm lateral (right), and 3.0 mm ventral (deep) from the skull surface.

• Craniotomy: Use the surgical drill to create a small burr hole at the identified coordinates, being careful not to damage the underlying dura mater.

• Cell Implantation:

  • Lower the micro-syringe needle through the burr hole to the target depth (3.0 mm).

  • Slowly inject the 5 µL cell suspension over 2-3 minutes to prevent backflow.

  • Leave the needle in place for an additional 5 minutes before slowly retracting it.

• Closure: Seal the burr hole with bone wax. Close the scalp incision with sutures or wound clips.

• Post-operative Care: Administer analgesics as per IACUC protocol. Monitor the animal for recovery and signs of neurological deficits. Tumor growth can be monitored via bioluminescence imaging (if using luciferase-expressing cells) or MRI, typically starting 7-10 days post-implantation.[8][9]

Protocol 4: In Vivo Preclinical Therapy Study

This workflow outlines a typical study to evaluate the therapeutic efficacy of [¹⁷⁷Lu]Lu-PSMA-I&T in an established orthotopic glioma model.

Caption: Experimental workflow for an in vivo radionuclide therapy study in a glioma model.

References

• 1. Therapeutic efficacy of the radiopharmaceutical [Lu-177]Lu-PSMA I&T. Preclinical study [radiation-and-risk.com]
• 2. Prostate specific membrane antigen (PSMA) expression in primary gliomas and breast cancer brain metastases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prostate-Specific Membrane Antigen (PSMA) Promotes Angiogenesis of Glioblastoma Through Interacting With ITGB4 and Regulating NF-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Secreted phosphoprotein 1 promotes angiogenesis of glioblastoma through upregulating PSMA expression via transcription factor HIF1α: SPP1 promotes angiogenesis of glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Extensive preclinical evaluation of lutetium-177-labeled PSMA-specific tracers for prostate cancer radionuclide therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [177Lu]Lu-PSMA Therapy as an Individual Treatment Approach for Patients with High-Grade Glioma: Dosimetry Results and Critical Statement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. reactionbiology.com [reactionbiology.com]
• 9. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]

Application Notes and Protocols for SPECT/CT Imaging of Zadavotide Guraxetan

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for preclinical Single Photon Emission Computed Tomography/Computed Tomography (SPECT/CT) imaging of Zadavotide guraxetan (B12419751). This document is intended to guide researchers in the non-clinical evaluation of this Prostate-Specific Membrane Antigen (PSMA)-targeting agent.

Introduction

Zadavotide guraxetan is a ligand that targets the Prostate-Specific Membrane Antigen (PSMA), a protein significantly overexpressed on the surface of prostate cancer cells.[1] When labeled with a gamma-emitting radionuclide such as Lutetium-177 (¹⁷⁷Lu), it forms a radiopharmaceutical, ¹⁷⁷Lu-Zadavotide guraxetan (also known as ¹⁷⁷Lu-PSMA-I&T), enabling in vivo visualization and quantification of PSMA expression.[2][3] SPECT/CT imaging with this agent is a critical tool in preclinical research for assessing its biodistribution, tumor targeting capabilities, and therapeutic potential.[4]

Mechanism of Action

Zadavotide guraxetan functions by binding with high affinity to the extracellular domain of PSMA.[1] Following intravenous administration, the radiolabeled compound circulates in the bloodstream and accumulates at sites of high PSMA expression, primarily prostate tumors. The emitted gamma photons from the conjugated radionuclide (e.g., ¹⁷⁷Lu) are then detected by a SPECT camera to generate three-dimensional images of the radiotracer's distribution.

Below is a diagram illustrating the signaling pathway and targeting mechanism.

References

• 1. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. clinicaltrials.eu [clinicaltrials.eu]
• 4. Lutetium (177Lu) zadavotide guraxetan - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Application Notes and Protocols for the Preparation of Zadavotide Guraxetan for Injection

For Research Use Only. Not for clinical use in humans.

These protocols provide detailed procedures for the preparation of Zadavotide guraxetan (B12419751) (also known as PSMA I&T) for injection in a research setting. The following instructions are based on established methodologies for dissolving and formulating the compound for in vivo studies.

Product Information and Storage

Zadavotide guraxetan is a potent inhibitor of prostate-specific membrane antigen (PSMA), a well-established target for imaging and therapy in prostate cancer and other cancers.[1] Proper storage is crucial to maintain the integrity of the compound.

Parameter	Condition	Duration
Stock Solution Storage Temperature	-20°C	1 month
-80°C	6 months

Note: Stock solutions should be stored in sealed containers, protected from moisture.[1]

Mechanism of Action: PSMA Inhibition

Zadavotide guraxetan functions by binding with high affinity to the extracellular enzymatic domain of PSMA. This binding inhibits the glutamate (B1630785) carboxypeptidase activity of PSMA, which is upregulated on the surface of prostate cancer cells. When radiolabeled, this targeted binding allows for the delivery of radiation specifically to tumor cells, forming the basis of its use in radionuclide therapy.[1][2]

Caption: Mechanism of Zadavotide guraxetan as a PSMA inhibitor.

Experimental Protocols for Preparation of Injectable Solutions

Three distinct protocols are provided for the dissolution of Zadavotide guraxetan to achieve a clear solution with a solubility of at least 1.25 mg/mL.[1] The choice of protocol may depend on the specific experimental requirements and the desired vehicle for administration. For all protocols, it is recommended to start with a stock solution of Zadavotide guraxetan in DMSO (e.g., 12.5 mg/mL).[1]

Protocol 1: PEG300/Tween-80 Formulation

This protocol is a common formulation for enhancing the solubility of hydrophobic compounds for in vivo administration.

Materials:

• Zadavotide guraxetan stock solution (12.5 mg/mL in DMSO)

• PEG300 (Polyethylene glycol 300)

• Tween-80

• Saline (0.9% NaCl)

Procedure (for 1 mL of working solution):

• To 400 µL of PEG300, add 100 µL of the Zadavotide guraxetan DMSO stock solution.

• Mix thoroughly until the solution is homogeneous.

• Add 50 µL of Tween-80 to the mixture.

• Mix again until the solution is clear and uniform.

• Add 450 µL of Saline to bring the total volume to 1 mL.

• Vortex the final solution to ensure complete mixing.

Protocol 2: SBE-β-CD Formulation

This protocol utilizes a cyclodextrin-based vehicle to improve solubility.

Materials:

• Zadavotide guraxetan stock solution (12.5 mg/mL in DMSO)

• 20% SBE-β-CD (Sulfobutylether-β-cyclodextrin) in Saline

Procedure (for 1 mL of working solution):

• Prepare or obtain a 20% (w/v) solution of SBE-β-CD in saline.

• To 900 µL of the 20% SBE-β-CD in Saline solution, add 100 µL of the Zadavotide guraxetan DMSO stock solution.

• Mix thoroughly until a clear, homogeneous solution is achieved.

Protocol 3: Corn Oil Formulation

This protocol is suitable for subcutaneous or intramuscular injections where a lipid-based vehicle is preferred.

Materials:

• Zadavotide guraxetan stock solution (12.5 mg/mL in DMSO)

• Corn Oil

Procedure (for 1 mL of working solution):

• To 900 µL of Corn Oil, add 100 µL of the Zadavotide guraxetan DMSO stock solution.

• Mix thoroughly until the solution is clear and uniform. Note: This formulation may require longer mixing time. If precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Formulation Summary

Protocol	Solvent 1 (10%)	Solvent 2	Solvent 3	Solvent 4	Final Concentration
1	DMSO	40% PEG300	5% Tween-80	45% Saline	≥ 1.25 mg/mL
2	DMSO	90% (20% SBE-β-CD in Saline)	-	-	≥ 1.25 mg/mL
3	DMSO	90% Corn Oil	-	-	≥ 1.25 mg/mL

Preparation Workflow

The following diagram illustrates the general workflow for preparing Zadavotide guraxetan for injection using the protocols described above.

Caption: General workflow for preparing Zadavotide guraxetan injection.

Considerations for Radiolabeling

While these protocols are for the non-radioactive compound, Zadavotide guraxetan is a chelating peptide designed for radiolabeling, most commonly with Lutetium-177 ([177Lu]).[3][4] The preparation of [177Lu]Lu-PSMA I&T for clinical or research use is a more complex process involving:

• Radiolabeling with [177Lu]LuCl3 solution.

• Incubation at elevated temperatures (e.g., >80-95°C).[4]

• Purification, often using solid-phase extraction (e.g., C18 column).[3]

• Formulation in a buffer containing stabilizers like ascorbic acid and DTPA to prevent radiolysis and maintain purity.[3][5]

• Sterile filtration through a 0.22 µm filter.[3]

The final radiopharmaceutical product must undergo rigorous quality control, including HPLC and TLC, to determine radiochemical purity before administration.[3][6] These procedures should only be performed in facilities equipped to handle radioactive materials and by personnel trained in radiopharmaceutical chemistry.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. Improved quality control of [177Lu]Lu-PSMA I&T - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Zadavotide Guraxetan (¹⁷⁷Lu-PSMA-I&amp;T) in the Treatment of Metastatic Castration-Resistant Prostate Cancer: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zadavotide guraxetan (B12419751), also known as Lutetium (¹⁷⁷Lu) zadavotide guraxetan or ¹⁷⁷Lu-PSMA-I&T, is an investigational radioligand therapy being developed for the treatment of metastatic castration-resistant prostate cancer (mCRPC). This therapeutic agent consists of a prostate-specific membrane antigen (PSMA)-targeting ligand, PSMA-I&T, conjugated with the beta-emitting radioisotope Lutetium-177. PSMA is a transmembrane protein highly overexpressed on the surface of prostate cancer cells, making it an attractive target for targeted radionuclide therapy. Zadavotide guraxetan is designed to selectively deliver a cytotoxic dose of radiation to PSMA-expressing tumor cells, thereby minimizing damage to surrounding healthy tissues.

This document provides detailed application notes and protocols based on available preclinical and clinical trial data for researchers and professionals involved in the development and study of this therapeutic agent.

Mechanism of Action

Zadavotide guraxetan's mechanism of action is centered on its high affinity for Prostate-Specific Membrane Antigen (PSMA). The PSMA-I&T ligand component of the drug binds to PSMA on the surface of prostate cancer cells. Following this binding, the complex is internalized by the cell. The conjugated Lutetium-177 is a beta-emitting radionuclide that induces DNA damage, ultimately leading to apoptosis and cell death of the targeted cancer cell.

Mechanism of Action of Zadavotide Guraxetan.

Preclinical Data

Preclinical studies have been conducted to evaluate the binding affinity, internalization, and in vivo efficacy of Zadavotide guraxetan.

Binding Affinity and Internalization

In vitro studies have demonstrated that ¹⁷⁷Lu-PSMA-I&T exhibits high and specific binding affinity to PSMA-expressing cells, with IC50 values in the nanomolar range.[1] The internalization rate of ¹⁷⁷Lu-PSMA-I&T has been shown to be comparable to other PSMA-targeting radioligands.[2][3]

Parameter	Value	Reference
Binding Affinity (IC50)	Nanomolar range	[1]
Internalization Rate	Comparable to [¹⁷⁷Lu]Lu-PSMA-617	[2]

Clinical Development

Zadavotide guraxetan is currently being evaluated in Phase 3 clinical trials for the treatment of mCRPC. The two pivotal trials are the SPLASH (NCT04647526) and ECLIPSE (NCT05204927) studies.

SPLASH Trial (NCT04647526)

The SPLASH trial is a multicenter, randomized, open-label study evaluating the efficacy and safety of Zadavotide guraxetan in patients with PSMA-positive mCRPC who have progressed on an androgen receptor pathway inhibitor (ARPI) and are chemotherapy-naïve.[4] Patients were randomized 2:1 to receive either Zadavotide guraxetan or an alternative ARPI (abiraterone or enzalutamide).[4][5]

Endpoint	Zadavotide Guraxetan Arm	ARPI Control Arm	Hazard Ratio (95% CI) / p-value	Reference
Median Radiographic Progression-Free Survival (rPFS)	9.5 months	6.0 months	0.71 (0.55 - 0.92); p=0.0088	[6]
Objective Response Rate (ORR)	38.1%	12.0%	p=0.0021	[6]
PSA ≥50% Response Rate	35.7%	14.6%	N/A	[6]
Median Overall Survival (OS)	Not reached at interim analysis	Not reached at interim analysis	1.11 (unadjusted for crossover)	[5]

ECLIPSE Trial (NCT05204927)

The ECLIPSE trial is a pivotal Phase 3, multi-center, open-label, randomized clinical trial comparing the safety and efficacy of Zadavotide guraxetan versus hormone therapy in patients with mCRPC.[7] This trial has met its primary endpoint, demonstrating a statistically significant and clinically meaningful improvement in radiographic progression-free survival (rPFS).[7][8][9][10]

While the ECLIPSE trial has met its primary endpoint of rPFS, specific quantitative data for the median rPFS and hazard ratio from the primary analysis have not been fully disclosed in the provided search results. The study demonstrated a statistically significant and clinically meaningful improvement in rPFS for patients treated with Zadavotide Guraxetan compared to a change in ARPI.[7]

Safety and Tolerability

Zadavotide guraxetan has demonstrated a manageable safety profile in clinical trials. The most common treatment-emergent adverse events (TEAEs) are generally mild to moderate in severity.

Adverse Events (SPLASH Trial Lead-in Cohort)

Adverse Event	Any Grade	Grade ≥3	Reference
Dry Mouth	22.2%	0%	[11][12]
Fatigue	18.5%	<1%	[11][12]
Nausea	18.5%	<1%	[11][12]
Anemia	14.8%	7.4%	[11][12]
Thrombocytopenia	Not specified	3.7%	[11]
Neutropenia	Not specified	3.7%	[11]

Adverse Events (SPLASH Trial Randomized Phase)

Adverse Event	Zadavotide Guraxetan Arm (Any Grade)	ARPI Control Arm (Any Grade)	Zadavotide Guraxetan Arm (Grade ≥3)	ARPI Control Arm (Grade ≥3)	Reference
Fatigue	53.5%	40.0%	Not specified	Not specified	[6]
Dry Mouth	37.2%	1.5%	Not specified	Not specified	[6]
Nausea	31.2%	19.2%	Not specified	Not specified	[6]
Any TEAE	99.3%	94.6%	30.1%	36.9%	[6]
Treatment-Related TEAEs	Not specified	Not specified	9.7%	11.5%	[6]

Experimental Protocols

Patient Selection Criteria (SPLASH & ECLIPSE Trials)

Inclusion Criteria:

• Histologically confirmed prostate adenocarcinoma.[4]

• Metastatic castration-resistant prostate cancer.[4]

• Progression on one prior androgen receptor pathway inhibitor (ARPI).[4]

• PSMA-positive disease confirmed by PET imaging.[4]

• ECOG performance status of 0 or 1.[6]

• Adequate organ and bone marrow function.[11]

Exclusion Criteria:

• Prior cytotoxic chemotherapy for CRPC.[4]

• Small cell or neuroendocrine component in the tumor histology.[4]

• Known hypersensitivity to the investigational product or its components.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Preclinical Evaluation of 177Lu-Labeled Radiohybrid PSMA Ligands for Endoradiotherapy of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [225Ac]Ac-PSMA I&T: A Preclinical Investigation on the Fate of Decay Nuclides and Their Influence on Dosimetry of Salivary Glands and Kidneys - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Lantheus Presents Results from the Primary Analysis of Phase 3 Pivotal SPLASH Trial in PSMA-Positive Metastatic Castration-Resistant Prostate Cancer During ESMO Congress 2024 | Lantheus Holdings, Inc. [lantheusholdings.gcs-web.com]
• 6. onclive.com [onclive.com]
• 7. curiumpharma.com [curiumpharma.com]
• 8. urologytimes.com [urologytimes.com]
• 9. targetedonc.com [targetedonc.com]
• 10. onclive.com [onclive.com]
• 11. Initial clinical experience with [177Lu]Lu-PNT2002 radioligand therapy in metastatic castration-resistant prostate cancer: dosimetry, safety, and efficacy from the lead-in cohort of the SPLASH trial - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

Application Notes and Protocols for Zadavotide Guraxetan Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the patient screening criteria for clinical studies involving Zadavotide guraxetan (B12419751), a radiopharmaceutical agent used in targeted cancer therapy. The detailed protocols and diagrams are intended to guide researchers and clinicians in designing and implementing studies with this agent.

Mechanism of Action

Zadavotide guraxetan, also known as [177Lu]Lu-PSMA-I&T, is a radioligand therapy that targets Prostate-Specific Membrane Antigen (PSMA).[1] PSMA is a protein that is overexpressed on the surface of most prostate cancer cells.[2] The drug consists of a PSMA-targeting molecule (zadavotide guraxetan) linked to a radioactive isotope, Lutetium-177 (177Lu).[2] Upon intravenous administration, the zadavotide guraxetan component binds to PSMA on cancer cells, delivering a localized dose of beta-particle radiation from the 177Lu, which induces cell death.[1][2] This targeted approach aims to destroy cancer cells while minimizing damage to surrounding healthy tissues.[1]

Signaling Pathway

Figure 1: Zadavotide guraxetan mechanism of action.

Patient Screening Criteria

The selection of patients for clinical trials of Zadavotide guraxetan is critical to ensure both safety and the validity of the study results. The following tables summarize the key inclusion and exclusion criteria based on data from various clinical studies.

Table 1: General Inclusion Criteria

Criteria	Description
Age	Patients must be 18 years of age or older.[3]
Gender	Male.[3]
Diagnosis	Histologically confirmed prostate cancer.[4]
Disease Stage	Varies by study, includes biochemical recurrence after primary therapy, metastatic castration-resistant prostate cancer (mCRPC), and hormone-sensitive prostate cancer.[1][3][4]
PSMA Imaging	Positive [68Ga]Ga-PSMA-11 PET scan showing PSMA-avid lesions.[3] For some studies, a detectable lesion on an 18F-PSMA PET/CT scan with a SUVmax greater than 15 is required.[4]
Performance Status	Eastern Cooperative Oncology Group (ECOG) performance status of 0-1.[3][4]
Prior Therapy	Must have received prior curative therapy such as radical prostatectomy or external-beam radiotherapy.[4] Specifics on prior hormonal therapy or chemotherapy vary by study.[3][4]
Informed Consent	Patients must be able to understand and sign an Informed Consent Form.[3]
Life Expectancy	Greater than 12 months.[4]

Table 2: Key Exclusion Criteria

Criteria	Description
Histology	Patients without a diagnosis of prostate carcinoma are excluded.[3]
Vulnerable Populations	Individuals considered part of a vulnerable population are not eligible.[3]
Local Recurrence on PET	Some studies require no local recurrence of cancer on a [68Ga]Ga-PSMA-11 PET scan, while allowing for distant metastases.[3]
Prior Treatments	Specific restrictions on prior hormonal therapy (e.g., none in the last 12 months) and taxane-based chemotherapy.[3][4]
Other Malignancies	A history of other malignancies may be an exclusion criterion, though exceptions for adequately treated cancers may apply.[5]
Cardiac Abnormalities	Significant cardiac issues, such as certain arrhythmias or a history of long QT syndrome, may lead to exclusion.[5]
Urgent Need for Other Therapies	Patients in immediate need of alternative treatments like Androgen Deprivation Therapy (ADT) may be excluded.[5]

Table 3: Laboratory Value Thresholds for Inclusion

Parameter	Threshold
PSA Doubling Time	≤ 12 months for certain studies on biochemical recurrence.[3]
PSA Level	For biochemical recurrence, specific thresholds like PSA > 0.5 µg/l or > 2.0 µg/l above nadir may be required.[4]
Testosterone Level	Must have returned to normal levels or be > 1.7 nmol/l in specific study contexts.[3][4]
Kidney Function (eGFR)	≥ 50 mL/min/1.73m² or ≥ 60 ml/min depending on the study.[3][4]
Albumin	≥ 2.5 g/dL.[3]
White Blood Cell Count	> 4.0 x 10⁹/l.[4]
Platelet Count	> 150 x 10⁹/l.[4]
Hemoglobin	> 7.0 mmol/l.[4]

Experimental Protocols

Patient Screening and Enrollment Workflow

The following diagram outlines the typical workflow for screening and enrolling patients into a Zadavotide guraxetan clinical trial.

Figure 2: Patient screening and enrollment workflow.

Protocol for Zadavotide Guraxetan Administration and Monitoring

This protocol describes the clinical administration of Zadavotide guraxetan and subsequent patient monitoring.

1. Patient Preparation:

• Confirm patient eligibility based on the established screening criteria.

• Ensure adequate hydration. Patients are typically advised to drink plenty of water before and after the infusion.

• Administer any pre-medications as specified in the study protocol (e.g., antiemetics).

2. Drug Preparation and Administration:

• Zadavotide guraxetan is prepared by a qualified radiopharmacist.

• The prescribed dose is administered via intravenous infusion.[3] The infusion duration and rate are determined by the specific clinical trial protocol.

3. Post-Administration Monitoring:

• Patients are monitored for any immediate adverse reactions during and after the infusion.

• Regular follow-up visits are scheduled to assess treatment response and monitor for side effects.[3]

• Monitoring includes:

  • Blood Tests: Regular checks of white blood cell count, platelet count, hemoglobin levels, and kidney function.[3][4]

  • PSA Levels: Prostate-Specific Antigen (PSA) levels are monitored to assess treatment efficacy.[3]

  • Imaging: Follow-up PET/CT scans may be performed to evaluate the response of tumors to the treatment.[4]

  • Quality of Life: Patient-reported outcomes are collected using questionnaires to assess overall health and any side effects, such as dry mouth.[4]

4. Treatment Cycles:

• Zadavotide guraxetan is typically administered in cycles, often every 6-8 weeks, for a predetermined number of cycles as defined by the study protocol.[1]

Logical Relationship of Key Screening Criteria

The following diagram illustrates the logical flow and interdependencies of the core screening criteria.

Figure 3: Logical flow of key screening criteria.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. clinicaltrials.eu [clinicaltrials.eu]
• 4. clinicaltrials.eu [clinicaltrials.eu]
• 5. novartis.com [novartis.com]

Application Notes and Protocols for Monitoring PSA Levels During Zadavotide Guraxetan Therapy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to monitoring Prostate-Specific Antigen (PSA) levels in patients undergoing therapy with Zadavotide guraxetan (B12419751). Zadavotide guraxetan is a radioligand therapy that targets Prostate-Specific Membrane Antigen (PSMA), a protein highly expressed on the surface of prostate cancer cells. Monitoring PSA levels is a critical component in assessing the biochemical response to this targeted therapy.

Mechanism of Action of Zadavotide Guraxetan

Zadavotide guraxetan is comprised of a PSMA-targeting ligand coupled to a radioactive isotope, Lutetium-177 (¹⁷⁷Lu). The ligand binds with high affinity to PSMA on prostate cancer cells. Upon binding, the radioactive payload of ¹⁷⁷Lu delivers localized beta radiation, leading to DNA damage and subsequent apoptosis of the cancer cells. This targeted delivery of radiation aims to maximize efficacy on tumor cells while minimizing damage to surrounding healthy tissues.

The binding of Zadavotide guraxetan to PSMA can also modulate intracellular signaling pathways. PSMA has been shown to influence the PI3K-AKT-mTOR signaling pathway, which is crucial for cell survival and proliferation. By targeting PSMA, Zadavotide guraxetan may not only induce direct cell kill through radiation but also disrupt these pro-survival signals.

Data Presentation: PSA Response to Zadavotide Guraxetan (¹⁷⁷Lu-PSMA-I&T) Therapy

The following tables summarize quantitative data on PSA response from studies involving ¹⁷⁷Lu-PSMA-I&T in patients with metastatic castration-resistant prostate cancer (mCRPC).

Table 1: Biochemical Response After a Single Cycle of ¹⁷⁷Lu-PSMA-I&T Therapy

Response Category	Definition	Percentage of Patients (n=40)
Partial Response (PR)	≥50% decrease in serum PSA from baseline	20.0%[1][2][3]
Stable Disease (SD)	<50% decrease to <25% increase in PSA	55.0%[1][2][3]
Progressive Disease (PD)	≥25% increase in PSA from nadir	25.0%[1][2][3]

Table 2: Overall Best PSA Response During ¹⁷⁷Lu-PSMA-I&T Therapy

Response Category	Definition	Percentage of Patients (n=40)
Partial Response (PR)	≥50% decrease in serum PSA from baseline	47.5%[1][2][3]
Stable Disease (SD)	<50% decrease to <25% increase in PSA	27.5%[1][2][3]
Progressive Disease (PD)	≥25% increase in PSA from nadir	25.0%[1][2][3]

Table 3: PSA Response Rates from a Study in mCRPC Patients (n=33)

PSA Decline from Baseline	Percentage of Patients
Any PSA decline	69%[4]
≥30% PSA decline	56%[4]
≥50% PSA decline	33%[4]
≥90% PSA decline	18%[4]

Experimental Protocols

Protocol 1: Patient Monitoring and Sample Collection Schedule

This protocol outlines the schedule for clinical assessments and blood sample collection for PSA monitoring during Zadavotide guraxetan therapy.

• Screening/Baseline Visit (Day -14 to Day 0):

  • Obtain written informed consent.

  • Collect medical history and perform a physical examination.

  • Collect a whole blood sample for baseline serum PSA determination. This sample should be collected prior to any prostatic manipulations.[5]

  • Perform baseline imaging (e.g., PSMA-PET/CT) as per the clinical trial protocol.

• Treatment Visits (Cycle 1, Day 1 and subsequent cycles):

  • Administer Zadavotide guraxetan.

  • Collect a whole blood sample for serum PSA measurement immediately prior to each treatment cycle.

• Follow-up Visits (e.g., every 4-6 weeks post-treatment):

  • Perform a clinical assessment.

  • Collect a whole blood sample for serum PSA determination. The frequency of monitoring may be adjusted based on the patient's clinical status and PSA kinetics.

• End of Treatment Visit:

  • Perform a final clinical assessment.

  • Collect a final whole blood sample for serum PSA measurement.

Protocol 2: Serum Sample Collection, Processing, and Storage

This protocol details the standardized procedures for handling blood samples to ensure the integrity of PSA measurements.

• Sample Collection:

  • Collect 5-10 mL of whole blood in a serum separator tube (SST) or a plain red-top tube.[6]

  • Gently invert the tube 5-10 times to mix the clot activator with the blood.

  • Label the tube with the patient identifier, date, and time of collection.

• Sample Processing:

  • Allow the blood to clot at room temperature for at least 30 minutes, but no longer than 2 hours.[7]

  • Centrifuge the tube at 1000-1300 x g for 15 minutes at room temperature to separate the serum from the blood cells.[6]

  • Carefully aspirate the serum using a sterile pipette and transfer it to a clean, labeled polypropylene (B1209903) cryovial. Avoid disturbing the buffy coat or red blood cells.

• Sample Storage:

  • For short-term storage (up to 24 hours), serum samples can be refrigerated at 2-8°C.[5][8]

  • For long-term storage, samples should be frozen at -20°C or colder. For storage longer than 5 months, freezing at -70°C is recommended.[8]

  • Avoid repeated freeze-thaw cycles.[5][8]

Protocol 3: Quantitative Measurement of Serum PSA

This protocol describes the methodology for the quantitative analysis of total PSA in serum samples using an electrochemiluminescence immunoassay (ECLIA).

• Assay Principle:

  • The ECLIA is a sandwich immunoassay. A biotinylated monoclonal anti-PSA antibody and a ruthenium-labeled monoclonal anti-PSA antibody are incubated with the serum sample. These antibodies bind to different epitopes on the PSA molecule, forming a sandwich complex.

  • Streptavidin-coated magnetic microparticles are added, which bind to the biotinylated antibody, capturing the complex onto the solid phase.

  • The reaction mixture is transferred to a measuring cell where the microparticles are magnetically captured on an electrode. Unbound components are washed away.

  • Application of a voltage to the electrode induces a chemiluminescent reaction from the ruthenium label, and the emitted light is measured by a photomultiplier.

  • The light intensity is directly proportional to the concentration of PSA in the sample.[9][10][11]

• Materials and Reagents:

  • Automated immunoassay analyzer (e.g., Roche Cobas series).[10][11][12]

  • PSA reagent kits (containing biotinylated anti-PSA antibody, ruthenium-labeled anti-PSA antibody, and streptavidin-coated microparticles).

  • PSA calibrators and controls.

  • Wash buffers and system reagents.

• Procedure:

  • Thaw frozen serum samples, calibrators, and controls to room temperature and mix gently.

  • Load the samples, calibrators, and controls onto the automated analyzer.

  • Initiate the PSA measurement protocol on the instrument. The instrument will automatically perform all incubation, washing, and measurement steps.

  • The concentration of PSA in the samples is calculated by the instrument software based on a standard curve generated from the calibrators.

• Quality Control:

  • Run at least two levels of quality control samples (e.g., low and high) with each batch of patient samples to validate the assay performance.

  • Ensure that control values fall within the manufacturer's specified ranges.

Visualizations

Caption: Zadavotide guraxetan mechanism of action.

Caption: Workflow for PSA monitoring during therapy.

References

• 1. Early biochemical and radiographic response after one cycle of [177Lu]Lu-PSMA I&T radioligand therapy in metastatic castration-resistant prostate cancer patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Early biochemical and radiographic response after one cycle of [177Lu]Lu-PSMA I&T radioligand therapy in metastatic castration-resistant prostate cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. urologytimes.com [urologytimes.com]
• 5. wwwn.cdc.gov [wwwn.cdc.gov]
• 6. monobind.com [monobind.com]
• 7. Prostate Specific Antigen (PSA) Symptomatic Reflex - Laboratory Test Directory | South & West [corewellhealth.testcatalog.org]
• 8. Test catalogue - Laboratory Medicine - St. Michael's Hospital [stmichaelshospital.com]
• 9. mayocliniclabs.com [mayocliniclabs.com]
• 10. elabdoc-prod.roche.com [elabdoc-prod.roche.com]
• 11. elabdoc-prod.roche.com [elabdoc-prod.roche.com]
• 12. jdos.nicholsinstitute.com [jdos.nicholsinstitute.com]

Application of Zadavotide Guraxetan in Radioligand Therapy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zadavotide guraxetan (B12419751), also known as PSMA-I&T, is a high-affinity ligand targeting the prostate-specific membrane antigen (PSMA). When labeled with a therapeutic radionuclide such as Lutetium-177 (¹⁷⁷Lu), it forms ¹⁷⁷Lu-Zadavotide guraxetan (¹⁷⁷Lu-PSMA-I&T), a radiopharmaceutical agent for targeted radioligand therapy. PSMA is a transmembrane protein highly overexpressed on the surface of most prostate cancer cells, making it an excellent target for delivering localized radiation to tumors while minimizing damage to surrounding healthy tissues.[1] This document provides detailed application notes and protocols for researchers and drug development professionals working with Zadavotide guraxetan in a radioligand therapy context.

Mechanism of Action

¹⁷⁷Lu-Zadavotide guraxetan operates on a targeted principle. The Zadavotide guraxetan component serves as a vehicle, binding with high specificity to PSMA on prostate cancer cells.[1] Upon binding, the complex is internalized by the cell. The attached Lutetium-177, a beta-emitting radionuclide, then delivers a cytotoxic dose of radiation directly to the cancer cell, leading to DNA damage and ultimately cell death.[1][2]

Figure 1: Mechanism of action of ¹⁷⁷Lu-Zadavotide guraxetan.

Quantitative Data

In Vitro Performance

The binding affinity of Zadavotide guraxetan and its metallic complexes to PSMA is a critical parameter for its efficacy. This is typically determined through competitive binding assays.

Compound	IC50 (nM)	Cell Line	Radioligand
PSMA I&T	~2-7	LNCaP	¹²⁵I-BA)KuE
ⁿᵃᵗGa-PSMA I&T	6.4 ± 1.4	LNCaP	¹²⁵I-BA)KuE
ⁿᵃᵗLu-PSMA I&T	2.3 ± 1.2	LNCaP	¹²⁵I-BA)KuE

Table 1: In Vitro Binding Affinity of Zadavotide Guraxetan (PSMA I&T) and its Gallium and Lutetium Complexes. [3][4]

Preclinical Biodistribution of ¹⁷⁷Lu-Zadavotide Guraxetan

Biodistribution studies in animal models are essential to understand the uptake and clearance of the radiopharmaceutical. The following table summarizes data from a study in LNCaP xenograft-bearing mice.

Organ	1 h p.i. (%ID/g)	24 h p.i. (%ID/g)	168 h p.i. (%ID/g)
Blood	0.63	-	-
Spleen	33.25	-	-
Kidneys	207.6	-	-
Tumor	-	-	0.9

Table 2: Biodistribution of a ¹⁷⁷Lu-labeled PSMA ligand in LNCaP tumor-bearing SCID mice (%ID/g). [5] Note: This table includes data for a closely related rhPSMA ligand compared to ¹⁷⁷Lu-PSMA I&T, highlighting the high initial kidney uptake and tumor retention.

Human Dosimetry of ¹⁷⁷Lu-Zadavotide Guraxetan

Dosimetry studies in human subjects are crucial for assessing the radiation dose delivered to various organs and tumors, ensuring patient safety and therapeutic efficacy.

Organ/Tissue	Absorbed Dose (Gy/GBq)
Kidneys	4.70
Parotid Glands	2.62
Submandibular Glands	4.35
Lacrimal Glands	19.23
Bone Marrow	0.19
Liver	0.56
Soft Tissue Tumor Lesions	2.94
Bone Tumor Lesions	-

Table 3: Pooled Absorbed Doses of ¹⁷⁷Lu-Zadavotide Guraxetan (¹⁷⁷Lu-PSMA-I&T) in Patients with Prostate Cancer. [2][6]

Experimental Protocols

Protocol 1: In Vitro Competitive Binding Assay

This protocol outlines the methodology to determine the half-maximal inhibitory concentration (IC50) of Zadavotide guraxetan.

1. Cell Culture:

• Culture PSMA-positive LNCaP human prostate carcinoma cells in an appropriate medium (e.g., RPMI-1640 supplemented with 10% fetal bovine serum) until they reach 80-90% confluency.

2. Cell Plating:

• Seed the LNCaP cells into 24-well plates at a density of 1.5 x 10⁵ cells per well and allow them to attach overnight in a humidified incubator at 37°C with 5% CO₂.[3]

3. Assay Preparation:

• Prepare a constant concentration of a suitable radiolabeled PSMA ligand (e.g., 0.2 nM of (¹²⁵I-BA)KuE).[3]

• Prepare a serial dilution of the non-radiolabeled competitor ligand (Zadavotide guraxetan) in the appropriate assay buffer.

4. Incubation:

• Wash the cells with ice-cold assay buffer.

• Add the radiolabeled ligand and varying concentrations of the competitor ligand to the wells.

• Incubate the plates for 1 hour at 4°C to reach binding equilibrium.[3]

5. Cell Lysis and Counting:

• After incubation, wash the cells with ice-cold buffer to remove unbound ligands.

• Lyse the cells using a suitable lysis buffer.

• Measure the radioactivity in the cell lysate using a gamma counter.

6. Data Analysis:

• Plot the percentage of specific binding of the radioligand against the logarithm of the competitor concentration.

• Calculate the IC50 value by fitting the data to a one-site competition curve using non-linear regression analysis software.

Figure 2: Experimental workflow for an in vitro competitive binding assay.

Protocol 2: In Vivo Biodistribution Study in a Xenograft Model

This protocol details the steps for assessing the biodistribution of ¹⁷⁷Lu-Zadavotide guraxetan in a mouse model of prostate cancer.

1. Animal Model:

• Use immunodeficient mice (e.g., SCID or BALB/c nude) subcutaneously inoculated with a PSMA-positive human prostate cancer cell line (e.g., LNCaP or 22Rv1).

• Allow tumors to grow to a suitable size for imaging and biodistribution analysis.

2. Radiopharmaceutical Administration:

• Intravenously inject a known activity (e.g., 1 MBq) of ¹⁷⁷Lu-Zadavotide guraxetan into the tail vein of the tumor-bearing mice.[7]

3. Tissue Harvesting:

• At predetermined time points post-injection (e.g., 1, 12, 24, 48, 168 hours), euthanize a cohort of mice (typically 4 per time point).[7]

• Dissect and collect major organs and tissues of interest (e.g., tumor, blood, heart, lungs, liver, spleen, kidneys, muscle, bone).

4. Radioactivity Measurement:

• Weigh each collected tissue sample.

• Measure the radioactivity in each sample using a calibrated gamma counter.

• Include standards of the injected radiopharmaceutical to calculate the percentage of injected dose per gram of tissue (%ID/g).

5. Data Analysis:

• Calculate the mean %ID/g and standard deviation for each tissue at each time point.

• Analyze the data to determine the uptake, retention, and clearance of the radiopharmaceutical in different tissues.

Clinical Application Notes

Patient Selection and Administration

The use of ¹⁷⁷Lu-Zadavotide guraxetan is primarily investigated in patients with metastatic castration-resistant prostate cancer (mCRPC).[1] Ongoing clinical trials are also exploring its use in other cancers, such as recurrent high-grade glioma.[1]

Patient selection is critical and typically involves:

• Confirmation of PSMA-positive disease via PET imaging (e.g., with ⁶⁸Ga-PSMA-11).

• Adequate organ function, particularly renal and bone marrow function.[8]

The approved treatment regimen for similar PSMA-targeted radioligand therapies, such as ¹⁷⁷Lu-PSMA-617, is 7.4 GBq (200 mCi) administered intravenously every 6 weeks for up to 6 cycles.[9][10]

Figure 3: Generalized clinical treatment workflow for ¹⁷⁷Lu-PSMA therapy.

Safety and Side Effects

The safety profile of ¹⁷⁷Lu-PSMA radioligand therapy is generally considered favorable.[11] Potential side effects include:

• Dry mouth (xerostomia) due to uptake in the salivary glands.

• Fatigue.

• Nausea.

• Myelosuppression (anemia, thrombocytopenia, neutropenia).[11]

• Potential for kidney toxicity, although the absorbed dose to the kidneys is a key monitoring parameter.[12]

Regular monitoring of blood counts and renal function is essential throughout the treatment course.[8]

Conclusion

Zadavotide guraxetan is a promising targeting molecule for the radioligand therapy of PSMA-expressing cancers. Its high binding affinity and favorable biodistribution profile make ¹⁷⁷Lu-Zadavotide guraxetan an effective therapeutic agent. The provided data and protocols offer a foundational resource for researchers and developers in the field of nuclear medicine and oncology to advance the application of this targeted therapy. Further clinical trials are ongoing to fully establish its efficacy and safety in various clinical settings.[13]

References

• 1. Biodistribution and dosimetry for combined [177Lu]Lu-PSMA-I&T/[225Ac]Ac-PSMA-I&T therapy using multi-isotope quantitative SPECT imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dosimetry of [177Lu]Lu-PSMA-Targeted Radiopharmaceutical Therapies in Patients with Prostate Cancer: A Comparative Systematic Review and Metaanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]
• 4. benchchem.com [benchchem.com]
• 5. | BioWorld [bioworld.com]
• 6. jnm.snmjournals.org [jnm.snmjournals.org]
• 7. Preclinical Evaluation of 177Lu-rhPSMA-10.1, a Radiopharmaceutical for Prostate Cancer: Biodistribution and Therapeutic Efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. clinicaltrials.eu [clinicaltrials.eu]
• 9. Joint EANM/SNMMI procedure guideline for the use of 177Lu-labeled PSMA-targeted radioligand-therapy (177Lu-PSMA-RLT) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ascopubs.org [ascopubs.org]
• 11. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 12. jnm.snmjournals.org [jnm.snmjournals.org]
• 13. clinicaltrials.eu [clinicaltrials.eu]

Application Notes and Protocols for Zadavotide Guraxetan in Bone-Metastatic Prostate Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zadavotide guraxetan (B12419751), also known as Lutetium (177Lu) zadavotide guraxetan or [¹⁷⁷Lu]Lu-PSMA-I&T, is a radiopharmaceutical agent under investigation for the treatment of prostate cancer, particularly in the context of metastatic castration-resistant prostate cancer (mCRPC) and bone metastases.[1][2] It is a form of radioligand therapy that combines a radionuclide, Lutetium-177 (¹⁷⁷Lu), with a molecule that targets the prostate-specific membrane antigen (PSMA).[1] PSMA is a protein that is highly expressed on the surface of most prostate cancer cells, making it an attractive target for delivering localized radiation to tumors while minimizing damage to surrounding healthy tissue.[1]

These application notes provide an overview of the mechanism of action, available data from preclinical and clinical studies, and protocols for key experiments involving zadavotide guraxetan.

Mechanism of Action

Zadavotide guraxetan operates on a targeted delivery principle. The PSMA-targeting component of the drug binds with high affinity to PSMA-expressing prostate cancer cells. Following this binding, the attached ¹⁷⁷Lu radionuclide delivers a cytotoxic dose of beta-particle radiation directly to the cancer cells, leading to cell death.[1]

Figure 1: Mechanism of action of Zadavotide Guraxetan.

Preclinical Data

Preclinical studies have been crucial in establishing the biodistribution, dosimetry, and therapeutic efficacy of zadavotide guraxetan. These studies typically involve in vitro cell binding and internalization assays, as well as in vivo experiments using mouse models with human prostate cancer xenografts.

Biodistribution and Tumor Uptake

Comparative preclinical studies have evaluated the biodistribution of [¹⁷⁷Lu]Lu-PSMA-I&T against other PSMA-targeting radioligands. For instance, a study comparing it with [¹⁹F/¹⁷⁷Lu]-rhPSMA-7.3 in LNCaP tumor-bearing mice demonstrated significant tumor uptake for both agents. [¹⁹F/¹⁷⁷Lu]-rhPSMA-7.3, however, showed a higher initial tumor uptake and longer retention compared to [¹⁷⁷Lu]Lu-PSMA-I&T.[3] Another study in 22Rv1 xenografts showed high and sustained tumor uptake of a similar agent, ¹⁷⁷Lu-rhPSMA-10.1, which was 2.3-fold higher than that of ¹⁷⁷Lu-PSMA-I&T at 15 hours post-injection.[4]

Compound	Animal Model	Tumor Cell Line	Time Point	Tumor Uptake (%ID/g)	Reference
[¹⁷⁷Lu]Lu-PSMA-I&T	SCID Mice	LNCaP	168 h	0.9	[5]
[¹⁹F/¹⁷⁷Lu]-rhPSMA-7.3	SCID Mice	LNCaP	168 h	4.5	[5]
[¹⁷⁷Lu]Lu-PSMA-I&T	nu/nu Mice	22RV1	15 h	Lower than ¹⁷⁷Lu-rhPSMA-10.1	[4]
¹⁷⁷Lu-rhPSMA-10.1	nu/nu Mice	22RV1	15 h	2.3-fold higher than ¹⁷⁷Lu-PSMA-I&T	[4]

Therapeutic Efficacy

In preclinical models, zadavotide guraxetan has demonstrated a dose-dependent inhibition of tumor growth. Studies in mice with 22RV1 xenografts showed that [¹⁷⁷Lu]Lu-PSMA-I&T significantly inhibited tumor growth compared to a control group. When compared to other PSMA-targeted therapies, a single dose of a similar agent, [¹⁹F/¹⁷⁷Lu]-rhPSMA-7.3, resulted in a greater reduction in tumor size compared to [¹⁷⁷Lu]Lu-PSMA-I&T.[5]

Compound	Animal Model	Tumor Cell Line	Key Finding	Reference
[¹⁷⁷Lu]Lu-PSMA-I&T	nu/nu Mice	22RV1	Statistically significant dose-dependent inhibition of xenograft growth.
[¹⁷⁷Lu]Lu-PSMA-I&T	SCID Mice	C4-2	Less tumor reduction compared to [¹⁹F/¹⁷⁷Lu]-rhPSMA-7.3.	[3]
[¹⁹F/¹⁷⁷Lu]-rhPSMA-7.3	SCID Mice	C4-2	Higher tumor reduction compared to [¹⁷⁷Lu]Lu-PSMA-I&T.	[3]

Clinical Development

Zadavotide guraxetan is currently being evaluated in several clinical trials for the treatment of prostate cancer, including for patients with bone metastases. These trials are assessing its safety, efficacy, and optimal use, both as a monotherapy and in combination with other treatments.

Ongoing and Planned Clinical Trials

A number of Phase II and Phase III clinical trials are underway to further evaluate the safety and efficacy of zadavotide guraxetan.[1] These include:

• A Phase III trial comparing zadavotide guraxetan to hormone therapy in patients with metastatic castration-resistant prostate cancer.[1]

• A study exploring its use in combination with Radium-223 for bone-metastatic prostate cancer.[1][6]

• A Phase II pilot study investigating its potential in treating biochemical recurrence of prostate cancer after initial curative treatment.[1]

Trial Phase	Patient Population	Intervention	Comparator	Primary Endpoint
Phase III	Metastatic Castration-Resistant Prostate Cancer	Zadavotide Guraxetan	Hormone Therapy	Overall Survival, Radiographic Progression-Free Survival[1]
Phase II	Bone-Metastatic Hormone-Sensitive Prostate Cancer	Zadavotide Guraxetan in combination with Radium-223	Not Applicable (Single Arm)	Safety and Feasibility[6]
Phase II	Biochemical Recurrence of Prostate Cancer	Zadavotide Guraxetan	Not Applicable (Single Arm)	PSA Response[1]
Phase III	Oligoprogressive Metastatic Castration-Refractory Prostate Cancer	Metastasis-Directed Therapy (including Zadavotide Guraxetan) + Standard of Care	Standard of Care	Overall Survival[7]

Safety and Tolerability

As with other radiopharmaceuticals, treatment with zadavotide guraxetan is associated with potential side effects. Commonly reported adverse events for this class of drugs include fatigue, dry mouth, nausea, and myelosuppression (a decrease in the production of blood cells). Patients undergoing treatment are closely monitored for these and other potential side effects.

Experimental Protocols

Detailed protocols for clinical trials are complex and specific to each study. However, a general framework for preclinical and clinical evaluation can be outlined.

Preclinical Therapeutic Efficacy Study Protocol

This protocol provides a general outline for assessing the therapeutic efficacy of zadavotide guraxetan in a mouse model of prostate cancer.

Figure 2: Workflow for a preclinical therapeutic efficacy study.

1. Cell Culture and Animal Model:

• Culture human prostate cancer cells (e.g., 22RV1) under standard conditions.

• Implant cells subcutaneously into immunodeficient mice (e.g., nu/nu mice).

2. Tumor Growth and Randomization:

• Allow tumors to grow to a predetermined size (e.g., 100-200 mm³).

• Randomly assign mice to treatment and control groups.

3. Treatment Administration:

• Administer a single intravenous injection of zadavotide guraxetan at different dose levels (e.g., a minimal effective dose and a maximum effective dose).

• Administer a vehicle control to the control group.

4. Monitoring and Endpoints:

• Measure tumor volume and body weight regularly (e.g., twice weekly).

• Define study endpoints, such as a maximum tumor volume or a predetermined study duration.

5. Data Analysis:

• Calculate tumor growth inhibition for each treatment group compared to the control group.

• Perform statistical analysis to determine the significance of the observed therapeutic effects.

Clinical Trial Protocol (General Outline for a Phase II Study)

This protocol outlines the key steps in a Phase II clinical trial evaluating zadavotide guraxetan in patients with bone-metastatic prostate cancer.

Figure 3: General workflow for a Phase II clinical trial.

1. Patient Selection and Eligibility:

• Enroll patients with a confirmed diagnosis of prostate cancer with bone metastases.

• Confirm PSMA expression on tumors via baseline PSMA PET/CT imaging.[6]

• Ensure patients meet specific inclusion and exclusion criteria (e.g., prior treatments, performance status, adequate organ function).

2. Treatment Administration:

• Administer zadavotide guraxetan via intravenous infusion.

• The treatment is typically given in cycles, for example, every 6-8 weeks for a specified number of cycles.

3. Safety and Efficacy Monitoring:

• Regularly monitor patients for adverse events through clinical assessments and laboratory tests (e.g., complete blood counts, kidney and liver function tests).[6]

• Assess treatment efficacy by monitoring prostate-specific antigen (PSA) levels and performing follow-up imaging (e.g., PSMA PET/CT, CT, bone scans) at predefined intervals.[6]

4. Data Collection and Analysis:

• Collect and analyze data on safety (type, frequency, and severity of adverse events) and efficacy (e.g., PSA response rate, radiographic progression-free survival).

Conclusion

Zadavotide guraxetan represents a promising targeted therapy for patients with bone-metastatic prostate cancer. Its mechanism of action allows for the specific delivery of radiation to cancer cells, potentially improving therapeutic outcomes while minimizing toxicity. Ongoing clinical trials are essential to fully elucidate its safety and efficacy profile and to establish its role in the clinical management of advanced prostate cancer. The protocols and data presented here provide a foundation for researchers and drug development professionals working with this and similar radiopharmaceutical agents.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Likelihood of Approval and Phase Transition Success Rate Model – Lutetium (177Lu) Zadavotide Guraxetan in Metastatic Castration-Resistant Prostate Cancer (mCRPC) [globaldata.com]
• 3. | BioWorld [bioworld.com]
• 4. research.rug.nl [research.rug.nl]
• 5. Comparative Preclinical Biodistribution, Dosimetry, and Endoradiotherapy in Metastatic Castration-Resistant Prostate Cancer Using 19F/177Lu-rhPSMA-7.3 and 177Lu-PSMA I&T - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. clinicaltrials.eu [clinicaltrials.eu]
• 7. clinicaltrials.eu [clinicaltrials.eu]

Application Notes and Protocols for Dosimetry Calculation in [177Lu]Lu-PSMA-I&amp;T Therapy

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application and protocols for dosimetry calculations in [177Lu]Lu-PSMA-I&T therapy, a targeted radionuclide therapy for metastatic castration-resistant prostate cancer (mCRPC). Accurate dosimetry is crucial for assessing treatment efficacy, minimizing toxicity to healthy organs, and personalizing treatment plans.

Application Notes

Prostate-specific membrane antigen (PSMA) is a transmembrane protein that is highly overexpressed in prostate cancer cells, making it an excellent target for theranostic applications. [177Lu]Lu-PSMA-I&T is a radiolabeled small molecule that binds to PSMA, delivering targeted beta radiation to cancer cells. Dosimetry in this context is the measurement and calculation of the absorbed radiation dose in tumors and normal organs. This information is vital for understanding the therapeutic window and potential side effects of the treatment.

The kidneys are generally considered the primary organs at risk (OAR) during [177Lu]Lu-PSMA therapy, with established dose limits from radiation oncology guiding the cumulative activity that can be safely administered.[1][2][3] Other organs of concern include the salivary and lacrimal glands, which also exhibit PSMA expression.[1][4] While these glands may receive relatively high absorbed doses, they are not typically considered critical organs at risk in the same way as the kidneys.[2]

Imaging-based dosimetry is the standard approach, involving the acquisition of quantitative imaging data at multiple time points after the administration of [177Lu]Lu-PSMA-I&T.[4] This allows for the determination of the rate of activity accumulation and clearance in different tissues. While more imaging time points increase accuracy, simplified protocols with fewer time points are being investigated to make dosimetry more feasible for routine clinical implementation.[5][6]

Quantitative Data Summary

The following tables summarize the mean absorbed doses in various organs and tumors from published studies on [177Lu]Lu-PSMA-I&T therapy. These values are typically expressed in Gray per Gigabecquerel (Gy/GBq) of administered activity.

Table 1: Mean Absorbed Doses in Normal Organs for [177Lu]Lu-PSMA-I&T Therapy

Organ	Mean Absorbed Dose (Gy/GBq)	Reference
Kidneys	0.72 ± 0.21	[1]
Kidneys	0.73 (range: 0.42-1.31)	[3]
Kidneys	0.71	[7]
Liver	0.12 ± 0.06	[1]
Liver	0.27	[7]
Parotid Glands	0.55 ± 0.14	[1]
Parotid Glands	0.77	[7]
Submandibular Glands	0.64 ± 0.40	[1]
Lacrimal Glands	3.8 ± 1.4	[1]
Whole-Body Effective Dose	0.06 ± 0.03 (Sv/GBq)	[1]

Table 2: Mean Absorbed Doses in Tumor Lesions for [177Lu]Lu-PSMA-I&T Therapy

Lesion Type	Mean Absorbed Dose per cycle (Gy/GBq)	Reference
All Lesions	3.2 ± 2.6 (range, 0.22-12)	[1]
Bone Malignancies	4.38	[7]
Lymph Node Malignancies	5.47	[7]
Liver Malignancies	4.95	[7]

Experimental Protocols

The following is a generalized protocol for dosimetry calculation in [177Lu]Lu-PSMA-I&T therapy, based on common practices reported in the literature.

Patient Preparation and Administration

• Patient Selection: Patients are typically selected based on PSMA expression confirmed by pre-therapeutic PET imaging (e.g., [68Ga]Ga-PSMA-11 PET/CT).[4]

• Administration: A therapeutic activity of [177Lu]Lu-PSMA-I&T is administered intravenously. The mean injected activity is often around 7.4 GBq.[7]

Image Acquisition

• Imaging Modality: Quantitative Single Photon Emission Computed Tomography combined with Computed Tomography (SPECT/CT) is the preferred imaging modality.[8] Planar whole-body scintigraphy can also be used.[1]

• Time Points: To accurately determine the time-activity curves, imaging is performed at multiple time points post-injection. A common protocol includes imaging at:

  • 30-120 minutes[1]

  • 24 hours[1][9]

  • 48 hours[8]

  • 6-8 days[1]

  • Simplified protocols using fewer time points (e.g., one or two) are also being explored.[5][6]

• Acquisition Parameters: Standardized acquisition and reconstruction protocols are recommended to ensure quantitative accuracy.[8] This includes corrections for attenuation, scatter, and dead time.[10]

Image Analysis and Dosimetry Calculation

• Region of Interest (ROI) Definition: Regions of interest are drawn on the images to delineate organs at risk (e.g., kidneys, salivary glands) and tumor lesions.[1]

• Organ and Tumor Mass Determination: Organ and tumor masses can be derived from pre-therapeutic PET/CT scans.[1]

• Activity Quantification: The activity in each ROI is quantified from the SPECT/CT or planar images at each time point. This data is used to generate time-activity curves for each source region.

• Time-Integrated Activity Calculation: The area under the time-activity curve is calculated to determine the total number of radioactive decays in each source organ, also known as the time-integrated activity.

• Absorbed Dose Calculation: The absorbed dose is calculated using the Medical Internal Radiation Dose (MIRD) formalism.[11][12] This involves using software packages like OLINDA/EXM, which contain standard human models and S-values (absorbed dose in a target region per unit of time-integrated activity in a source region).[1][12]

Visualizations

Experimental Workflow for [177Lu]Lu-PSMA-I&T Dosimetry

Caption: Workflow for dosimetry calculation in [177Lu]Lu-PSMA-I&T therapy.

Logical Relationship of Dosimetry Calculation

Caption: Key components and their relationships in the dosimetry calculation process.

References

• 1. Radiation Dosimetry for 177Lu-PSMA I&T in Metastatic Castration-Resistant Prostate Cancer: Absorbed Dose in Normal Organs and Tumor Lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Radiation Dosimetry for 177Lu-PSMA I&T in Metastatic Castration-Resistant Prostate Cancer: Absorbed Dose in Normal Organs and Tumor Lesions | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. Frontiers | Towards Routine Clinical Use of Dosimetry in [177Lu]Lu-PSMA Prostate Cancer Radionuclide Therapy: Current Efforts and Future Perspectives [frontiersin.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Optimization of the radiation dosimetry protocol in Lutetium-177-PSMA therapy: toward clinical implementation | springermedizin.de [springermedizin.de]
• 7. Dose Calculations and Dose-Effect Relationships in 177Lu-PSMA I&T Radionuclide Therapy for Metastatic Castration-Resistant Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Biodistribution and dosimetry for combined [177Lu]Lu-PSMA-I&T/[225Ac]Ac-PSMA-I&T therapy using multi-isotope quantitative SPECT imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MIRD Pamphlet No. 26: Joint EANM/MIRD Guidelines for Quantitative 177Lu SPECT Applied for Dosimetry of Radiopharmaceutical Therapy | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 11. Personalized dosimetry assessment of [177Lu]Lu-PSMA-617 radioligand therapy in the management of metastatic castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Prostate-Specific Membrane Antigen Radioligand Therapy Using 177Lu-PSMA I&T and 177Lu-PSMA-617 in Patients with Metastatic Castration-Resistant Prostate Cancer: Comparison of Safety, Biodistribution, and Dosimetry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Zadavotide guraxetan side effects and management.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the side effects and management of Zadavotide guraxetan (B12419751) ([177Lu]Lu-PSMA-I&T).

Frequently Asked Questions (FAQs)

Q1: What is Zadavotide guraxetan and how does it work?

A1: Zadavotide guraxetan is a radioligand therapy used in the treatment of prostate cancer.[1][2] It is also known as [177Lu]Lu-PSMA-I&T.[2][3] The therapy combines a radioactive isotope, Lutetium-177 (177Lu), with a molecule that targets Prostate-Specific Membrane Antigen (PSMA).[2] PSMA is a protein that is often overexpressed on the surface of prostate cancer cells.[2] Zadavotide guraxetan binds to PSMA-expressing tumor cells, and the 177Lu delivers a localized dose of beta particle radiation to the cancer cells, leading to their destruction.[4]

Q2: What are the most common side effects observed with Zadavotide guraxetan?

A2: The most frequently reported side effects include fatigue, dry mouth (xerostomia), and myelosuppression (a decrease in blood cell production), which can lead to anemia, thrombocytopenia, and leukopenia.[5][6] Nausea has also been reported.[5]

Q3: How is Zadavotide guraxetan administered?

A3: Zadavotide guraxetan is administered intravenously.[3] The specific dosage and frequency are determined by the clinical trial protocol or the prescribing physician.[3]

Q4: What monitoring is required during treatment with Zadavotide guraxetan?

A4: Regular monitoring is crucial and includes blood tests to check white blood cell count, platelet count, hemoglobin levels, and kidney function.[3][7] Prostate-Specific Antigen (PSA) levels are also monitored to assess the treatment's effectiveness.[3][7]

Troubleshooting Guide for Side Effect Management

This guide provides detailed protocols for managing common adverse events encountered during experiments with Zadavotide guraxetan.

Table 1: Summary of Common Adverse Events and Management Strategies

Adverse Event	Grade	Management/Intervention	Monitoring
Dry Mouth (Xerostomia)	1-2	- Recommend meticulous oral hygiene.[1] - Advise the use of oral rinses and saliva substitutes.[1][8] - Encourage adequate hydration.	- Assess oral mucosa regularly. - Monitor for signs of oral infections.
Anemia	1-2	- Monitor hemoglobin and hematocrit levels.	- Complete Blood Count (CBC) before each treatment cycle and as clinically indicated.[5]
3-4	- Consider dose reduction or interruption of treatment.[5] - Blood transfusion may be required in severe cases.	- Frequent CBC monitoring.
Thrombocytopenia	1-2	- Monitor platelet counts.	- CBC before each treatment cycle and as clinically indicated.[5]
3-4	- Consider dose reduction or interruption of treatment.[5] - Platelet transfusion may be necessary for severe thrombocytopenia or in cases of bleeding.	- Frequent CBC monitoring.
Leukopenia/Neutropenia	1-2	- Monitor white blood cell and neutrophil counts.	- CBC before each treatment cycle and as clinically indicated.[5]
3-4	- Consider dose reduction or interruption of treatment.[5] - Use of granulocyte-colony stimulating factors (G-CSFs) may be considered.	- Frequent CBC monitoring.
Fatigue	1-2	- Encourage energy conservation strategies. - Advise on a balanced diet and adequate hydration.	- Assess fatigue levels using a validated scale at each visit.
Nausea	1-2	- Administer antiemetic medication prior to and following infusion as needed.	- Monitor for frequency and severity of nausea and vomiting.
Kidney Dysfunction	1-2	- Ensure adequate hydration. - Avoid concomitant use of nephrotoxic drugs.	- Monitor serum creatinine (B1669602) and estimated glomerular filtration rate (eGFR) before each treatment cycle.

Experimental Protocols & Methodologies

Monitoring Hematologic Toxicity

A complete blood count (CBC) with differential should be performed at baseline and prior to each dose of Zadavotide guraxetan.[5] For patients who develop Grade 3 or 4 hematologic toxicity, weekly CBC monitoring is recommended until resolution. Dose modifications, including delays or reductions, should be considered based on the severity and duration of the toxicity as outlined in the clinical trial protocol.[5]

Management of Xerostomia

Patients should be educated on proactive oral care.[1][8] This includes regular brushing and flossing, and the use of non-alcoholic mouthwashes.[1][8] Saliva substitutes and sialagogues (e.g., pilocarpine, cevimeline) may be considered for persistent symptoms, although their efficacy in this specific context requires further investigation.

Visualizations

Signaling Pathway of Zadavotide Guraxetan

Caption: Mechanism of action of Zadavotide guraxetan.

Experimental Workflow for Patient Monitoring

References

• 1. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. clinicaltrials.eu [clinicaltrials.eu]
• 4. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Best Patient Care Practices for Administering PSMA-Targeted Radiopharmaceutical Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Salivary toxicity from PSMA-targeted radiopharmaceuticals: what we have learned and where we are going - PMC [pmc.ncbi.nlm.nih.gov]
• 7. clinicaltrials.eu [clinicaltrials.eu]
• 8. urotoday.com [urotoday.com]

Technical Support Center: [177Lu]Lu-PSMA-I&amp;T Radiochemical Purity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the radiochemical purity (RCP) of [177Lu]Lu-PSMA-I&T.

Frequently Asked Questions (FAQs)

Q1: What is radiochemical purity (RCP) and why is it critical for [177Lu]Lu-PSMA-I&T?

A1: Radiochemical purity refers to the proportion of the total radioactivity in a sample that is present in the desired chemical form, in this case, [177Lu]Lu-PSMA-I&T. High RCP is crucial to ensure the safety and efficacy of the radiopharmaceutical. Impurities can lead to off-target radiation exposure and reduced therapeutic effect. A minimum RCP of 95% is generally required for clinical use.

Q2: What are the common impurities found in [177Lu]Lu-PSMA-I&T preparations?

A2: Common impurities include free, unbound Lutetium-177, radiolytic degradation products, and other chemical species. One major radiochemical impurity has been identified as the de-iodinated form of [177Lu]Lu-PSMA I&T.[1][2][3][4] Additionally, cyclization products of the PSMA ligand can also contribute to impurities.[5][6][7]

Q3: What is radiolysis and how does it affect the RCP of [177Lu]Lu-PSMA-I&T?

A3: Radiolysis is the breakdown of molecules, such as the PSMA-I&T ligand, caused by the emitted radiation from the Lutetium-177 isotope.[5][8] This process is a major contributor to the decrease in RCP over time, especially when scaling up production to higher activities.[5][6] The degradation of the ligand leads to the formation of radiochemical impurities.[8]

Q4: What are quenchers or stabilizers, and why are they used in [177Lu]Lu-PSMA-I&T formulations?

A4: Quenchers, also known as stabilizers or antioxidants, are compounds added to the formulation to minimize radiolysis.[8] Commonly used quenchers for [177Lu]Lu-PSMA-I&T include ascorbic acid, gentisic acid, and methionine.[8][9][10] They work by scavenging free radicals generated by radiation, thereby protecting the [177Lu]Lu-PSMA-I&T complex from degradation and helping to maintain high RCP over time.[5][8]

Q5: How are the quality and purity of [177Lu]Lu-PSMA-I&T assessed?

A5: The radiochemical purity of [177Lu]Lu-PSMA-I&T is typically assessed using a combination of analytical techniques, most commonly High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC).[1][2][3][4][11][12][13][14][15] These methods separate the desired radiolabeled compound from impurities, allowing for quantification of the RCP.[1][2][3][4][11][13][14][15]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of [177Lu]Lu-PSMA-I&T, offering potential causes and actionable solutions.

Issue	Potential Cause	Troubleshooting Steps & Solutions
Low Radiochemical Purity (<95%) Immediately After Labeling	Suboptimal pH of the reaction mixture.	Ensure the pH of the reaction buffer is within the optimal range of 4.4 to 4.7.[13] Adjust if necessary using appropriate acidic or basic solutions.
Incorrect incubation temperature or time.	Optimize the incubation temperature and duration. A common starting point is 90-95°C for 20-30 minutes. However, higher temperatures can also promote thermal degradation.[8] Consider alternative heating methods like microwave synthesis to reduce reaction times.[8]
Poor quality of precursors or reagents.	Use high-quality, GMP-grade PSMA-I&T precursor and Lutetium-177. The quality of starting materials can significantly impact the final RCP.[8] Ensure all other reagents, such as buffers and water, are of high purity.
Presence of metal ion impurities.	Metal ion impurities in reagents or from the reaction vial can compete with 177Lu for chelation, leading to lower labeling efficiency.[8] Use metal-free reagents and vials whenever possible.
Incorrect precursor to metal molar ratio.	Optimize the molar ratio of the PSMA-I&T precursor to Lutetium-177. A molar ratio of 3.8 to 4.0 (peptide:Lu) has been shown to be effective.[13]
Decreasing Radiochemical Purity Over Time (Post-Labeling)	Radiolysis of the [177Lu]Lu-PSMA-I&T complex.	Add quenchers such as ascorbic acid and/or gentisic acid to the final formulation to minimize radiolysis.[5][8][16] A solution of 20 mg/mL of ascorbic acid in saline has been shown to prevent radiolysis and ensure stability for over 30 hours.[16]
High radiochemical concentration.	Higher concentrations of radioactivity can lead to increased radiolysis.[8] If possible, dilute the final product to a lower radioactive concentration.
Improper storage conditions.	Store the final product at low temperatures to help limit radiolysis and maintain stability.[1][2][3][4]
Inconsistent or Irreproducible Results	Variability in starting materials.	Ensure consistent quality of precursors and reagents from reliable suppliers. Differences in precursor quality among manufacturers have been noted.
Inconsistent experimental parameters.	Strictly adhere to a validated and standardized protocol for all syntheses. Maintain precise control over pH, temperature, time, and reagent quantities.
Analytical method variability.	Validate the analytical method (HPLC, TLC) for accuracy, precision, and robustness to ensure reliable RCP measurements.

Experimental Protocols

Radiolabeling of PSMA-I&T with Lutetium-177

This protocol outlines a general procedure for the radiolabeling of PSMA-I&T. Optimization may be required based on specific laboratory conditions and reagents.

Materials:

• PSMA-I&T precursor

• [177Lu]LuCl3 solution

• Sodium ascorbate (B8700270) buffer (0.5 mol/L, pH 4.7)[13]

• Metal-free reaction vial

• Heating block or water bath

• Syringes and needles

Procedure:

• In a sterile, metal-free reaction vial, add the required amount of PSMA-I&T precursor.

• Add the sodium ascorbate buffer to the vial.

• Carefully add the required activity of [177Lu]LuCl3 to the reaction vial.[8]

• Gently mix the contents of the vial.

• Incubate the reaction mixture at a controlled temperature of 90°C for 30 minutes.[13]

• After incubation, allow the vial to cool to room temperature.

• Perform quality control using HPLC and/or TLC to determine the radiochemical purity.

Quality Control using High-Performance Liquid Chromatography (HPLC)

Materials:

• HPLC system with a radioactivity detector

• Reversed-phase C18 column

• Mobile phase A: e.g., 0.1% Trifluoroacetic acid (TFA) in water

• Mobile phase B: e.g., 0.1% TFA in acetonitrile

• Sample of [177Lu]Lu-PSMA-I&T

Procedure:

• Equilibrate the HPLC system with the initial mobile phase conditions.

• Inject a small, appropriate volume of the [177Lu]Lu-PSMA-I&T sample.

• Run a gradient elution to separate the components. A typical gradient might start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the components.

• Monitor the chromatogram from the radioactivity detector.

• Identify the peak corresponding to [177Lu]Lu-PSMA-I&T and any impurity peaks.

• Calculate the radiochemical purity by determining the area of the [177Lu]Lu-PSMA-I&T peak as a percentage of the total peak area in the chromatogram.

Data Presentation

Table 1: Influence of Reaction Parameters on Radiochemical Purity (%RCP) of [177Lu]Lu-PSMA-I&T

Parameter	Condition 1	%RCP	Condition 2	%RCP	Condition 3	%RCP	Reference
pH	4.4	>95%	4.7	>95%	5.0	>95%	[13]
Temperature (°C)	85	>95%	90	>95%	95	>95%	[13]
Time (minutes)	20	<95%	30	>95%	40	>95%	[13]
Molar Ratio (Peptide:Lu)	3.5	<95%	3.8	>95%	4.0	>95%	[13]

Note: The %RCP values are generalized from the source and indicate achieving the desired purity threshold.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Improved quality control of [177Lu]Lu-PSMA I&T - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Improved quality control of [177Lu]Lu-PSMA I&T - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Quality Assurance Investigations and Impurity Characterization during Upscaling of [177Lu]Lu-PSMAI&T - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Extensive preclinical evaluation of lutetium-177-labeled PSMA-specific tracers for prostate cancer radionuclide therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Optimization of PSMA-I&T radiolabeling with 177 Lu | Brazilian Journal of Radiation Sciences [bjrs.org.br]
• 12. Multifactorial analysis of radiochemical purity in high-activity 177Lu-labeled theranostics: impact of precursor source, 177Lu form, and production parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bjrs.org.br [bjrs.org.br]
• 14. tech.snmjournals.org [tech.snmjournals.org]
• 15. Optimization of PSMA-I&T radiolabeling with 177 Lu | Brazilian Journal of Radiation Sciences [bjrs.org.br]
• 16. Production and Quality Control of [177Lu]Lu-PSMA-I&T: Development of an Investigational Medicinal Product Dossier for Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Analysis of Zadavotide Guraxetan

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Zadavotide guraxetan (B12419751).

Frequently Asked Questions (FAQs)

Q1: What is Zadavotide guraxetan and why is its HPLC analysis critical?

Zadavotide guraxetan, also known as [¹⁷⁷Lu]Lu-PSMA I&T, is a radiopharmaceutical agent used in targeted radionuclide therapy, primarily for prostate cancer.[1] It consists of a prostate-specific membrane antigen (PSMA)-targeting ligand conjugated with the radioisotope Lutetium-177.[2] HPLC analysis is crucial for quality control, ensuring the radiochemical purity, identity, and stability of the drug before administration to patients.[1]

Q2: What are the common challenges encountered during the HPLC analysis of Zadavotide guraxetan?

The most frequently reported challenges include:

• Peak Tailing: Asymmetrical peak shapes, particularly when using trifluoroacetic acid (TFA) in the mobile phase.[1] This is a common issue with peptides and can be caused by interactions between the analyte and residual silanol (B1196071) groups on the HPLC column packing material.[3][4]

• Sample Retention: The compound may be retained on the column, leading to poor recovery and inaccurate quantification.[1]

• Radiolytic Degradation: Zadavotide guraxetan is susceptible to radiolysis, where the radioactive decay of ¹⁷⁷Lu causes the molecule to break down.[1] This leads to the formation of impurities and a decrease in radiochemical purity over time.[1]

• Identification of Impurities: The main radiochemical impurity is the de-iodinated form of [¹⁷⁷Lu]Lu-PSMA I&T.[1] Other degradation products may also be present.

Q3: How can the stability of Zadavotide guraxetan samples for HPLC analysis be improved?

Sample stability is a critical concern due to radiolysis.[1] To minimize degradation:

• Use of Radical Scavengers: The addition of ascorbic acid to the sample solution can significantly slow down degradation.[1]

• Dilution: Diluting the sample can also help to limit the effects of radiolysis.[1]

• Storage Conditions: Storing samples at low temperatures, such as -20°C, is recommended to maintain stability.[1]

Troubleshooting Guide

This guide addresses specific issues that may arise during the HPLC analysis of Zadavotide guraxetan.

Issue 1: Peak Tailing

Symptoms:

• The peak for Zadavotide guraxetan is asymmetrical, with a pronounced "tail" on the trailing edge.

• Poor resolution between the main peak and impurities.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Secondary Interactions with Silanol Groups	Avoid using TFA in the mobile phase, as it can contribute to peak tailing for this compound.[1] A phosphate (B84403) buffer system has been shown to produce symmetrical peaks.[1]
Column Overload	Reduce the amount of sample injected onto the column.[5]
Column Contamination or Degradation	Use a guard column to protect the analytical column from contaminants. If the column is old or has been used extensively, it may need to be replaced.
Inappropriate Mobile Phase pH	Ensure the mobile phase pH is optimized for the analysis. For peptide separations, a lower pH can help to minimize interactions with silanol groups.[3]

Issue 2: Poor Resolution and Unexpected Peaks

Symptoms:

• Inability to separate the main Zadavotide guraxetan peak from impurities.

• Appearance of new, unidentified peaks in the chromatogram.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Radiolytic Degradation	This is a likely cause of new peaks, especially the de-iodinated impurity.[1] Prepare samples with ascorbic acid and keep them cold and diluted to minimize degradation.[1]
Suboptimal Gradient Program	Optimize the gradient elution profile to improve the separation of closely eluting compounds. A shallower gradient may be necessary.
Contaminated Mobile Phase or System	Ensure all solvents are of high purity and the HPLC system is clean. Run a blank gradient to check for system peaks.
Improper Sample Preparation	Filter all samples before injection to remove particulate matter. Ensure the sample solvent is compatible with the mobile phase.

Experimental Protocols

Below are detailed methodologies for HPLC analysis of Zadavotide guraxetan, adapted from published literature.[1]

HPLC Method A

Parameter	Specification
Column	Phenomenex Jupiter 4 µm Proteo 90 Å, 250 x 4.6 mm
Mobile Phase A	0.03 M Phosphate buffer pH 2.3
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1 mL/min
Injection Volume	10 µL
Gradient Program	0–2 min: 23% B2–10 min: 23–30% B10–12 min: 30–60% B12–14 min: 60% B14–18 min: 23% B

HPLC Method B

Parameter	Specification
Column	Phenomenex Kinetex 5 µm C18 100 Å, 150 x 4.6 mm
Mobile Phase A	0.03 M Phosphate buffer pH 2.3
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1 mL/min
Injection Volume	10 µL
Gradient Program	0–2 min: 20% B2–10 min: 20–25% B10–12 min: 25–80% B12–14 min: 80% B14–18 min: 20% B

Data Presentation

Table 1: Summary of Radiochemical Purity (RCP) Data from Batch Analysis

Method	Number of Batches	Mean RCP (%)	Standard Deviation
Method A	8	96.9	± 0.5
Method B	8	96.3	± 0.9

Data adapted from Martin et al., 2023.[1]

Table 2: HPLC Method Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Accuracy (Retention Time)	Standard Deviation (%) < 1%
Specificity (Resolution)	> 2
Linearity (Correlation Coefficient)	R > 0.99
Limit of Quantification (LOQ)	Signal/Noise Ratio > 10

Based on information from Martin et al., 2023.[1]

Visualizations

Caption: Troubleshooting workflow for HPLC analysis of Zadavotide guraxetan.

Caption: Factors influencing the stability of Zadavotide guraxetan.

References

• 1. Improved quality control of [177Lu]Lu-PSMA I&T - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. gmpinsiders.com [gmpinsiders.com]

Preventing degradation of Zadavotide guraxetan with ascorbic acid.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the prevention of Zadavotide guraxetan (B12419751) degradation with ascorbic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the formulation and handling of Zadavotide guraxetan.

Issue 1: Decreased Radiochemical Purity of Zadavotide Guraxetan Over Time

• Question: My solution of Zadavotide guraxetan ([177Lu]Lu-PSMA I&T) is showing a decrease in radiochemical purity shortly after preparation. What could be the cause and how can I prevent this?

• Answer: The primary cause of degradation in Zadavotide guraxetan is radiolysis, where the radiation emitted by Lutetium-177 causes the decomposition of the compound.[1][2] This process is primarily mediated by reactive oxygen species (ROS) generated from the irradiation of water.[2] A major degradation product identified is the de-iodinated form of the molecule.[3][4]

  To minimize degradation, the addition of a radical scavenger is crucial. Ascorbic acid has been shown to be an effective stabilizer.[1][4] Additionally, dilution of the sample and storage at low temperatures can further limit radiolysis.[3][4]

Issue 2: Identification of Impurities in HPLC Analysis

• Question: I am observing a consistent impurity peak with a shorter retention time than the main Zadavotide guraxetan peak in my HPLC analysis. What is this impurity?

• Answer: This pre-peak is characteristic of the de-iodinated form of [177Lu]Lu-PSMA I&T, a known radiolytic degradation product.[3][2][4] The formation of this impurity is directly correlated with the specific activity of the radiopharmaceutical; higher activity leads to a greater degree of radiolysis and a more prominent pre-peak.[2]

Issue 3: Sub-optimal Stability Despite the Use of Ascorbic Acid

• Question: I am using ascorbic acid in my formulation, but I am still observing some degradation of Zadavotide guraxetan. How can I improve its stability?

• Answer: While ascorbic acid is an effective stabilizer, its concentration and the overall formulation conditions are critical. Ensure you are using a sufficient concentration of ascorbic acid; studies have shown that a concentration of 20 mg/mL can maintain radiochemical purity for over 30 hours.[1][5] For longer-term stability (up to 48 hours), a sodium ascorbate (B8700270) solution has been used successfully.[6][7][8]

  Beyond the concentration of ascorbic acid, consider the following factors:

  • Dilution: Higher radioactive concentrations lead to increased radiolysis. Diluting the final product can significantly improve stability.[3][4]

  • Storage Temperature: Storing the formulation at lower temperatures (4°C or -20°C) can slow down the degradation process.[3][4]

  • Combined Antioxidants: Some protocols utilize a combination of ascorbic acid and gentisic acid to effectively quench radicals and preserve the integrity of the radiopharmaceutical.[2][9]

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway of Zadavotide guraxetan?

A1: The primary degradation pathway is radiolysis, which is the decomposition of the molecule due to the ionizing radiation from the Lutetium-177 isotope.[1][2] This leads to the formation of radiochemical impurities, with the most prominent being the de-iodinated form of Zadavotide guraxetan.[3][2][4]

Q2: How does ascorbic acid prevent the degradation of Zadavotide guraxetan?

A2: Ascorbic acid acts as a radical scavenger.[10][11] Radiolysis of the aqueous solution generates highly reactive oxygen species (ROS).[2] Ascorbic acid neutralizes these ROS, thereby preventing them from reacting with and degrading the Zadavotide guraxetan molecule.[2]

Q3: What concentration of ascorbic acid is recommended for stabilizing Zadavotide guraxetan?

A3: A concentration of 20 mg/mL of ascorbic acid in saline has been demonstrated to prevent radiolysis and maintain stability for over 30 hours.[1][12] Other studies have utilized concentrations up to 50 mg/mL for stability testing over 72 hours. The optimal concentration may depend on the specific activity and desired shelf-life of the preparation.

Q4: What are the recommended storage conditions for Zadavotide guraxetan formulated with ascorbic acid?

A4: For enhanced stability, it is recommended to store Zadavotide guraxetan formulations at reduced temperatures. Studies have shown that storage at 4°C and -20°C can limit degradation.[3][4]

Q5: Are there alternative or supplementary antioxidants that can be used?

A5: Yes, gentisic acid is often used in combination with ascorbic acid.[2][9] The combination of these antioxidants can provide synergistic protection against radiolysis.[2]

Data Presentation

Table 1: Stability of Zadavotide Guraxetan ([177Lu]Lu-PSMA I&T) With and Without Ascorbic Acid

Formulation	Time	Radiochemical Purity	Reference
Saline (Without Ascorbic Acid)	24 hours	< 95%	[1]
20 mg/mL Ascorbic Acid in Saline	> 30 hours	Maintained	[1][5]
Sodium Ascorbate (0.57 M)	48 hours	> 98% (by HPLC)	[6][7][8]
Saline with 50 mg/mL Ascorbic Acid	72 hours	Stable (at 4°C and -20°C)

Experimental Protocols

Protocol 1: Formulation of Zadavotide Guraxetan with Ascorbic Acid for Enhanced Stability

• Reagents and Materials:

  • Zadavotide guraxetan (PSMA I&T) precursor

  • Lutetium-177 chloride ([177Lu]LuCl₃)

  • Ascorbic acid solution (e.g., 20 mg/mL or 50 mg/mL in saline)

  • Sodium ascorbate solution (e.g., 0.57 M)

  • Sterile saline (0.9% NaCl)

  • Appropriate buffers for radiolabeling (e.g., sodium acetate)

  • Sterile reaction vials

  • Heating block or water bath

  • Syringes and sterile filters

• Radiolabeling Procedure:

  • Reconstitute the Zadavotide guraxetan precursor with the appropriate buffer.

  • Add the Lutetium-177 chloride to the precursor solution.

  • Incubate the reaction mixture at a controlled temperature (e.g., 95-100°C) for a specified duration (e.g., 8-30 minutes).

  • Allow the reaction vial to cool to room temperature.

• Stabilization and Formulation:

  • Dilute the radiolabeled Zadavotide guraxetan solution with the prepared ascorbic acid or sodium ascorbate solution to the desired final radioactive concentration and stabilizer concentration.

  • Perform sterile filtration of the final product.

• Storage:

  • Store the final formulated product at controlled room temperature, refrigerated (4°C), or frozen (-20°C), depending on the required shelf-life.

Protocol 2: Quality Control of Stabilized Zadavotide Guraxetan

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a radioactivity detector and a UV detector.

  • Thin-Layer Chromatography (TLC) system.

• HPLC Method for Radiochemical Purity:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient system of a phosphate (B84403) buffer and acetonitrile (B52724) is recommended to avoid the tailing effects seen with trifluoroacetic acid (TFA).[3]

  • Flow Rate: Typically 1 mL/min.

  • Detection: Monitor the eluate with both a radioactivity detector to determine the radiochemical purity and a UV detector to identify the non-radioactive components.

  • Analysis: Calculate the percentage of radioactivity corresponding to the main [177Lu]Lu-PSMA I&T peak versus any impurity peaks (e.g., the de-iodinated product).

• TLC Method for Free Lutetium-177:

  • Stationary Phase: ITLC-SG (Instant Thin-Layer Chromatography-Silica Gel) strips.

  • Mobile Phase: 0.1 N Citrate buffer (pH 5).[3]

  • Analysis: Determine the amount of free Lutetium-177, which will migrate differently from the chelated Zadavotide guraxetan.

Visualizations

Caption: Degradation pathway of Zadavotide guraxetan and the protective role of ascorbic acid.

Caption: Experimental workflow for the preparation and quality control of stabilized Zadavotide guraxetan.

References

• 1. Production and Quality Control of [177Lu]Lu-PSMA-I&T: Development of an Investigational Medicinal Product Dossier for Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quality Assurance Investigations and Impurity Characterization during Upscaling of [177Lu]Lu-PSMAI&T - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improved quality control of [177Lu]Lu-PSMA I&T - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Production and Quality Control of [177Lu]Lu-PSMA-I&T: Development of an Investigational Medicinal Product Dossier for Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tech.snmjournals.org [tech.snmjournals.org]
• 7. tech.snmjournals.org [tech.snmjournals.org]
• 8. tech.snmjournals.org [tech.snmjournals.org]
• 9. Radiolysis-Associated Decrease in Radiochemical Purity of 177Lu-Radiopharmaceuticals and Comparison of the Effectiveness of Selected Quenchers against This Process - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmacylibrary.com [pharmacylibrary.com]
• 11. Ascorbic acid: useful as a buffer agent and radiolytic stabilizer for metalloradiopharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Troubleshooting tailing effects in Zadavotide guraxetan HPLC.

This guide provides troubleshooting strategies and frequently asked questions to address peak tailing issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of Zadavotide guraxetan (B12419751).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing for Zadavotide guraxetan in reverse-phase HPLC?

A1: Peak tailing for a complex peptide-based molecule like Zadavotide guraxetan is typically caused by multiple retention mechanisms occurring simultaneously. The most common causes include secondary interactions with the stationary phase, improper mobile phase conditions, column degradation, and system or method issues.[1][2] A primary factor is often the interaction between the basic functional groups (amines) in the molecule and acidic residual silanol (B1196071) groups on the silica-based column packing.[1][3]

Q2: How does the mobile phase pH influence the peak shape of Zadavotide guraxetan?

A2: The mobile phase pH is a critical factor for achieving symmetrical peaks. Zadavotide guraxetan contains multiple ionizable groups. At a mid-range pH, residual silanol groups on the silica (B1680970) column surface can become deprotonated (negatively charged) and interact strongly with the positively charged amine groups on the analyte, causing tailing.[4][5] To minimize these secondary interactions, it is recommended to operate at a low pH (typically 2-3).[6] At this pH, the silanol groups are protonated and less likely to interact with the analyte, which carries a consistent positive charge, leading to improved peak symmetry.[1][7]

Q3: I am using trifluoroacetic acid (TFA) as an ion-pairing agent, but still observe tailing. What should I do?

A3: While TFA is a common additive, studies on the HPLC analysis of [177Lu]Lu-PSMA I&T (Zadavotide guraxetan) have reported limitations, including sample retention and tailing effects even with standard TFA gradients.[8][9] An effective alternative is to use a phosphate (B84403) buffer system. A validated HPLC method using a phosphate buffer/acetonitrile gradient has been shown to produce symmetrical peaks and achieve quantitative recovery from the column.[8]

Q4: Could my HPLC column be the source of the persistent peak tailing?

A4: Yes, the column is a frequent source of peak shape problems.[6] Several factors could be at play:

• Column Contamination: Accumulation of strongly retained sample components on the column inlet or frit can create active sites that cause tailing.[2]

• Column Degradation: Over time, the stationary phase can degrade, exposing more active silanol groups. An old or poorly maintained column is a common cause of tailing.[7]

• Column Voids: A void or channel in the packing material at the column inlet can lead to peak distortion.[1]

• Column Chemistry: For basic compounds like Zadavotide guraxetan, using a modern, high-purity, end-capped C18 column or a column with a polar-embedded phase can shield the analyte from residual silanols and significantly improve peak shape.[4]

Q5: How do sample preparation and injection parameters contribute to peak tailing?

A5: Sample preparation and injection technique are crucial. Two common issues are:

• Sample Overload: Injecting too high a concentration or volume of the analyte can saturate the stationary phase, leading to peak distortion, including tailing.[2][7] Try diluting the sample or reducing the injection volume.[6]

• Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger (i.e., has a higher elution strength) than the initial mobile phase, it can cause peak broadening and tailing.[2][6] Whenever possible, the sample should be dissolved in the initial mobile phase.

Troubleshooting Guide

The following logical workflow can be used to diagnose and resolve peak tailing issues systematically.

Caption: Troubleshooting workflow for HPLC peak tailing.

Data Summary: Troubleshooting Actions

Problem Area	Potential Cause	Recommended Action	Expected Outcome
Mobile Phase	Secondary silanol interactions due to high pH.[4]	Lower mobile phase pH to 2.0-3.0 using an appropriate acid.	Protonation of silanol groups reduces secondary interactions, leading to a more symmetrical peak.[6]
Ineffective ion pairing or buffering.[8]	Replace TFA with a 10-50 mM phosphate buffer system.[8][9]	Symmetrical peaks and improved recovery.
Column	Contamination of column or guard column.[2]	Flush the column with a strong solvent (e.g., 100% Acetonitrile). Replace the guard column.	Removal of contaminants eliminates active sites, improving peak shape.
Column aging or bed deformation (void).[7]	Replace the analytical column with a new, high-purity, end-capped C18 column.	A new, high-quality column provides a more inert surface with fewer active sites.
HPLC System	Extra-column dead volume.[4][5]	Minimize tubing length and use narrow internal diameter (ID) tubing between the injector, column, and detector.	Reduced peak broadening and less tailing.
Method	Column overload.[2]	Reduce injection volume by 50% or dilute the sample five-fold.	The peak height will decrease, but the symmetry should improve as the column is no longer saturated.
Inappropriate sample solvent.[6]	Dissolve the sample in a solvent weaker than or identical to the initial mobile phase composition.	Prevents band broadening at the column inlet, resulting in a sharper, more symmetrical peak.

Recommended Experimental Protocol

This protocol is designed to minimize peak tailing during the analysis of Zadavotide guraxetan by employing a phosphate buffer system at a low pH. This approach has been demonstrated to yield symmetrical peaks for this compound.[8]

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and UV/radiometric detector.

• Column: Phenomenex Luna C18(2), 100 Å, 5 µm, 250 x 4.6 mm, or equivalent high-purity, end-capped C18 column.

• Mobile Phase A: 20 mM Sodium Phosphate, adjusted to pH 3.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• Detection: UV at 220 nm and/or a radiometric detector suitable for Lutetium-177.

• Injection Volume: 10 µL.

• Sample Diluent: Mobile Phase A / Acetonitrile (95:5, v/v).

Gradient Program:

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Rationale for Protocol Design:

The use of a phosphate buffer at a low pH (3.0) effectively protonates residual silanol groups on the column's stationary phase, significantly reducing the secondary ionic interactions that are a primary cause of peak tailing for basic analytes.[7] Maintaining a constant column temperature ensures reproducible retention times and peak shapes. The chosen sample diluent is weak, ensuring sharp peaks by preventing solvent mismatch effects.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromtech.com [chromtech.com]
• 5. support.waters.com [support.waters.com]
• 6. uhplcs.com [uhplcs.com]
• 7. benchchem.com [benchchem.com]
• 8. Improved quality control of [177Lu]Lu-PSMA I&T - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Zadavotide Guraxetan and Myelosuppression Management

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing myelosuppression during experiments with Zadavotide guraxetan (B12419751).

Frequently Asked Questions (FAQs)

Q1: What is Zadavotide guraxetan and how does it relate to myelosuppression?

Zadavotide guraxetan is a ligand that targets Prostate-Specific Membrane Antigen (PSMA), a protein overexpressed on the surface of prostate cancer cells. It is used in radioligand therapy, where it is combined with a radioactive isotope, most commonly Lutetium-177 (¹⁷⁷Lu). This radioconjugate, ¹⁷⁷Lu-Zadavotide guraxetan, delivers targeted radiation to PSMA-expressing cells.[1] Myelosuppression, a decrease in the production of blood cells by the bone marrow, is a potential side effect of this therapy.[1] The beta-particle radiation emitted by ¹⁷⁷Lu can affect hematopoietic stem and progenitor cells in the bone marrow, leading to a reduction in red blood cells (anemia), white blood cells (leukopenia), and platelets (thrombocytopenia).[2]

Q2: What is the expected timeline for the onset and recovery of myelosuppression in preclinical models following ¹⁷⁷Lu-Zadavotide guraxetan administration?

While specific preclinical data for ¹⁷⁷Lu-Zadavotide guraxetan is limited in the public domain, the timeline for myelosuppression with ¹⁷⁷Lu-labeled radiopharmaceuticals is generally predictable. In rodent models, a decline in peripheral blood cell counts is typically observed within the first week post-administration, with the nadir (lowest point) occurring between 2 to 4 weeks. Recovery of blood cell counts usually begins after the nadir and can take several weeks. Researchers should establish a baseline for each animal and conduct serial blood sampling to monitor the kinetics of myelosuppression and recovery in their specific model.

Q3: What are the key risk factors for increased severity of myelosuppression in experimental models?

Based on clinical data from similar ¹⁷⁷Lu-PSMA therapies, several factors can increase the risk and severity of myelosuppression. In a research setting, these can be translated to:

• High Bone Tumor Burden: In models with extensive bone metastases, the proximity of the radiation source to the bone marrow can lead to greater hematopoietic toxicity.[3]

• Pre-existing Cytopenia: Animals with lower baseline blood cell counts are more susceptible to severe myelosuppression.[3]

• Prior Myelosuppressive Treatments: Previous exposure to chemotherapy or other forms of radiation can compromise bone marrow reserve and exacerbate the myelosuppressive effects of ¹⁷⁷Lu-Zadavotide guraxetan.[3]

Q4: What are the common troubleshooting issues when assessing myelosuppression in the lab?

• Inconsistent Blood Sampling Technique: Can lead to variable cell counts. Ensure consistent sampling site and technique (e.g., retro-orbital sinus, tail vein) and use appropriate anticoagulants.

• Flow Cytometry Gating Strategy: Radiation can alter the expression of cell surface markers on hematopoietic stem and progenitor cells, making traditional gating strategies less reliable. It is crucial to validate antibody panels and gating strategies in irradiated samples.

• Colony-Forming Unit (CFU) Assay Variability: The CFU assay is sensitive to cell plating density, cytokine concentrations, and scoring consistency. Strict adherence to a validated protocol is essential for reproducible results.

Troubleshooting Guides

Issue 1: Unexpectedly Severe Myelosuppression in Animal Models

Possible Causes:

• Incorrect Dosage Calculation: Double-check all calculations for the administered activity of ¹⁷⁷Lu-Zadavotide guraxetan.

• Enhanced Radiation Sink in Bone: The specific animal model may have a higher than expected PSMA expression in the bone or bone marrow, leading to increased radiation dose to hematopoietic tissues.

• Compromised Animal Health: Underlying health issues in the animals can make them more susceptible to toxicity.

Troubleshooting Steps:

• Verify Dosage: Re-calculate the administered dose, considering animal weight and specific activity of the radiopharmaceutical.

• Assess PSMA Expression: If possible, perform biodistribution studies or imaging (e.g., SPECT/CT) to quantify the uptake of ¹⁷⁷Lu-Zadavotide guraxetan in the bone and bone marrow of your model.

• Health Monitoring: Closely monitor animals for signs of distress, weight loss, or other indicators of poor health.

• Dose Reduction: In subsequent experiments, consider a dose de-escalation strategy to determine the maximum tolerated dose (MTD) in your specific model.

Issue 2: Difficulty in Identifying Hematopoietic Stem and Progenitor Cells by Flow Cytometry Post-Irradiation

Possible Cause:

• Radiation-Induced Marker Downregulation: Ionizing radiation can lead to the downregulation of key surface markers used for identifying hematopoietic stem and progenitor cells (HSPCs), such as c-Kit.[4]

Troubleshooting Steps:

• Alternative Gating Strategies: Utilize alternative gating strategies that are less reliant on c-Kit. For example, a Lineage⁻Sca-1⁺CD150⁺CD48⁻ (SLAM) gating strategy can be used to identify long-term HSCs.[4]

• Include Viability Dyes: Radiation can induce significant cell death. Use a viability dye to exclude dead cells and reduce non-specific antibody binding.

• Titrate Antibodies: Re-titrate antibodies on irradiated samples, as marker expression levels may change.

• Isotype Controls: Use appropriate isotype controls to account for non-specific binding, which can be higher in irradiated samples.

Data Presentation

Table 1: Hematologic Toxicity of ¹⁷⁷Lu-PSMA-617 in Patients with Metastatic Castration-Resistant Prostate Cancer (mCRPC)

Adverse Event	Any Grade (%)	Grade 3-4 (%)
Anemia	47.4	12.9
Thrombocytopenia	23.4	7.9
Leukopenia	17.5	2.8
Neutropenia	13.0	4.7

Source: Adapted from clinical trial data on ¹⁷⁷Lu-PSMA-617.[2]

Experimental Protocols

Protocol 1: Colony-Forming Unit (CFU) Assay for Myeloid Progenitors (CFU-GM)

This assay is used to quantify the number of viable myeloid progenitor cells in the bone marrow.

Materials:

• Bone marrow cells harvested from femurs and tibias of experimental animals.

• Iscove's Modified Dulbecco's Medium (IMDM) with 2% Fetal Bovine Serum (FBS).

• Methylcellulose-based medium (e.g., MethoCult™) containing appropriate cytokines for murine or human cells (e.g., SCF, IL-3, IL-6 for murine; G-CSF, GM-CSF, IL-3 for human).

• 35 mm culture dishes.

• Sterile water.

Procedure:

• Cell Preparation: Harvest bone marrow by flushing femurs and tibias with IMDM + 2% FBS. Create a single-cell suspension by passing the cells through a 70 µm cell strainer.

• Cell Counting: Perform a cell count using a hemocytometer and trypan blue to determine the number of viable cells.

• Plating: Dilute the bone marrow cell suspension in IMDM + 2% FBS to the desired concentration. Add the cell suspension to the methylcellulose (B11928114) medium and vortex thoroughly.

• Incubation: Dispense 1.1 mL of the cell/methylcellulose mixture into each 35 mm culture dish. Place the dishes in a larger petri dish with a separate uncovered dish containing sterile water to maintain humidity. Incubate at 37°C, 5% CO₂, for 7-14 days (7 days for murine, 14 days for human).

• Colony Scoring: Count colonies containing ≥50 cells using an inverted microscope. Identify CFU-GM colonies based on their characteristic morphology (tightly packed or diffuse clusters of cells).

Protocol 2: Flow Cytometry for Bone Marrow Immunophenotyping

This protocol allows for the identification and quantification of different hematopoietic cell populations in the bone marrow.

Materials:

• Bone marrow single-cell suspension.

• FACS buffer (e.g., PBS with 2% FBS and 0.1% sodium azide).

• Fc block (e.g., anti-CD16/32 for mouse).

• Fluorochrome-conjugated antibodies against cell surface markers (e.g., Lineage cocktail, Sca-1, c-Kit, CD150, CD48 for murine HSPCs).

• Viability dye (e.g., 7-AAD, DAPI).

Procedure:

• Cell Preparation: Prepare a single-cell suspension of bone marrow as described in the CFU assay protocol.

• Cell Staining: a. Resuspend approximately 1-2 x 10⁶ cells in FACS buffer. b. Add Fc block and incubate for 10-15 minutes on ice to prevent non-specific antibody binding. c. Add the antibody cocktail and incubate for 30 minutes on ice in the dark. d. Wash the cells twice with FACS buffer by centrifuging at 300-400 x g for 5 minutes. e. Resuspend the cell pellet in FACS buffer containing a viability dye.

• Data Acquisition: Acquire the samples on a flow cytometer. Collect a sufficient number of events to accurately analyze rare populations like HSPCs.

• Data Analysis: Use appropriate software to gate on live, single cells and then identify the populations of interest based on their marker expression.

Protocol 3: Bone Marrow Histopathology

This protocol is for the qualitative assessment of bone marrow cellularity and architecture.

Materials:

• Femurs from experimental animals.

• 10% Neutral Buffered Formalin (NBF).

• Decalcification solution (e.g., EDTA-based solution).

• Paraffin.

• Hematoxylin and Eosin (H&E) stain.

Procedure:

• Fixation: Dissect femurs and fix them in 10% NBF for 24-48 hours.

• Decalcification: Transfer the fixed bones to a decalcification solution. The duration will depend on the size of the bone and the type of decalcifier used (can range from days to weeks). Monitor the decalcification process regularly.

• Processing and Embedding: Once decalcified, process the bones through a series of graded alcohols and xylene, and then embed them in paraffin.

• Sectioning: Cut 4-5 µm thick sections using a microtome.

• Staining: Stain the sections with H&E to visualize cellular morphology and bone marrow architecture.

• Analysis: Examine the slides under a microscope to assess bone marrow cellularity, the presence of hematopoietic precursors, and any signs of radiation-induced damage such as aplasia or necrosis.

Mandatory Visualizations

Caption: Signaling pathway of radiation-induced myelosuppression.

Caption: Experimental workflow for assessing myelosuppression.

Caption: Troubleshooting logic for severe myelosuppression.

References

• 1. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 2. Hematologic safety of 177Lu-PSMA-617 radioligand therapy in patients with metastatic castration-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro tests for haematotoxicity: prediction of drug-induced myelosuppression by the CFU-GM assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dls.com [dls.com]

Technical Support Center: Managing Xerostomia in [177Lu]Lu-PSMA-I&amp;T Therapy

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address xerostomia (dry mouth) in patients treated with [177Lu]Lu-PSMA-I&T.

Frequently Asked Questions (FAQs)

Q1: What is the incidence of xerostomia in patients treated with [177Lu]Lu-PSMA-I&T?

A1: The reported incidence of xerostomia following [177Lu]Lu-PSMA-I&T therapy varies across studies, but it is a common side effect. Mild to moderate (Grade 1-2) xerostomia is frequently observed. For instance, some studies report Grade 1 xerostomia in up to 24.2% of patients after two cycles, and Grade 1-2 xerostomia in 40% of patients in a long-term follow-up cohort.[1] Another phase II study noted grade 1 dry mouth in 87% of patients.[1] It's important to note that the incidence can be influenced by the cumulative activity administered and the duration of follow-up.[1][2]

Q2: What is the underlying mechanism of xerostomia induced by [177Lu]Lu-PSMA-I&T?

A2: The exact mechanism is not fully elucidated, but it is understood to be a result of radiation-induced damage to the salivary glands.[3][4] Prostate-Specific Membrane Antigen (PSMA) is physiologically expressed in salivary gland tissue, leading to the uptake of [177Lu]Lu-PSMA-I&T.[1][3] The subsequent emission of beta radiation from Lutetium-177 damages the acinar cells responsible for saliva production, leading to reduced salivary flow and the sensation of dry mouth.[4] While PSMA expression is a factor, some research suggests that non-specific uptake may also contribute to salivary gland accumulation of the radioligand.[1]

Q3: How does the radiation dose to the salivary glands with [177Lu]Lu-PSMA-I&T compare to other PSMA-targeted radioligands?

A3: Dosimetry studies have shown that the salivary glands are among the organs receiving the highest radiation-absorbed doses during [177Lu]Lu-PSMA therapies.[3] For [177Lu]Lu-PSMA-I&T, one study reported mean absorbed doses of 0.55 Gy/GBq for the parotid glands and 0.64 Gy/GBq for the submandibular glands.[5][6] A systematic review and meta-analysis indicated pooled doses for [177Lu]Lu-PSMA-I&T of 2.62 Gy/GBq for the parotids and 4.35 Gy/GBq for the submandibular glands.[7] These values can be compared with those for [177Lu]Lu-PSMA-617, which showed pooled doses of 5.85 Gy/GBq for the parotids and 5.15 Gy/GBq for the submandibular glands in the same meta-analysis.[7] A novel agent, [177Lu]Lu-rhPSMA-10.1, has shown a lower absorbed dose in the salivary glands of 0.13 Gy/GBq in a Phase I trial.[8]

Troubleshooting Guides

Issue: Patient reports symptoms of xerostomia post-[177Lu]Lu-PSMA-I&T administration.

Potential Cause: Radiation-induced damage to the salivary glands.

Suggested Mitigation and Management Strategies:

A variety of strategies are under investigation to prevent or manage xerostomia. These can be broadly categorized into methods to reduce uptake, accelerate clearance, and provide symptomatic relief.

Quantitative Data on Interventions:

Intervention	Efficacy	Reference
Uptake Reduction
External Cooling (Ice packs)	Limited and debatable clinical relevance. May have a small effect on parotid glands.[9]	[9][10]
Botulinum Toxin A Injection	Preclinical data showed a 64% decrease in Ga-68 PSMA uptake in the injected parotid gland.[11][12] A clinical study using Botox with a scopolamine (B1681570) patch reported a 30% reduction in PSMA uptake in treated parotid glands.[13]	[11][12][13]
Co-administration of cold PSMA-11	In a preclinical mouse model, adding 500-2000 pmoles of cold PSMA-11 significantly reduced [177Lu]Lu-PSMA-617 uptake in salivary glands without impacting tumor uptake.[14]	[14]
Clearance Enhancement
Vitamin C (Ascorbic Acid)	Oral administration of Vitamin C after tracer injection significantly decreased the SUVmean values in parotid and submandibular glands in a study with 68Ga-PSMA-11.[3][4]	[3][4]
Symptomatic Relief
Sialogogues (e.g., pilocarpine, cevimeline)	Can stimulate saliva production. Efficacy varies among patients.	[15]
Salivary Substitutes & Mouth Rinses	Provide temporary relief from oral dryness.	[16][17]
Acupuncture	Some studies suggest potential benefit in managing xerostomia symptoms.	[15]

Experimental Protocols

Protocol 1: Evaluation of Salivary Gland Function using Salivary Gland Scintigraphy (SGS)

This protocol allows for the objective and quantitative assessment of salivary gland function before and after [177Lu]Lu-PSMA-I&T therapy.[1][3]

Methodology:

• Patient Preparation: The patient should be well-hydrated and should not have eaten, smoked, or chewed gum for at least 2 hours prior to the study.

• Radiotracer Administration: Administer an intravenous bolus of 99mTc-pertechnetate.

• Dynamic Imaging: Acquire dynamic images using a gamma camera with a low-energy, high-resolution collimator. Imaging should begin immediately after radiotracer injection and continue for approximately 20-30 minutes.

• Stimulation: At a predefined time point (e.g., 15-20 minutes post-injection), administer a salivary stimulant such as lemon juice or ascorbic acid orally.

• Data Analysis:

  • Draw regions of interest (ROIs) over the parotid and submandibular glands on the dynamic images.

  • Generate time-activity curves (TACs) for each gland.

  • Calculate the uptake phase (maximum uptake) and the excretion phase (ejection fraction) after stimulation. The excretion fraction (EF) can be calculated as: (Umax - Upost-stim) / Umax * 100%, where Umax is the maximum count and Upost-stim is the minimum count after stimulation.[1]

• Interpretation: A decrease in the ejection fraction after therapy compared to baseline indicates impaired salivary gland function.

Protocol 2: Preclinical Evaluation of a Mitigating Agent on Salivary Gland Uptake

This protocol describes a preclinical experiment to assess the efficacy of an agent in reducing the uptake of a PSMA-targeted radiopharmaceutical in the salivary glands of a tumor-bearing mouse model.[14]

Methodology:

• Animal Model: Use athymic nude mice bearing PSMA-positive tumor xenografts (e.g., PC3-PIP).

• Grouping: Divide the mice into a control group and one or more experimental groups receiving different doses of the mitigating agent.

• Administration:

  • Control Group: Administer [177Lu]Lu-PSMA-I&T intravenously.

  • Experimental Groups: Co-administer [177Lu]Lu-PSMA-I&T with the mitigating agent (e.g., varying amounts of a non-radiolabeled PSMA ligand) intravenously.

• Biodistribution Study: At a predetermined time point (e.g., 1 hour post-injection), euthanize the mice.

• Organ Harvesting and Counting: Dissect and weigh the salivary glands, tumors, kidneys, and other relevant organs. Measure the radioactivity in each organ using a gamma counter.

• Data Analysis:

  • Calculate the percentage of injected dose per gram of tissue (%ID/g) for each organ.

  • Compare the %ID/g in the salivary glands and tumors between the control and experimental groups.

  • Calculate tumor-to-salivary gland uptake ratios.

• Interpretation: A significant reduction in the %ID/g in the salivary glands of the experimental groups compared to the control group, without a significant decrease in tumor uptake, indicates a protective effect of the mitigating agent.

Visualizations

Caption: Proposed mechanism of [177Lu]Lu-PSMA-I&T induced xerostomia.

Caption: Workflow for assessing salivary gland function.

Caption: Troubleshooting decision tree for managing xerostomia.

References

• 1. Salivary Gland Toxicity of PSMA-Targeted Radioligand Therapy with 177Lu-PSMA and Combined 225Ac- and 177Lu-Labeled PSMA Ligands (TANDEM-PRLT) in Advanced Prostate Cancer: A Single-Center Systematic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]
• 3. Assessment of salivary gland function after 177Lu-PSMA radioligand therapy: Current concepts in imaging and management - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Salivary toxicity from PSMA-targeted radiopharmaceuticals: what we have learned and where we are going - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jnm.snmjournals.org [jnm.snmjournals.org]
• 6. jnm.snmjournals.org [jnm.snmjournals.org]
• 7. Dosimetry of [177Lu]Lu-PSMA–Targeted Radiopharmaceutical Therapies in Patients with Prostate Cancer: A Comparative Systematic Review and Metaanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organ and tumour dosimetry of 177Lu-rhPSMA-10.1, a novel PSMA-targeted therapy: results from a Phase I trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impact of external cooling with icepacks on 68Ga-PSMA uptake in salivary glands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. radiologybusiness.com [radiologybusiness.com]
• 12. jnm.snmjournals.org [jnm.snmjournals.org]
• 13. oncologynews.com.au [oncologynews.com.au]
• 14. A simple strategy to reduce the salivary gland and kidney uptake of PSMA targeting small molecule radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. urotoday.com [urotoday.com]
• 16. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 17. researchgate.net [researchgate.net]

Quality control methods for Lutetium (177Lu) Zadavotide guraxetan.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Lutetium (177Lu) Zadavotide Guraxetan (B12419751).

Frequently Asked Questions (FAQs)

Q1: What are the primary quality control tests for Lutetium (177Lu) Zadavotide guraxetan?

A1: The primary quality control tests for Lutetium (177Lu) Zadavotide guraxetan include the determination of radiochemical purity, identity testing, and a limit test for the precursor, PSMA I&T.[1][2] A combination of High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) is a reliable approach for these assessments.[1][2][3][4]

Q2: What is the acceptable radiochemical purity for Lutetium (177Lu) Zadavotide guraxetan?

A2: The radiochemical purity of the final product should be greater than 95%.[1][2][3][4] Some guidelines suggest a radiochemical purity of ≥ 97%.[5]

Q3: What are the common impurities found in Lutetium (177Lu) Zadavotide guraxetan preparations?

A3: The main radiochemical impurity is the de-iodinated form of [¹⁷⁷Lu]Lu-PSMA I&T.[1][2][3][4][6] Other potential impurities include free Lutetium-177 (B1209992) and [¹⁷⁷Lu]Lu-colloids.[2]

Q4: Why is the stability of Lutetium (177Lu) Zadavotide guraxetan a concern?

A4: The stability of Lutetium (177Lu) Zadavotide guraxetan can be compromised by radiolysis, which is the degradation of the compound due to the radiation it emits.[7][8] This degradation leads to a decrease in radiochemical purity over time.[7][8]

Q5: How can radiolysis be minimized?

A5: Radiolysis can be limited by the addition of stabilizers such as ascorbic acid to the final formulation.[7][8] Dilution of the product and storage at low temperatures can also help to mitigate degradation.[1][2][3][4][6] A solution of 20 mg/mL of ascorbic acid in saline has been shown to prevent significant radiolysis and ensure stability for over 30 hours.[8]

Troubleshooting Guides

Issue	Potential Cause	Recommended Action
Low Radiochemical Purity (<95%)	Incomplete radiolabeling reaction.	Ensure optimal reaction conditions (pH, temperature, and incubation time). The radiolabeling of PSMA-I&T with lutetium-177 may require a longer time compared to other PSMA ligands.[7][8]
Radiolysis of the product.	Add a suitable concentration of a stabilizer like ascorbic acid (e.g., 20 mg/mL in saline) to the final product.[8] Store the product at a low temperature.[1][2]
Poor quality of Lutetium-177.	Use high specific activity, no-carrier-added (n.c.a.) Lutetium-177.[7]
Peak Tailing or Poor Resolution in HPLC	Use of trifluoroacetic acid (TFA) in the mobile phase.	Switch to a phosphate (B84403) buffer/acetonitrile gradient system for the HPLC method.[1][2][3][4] TFA-based methods have been reported to cause retention and tailing effects.[1][2][3][4][6]
Column degradation.	Ensure the column is properly equilibrated and maintained. Consider using a new column if performance degrades.
Inaccurate Quantification of Free ¹⁷⁷Lu	Interference from other components in the formulation (e.g., DTPA).	Use a TLC system with 0.1N Citrate buffer (pH 5) as the mobile phase. This method allows for the determination of free ¹⁷⁷Lu even in the presence of DTPA.[1][2][3][4]
Appearance of an Unidentified Peak in HPLC	Formation of degradation products.	The main radiochemical impurity is often the de-iodinated form of [¹⁷⁷Lu]Lu-PSMA I&T.[1][2][3][4][6] Mass spectrometry can be used to identify the impurity.
Contamination.	Ensure all reagents and vials are sterile and free of contaminants.

Experimental Protocols

Radiochemical Purity and Identity by High-Performance Liquid Chromatography (HPLC)

This method is designed to provide symmetrical peaks and quantitative recovery.[1][2]

• Column: C-18 reverse-phase column.

• Mobile Phase: A gradient system of phosphate buffer and acetonitrile.

• Flow Rate: Typically 1.0 mL/min.

• Detection: Radiometric detector followed by a UV detector.

• Procedure:

  • Prepare the mobile phases and equilibrate the HPLC system.

  • Inject a standard solution of non-radioactive Lu-PSMA-I&T to determine its retention time for identity confirmation.

  • Inject the Lutetium (177Lu) Zadavotide guraxetan sample.

  • Analyze the radiochromatogram to determine the percentage of the main peak corresponding to the product and any impurity peaks.

• Acceptance Criteria:

  • Identity: The retention time of the main radioactive peak should correspond to that of the Lu-PSMA-I&T reference standard.

  • Radiochemical Purity: The area of the main peak should be ≥95% of the total peak area in the radiochromatogram.[1][2]

Determination of Free ¹⁷⁷Lu by Thin-Layer Chromatography (TLC)

This method is particularly useful for quantifying free ¹⁷⁷Lu, especially in formulations containing chelating agents like DTPA.[1][2]

• Stationary Phase: TLC plates (e.g., silica (B1680970) gel).

• Mobile Phase: 0.1N Citrate buffer, pH 5.

• Procedure:

  • Spot the Lutetium (177Lu) Zadavotide guraxetan sample onto the TLC plate.

  • Develop the plate in a chromatography tank containing the mobile phase.

  • Allow the solvent front to travel to the top of the plate.

  • Dry the plate and analyze it using a radio-TLC scanner.

• Analysis:

  • Free ¹⁷⁷Lu will remain at the origin (Rf = 0.0-0.1).

  • [¹⁷⁷Lu]Lu-PSMA I&T will migrate with the solvent front (Rf = 0.9-1.0).

• Acceptance Criteria: The percentage of radioactivity at the origin should be ≤2%.

Visualizations

Caption: Quality control workflow for Lutetium (177Lu) Zadavotide guraxetan.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Improved quality control of [177Lu]Lu-PSMA I&T - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Improved quality control of [Lu]Lu-PSMA I&T. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 5. Joint EANM/SNMMI procedure guideline for the use of 177Lu-labeled PSMA-targeted radioligand-therapy (177Lu-PSMA-RLT) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved quality control of [177Lu]Lu-PSMA I&T - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Production and Quality Control of [177Lu]Lu-PSMA-I&T: Development of an Investigational Medicinal Product Dossier for Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Production and Quality Control of [177Lu]Lu-PSMA-I&T: Development of an Investigational Medicinal Product Dossier for Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Minimize Off-Target Radiation Exposure

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing off-target radiation exposure during preclinical experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Troubleshooting Guides

This section provides solutions to common problems encountered during small animal irradiation experiments.

Problem	Possible Causes	Solutions
Inconsistent tumor growth post-irradiation	- Inaccurate dose delivery due to incorrect dosimetry or irradiator calibration.- Inconsistent animal positioning between fractions.- Tumor hypoxia leading to radioresistance.[1]- Variations in the tumor microenvironment.	- Regularly calibrate the irradiator using appropriate phantoms and dosimeters.[2][3]- Utilize immobilization devices and image guidance to ensure reproducible positioning.[4]- For flank tumors, consider implanting them on the hind legs for better immobilization.[5]- Consider techniques to address hypoxia, if applicable to the experimental model.
Higher than expected radiation dose to non-target tissues	- Radiation leakage from the irradiator housing or collimator.- Significant scatter radiation from the animal or surrounding materials.- Improper shielding of non-target organs.	- Perform regular quality assurance checks for radiation leakage using film or survey meters.[6]- Use appropriate collimation to narrow the radiation beam to the target area.[6]- Optimize the experimental setup to maximize the distance between the radiation source and non-target organs.[7]- Ensure shielding materials are of adequate thickness and positioned correctly to protect sensitive organs.
Variable results in clonogenic survival assays	- Inconsistent cell plating density.- Variations in irradiation timing and conditions.- Incomplete colony formation due to suboptimal culture conditions.	- Standardize the number of cells plated for each radiation dose.[8]- Ensure consistent timing between plating and irradiation.[9]- Maintain optimal cell culture conditions (e.g., temperature, CO2, humidity) throughout the experiment.[10]- Allow sufficient time for colony formation (typically 10-14 days) before staining and counting.[10]
Difficulty in targeting small or internal tumors	- Lack of precise image guidance.- Animal movement during irradiation.	- Utilize small animal irradiators with integrated cone-beam CT (CBCT) for high-resolution imaging and targeting.[11]- Use anesthesia and appropriate animal immobilization devices to minimize movement.

Frequently Asked Questions (FAQs)

General Principles

Q1: What are the fundamental principles for minimizing radiation exposure in the laboratory?

A1: The three fundamental principles of radiation safety are Time, Distance, and Shielding .[12]

• Time: Minimize the duration of exposure to the radiation source.

• Distance: Maximize the distance from the radiation source, as radiation intensity decreases with the square of the distance.[12]

• Shielding: Use appropriate materials to absorb radiation between the source and the user or non-target areas.[12]

Shielding

Q2: What are the common materials used for shielding in preclinical radiation experiments?

A2: Lead (Pb) has traditionally been the standard for radiation shielding due to its high density and effectiveness.[13] However, lead-free alternatives are becoming more common and include materials made of tungsten, bismuth, tin, or antimony blends.[13]

Q3: How do I choose between lead and lead-free shielding?

A3: The choice depends on several factors:

• Effectiveness: Both can provide comparable radiation protection when the appropriate thickness is used.[14][15][16]

• Weight: Lead-free options are often lighter, which can be an advantage for mobile shields or custom-made animal restraints.[14]

• Toxicity: Lead is toxic and requires specific handling and disposal procedures. Lead-free materials are a safer alternative in this regard.[13]

• Cost: Lead shielding generally has a lower upfront cost.[13]

Q4: How can I validate the effectiveness of my shielding?

A4: Shielding effectiveness can be measured using dosimeters, such as thermoluminescent dosimeters (TLDs) or radiochromic films, placed on the shielded areas of a phantom or animal model.[17] This allows for the quantification of the dose reduction achieved by the shielding. For example, one study showed that a custom lead shielding device for mice achieved 95.8–98.0% shielding for various anatomic sites.[17]

Experimental Procedures

Q5: How can I minimize scatter radiation during my experiments?

A5: Scatter radiation is a significant source of off-target exposure. To minimize it:

• Collimate the beam: Restrict the radiation beam to the smallest possible size that still covers the target.[6]

• Optimize positioning: Place the animal as close to the detector as feasible and the x-ray source as far away as possible.[7]

• Use shielding: Place lead or lead-free drapes and shields strategically to block scatter pathways.[18][19]

Q6: What is the importance of accurate dosimetry in my experiments?

Q7: My small animal irradiator is showing signs of radiation leakage. What should I do?

A7: If you suspect radiation leakage, immediately stop using the irradiator and contact your institution's Radiation Safety Officer (RSO) and the equipment manufacturer. Common sources of leakage include inadequate shielding of the x-ray tube and issues with the collimator.[6] A qualified physicist should perform a thorough evaluation to identify and rectify the source of the leakage.

Quantitative Data on Shielding Materials

The following tables summarize the attenuation properties of different shielding materials.

Table 1: Comparison of Lead vs. Lead-Free Shielding for Dose Reduction

Shielding Material (0.5 mm lead equivalent)	Thyroid Gland Dose Reduction	Thyroid Skin Dose Reduction	Right Breast Skin Dose Reduction	Left Breast Skin Dose Reduction
Lead	~40%	~75%	~80%	~75%
Lead-Free (Anti-RAD)	~40%	~75%	~80%	~75%

Data from a study on cone beam computed tomography exposures. The results showed no statistically significant difference in dose reduction between lead and the lead-free material.[15]

Experimental Protocols

Protocol 1: Targeted Flank Irradiation of Xenograft Tumors in Mice with Shielding

Objective: To deliver a precise dose of radiation to a subcutaneous tumor on the flank of a mouse while minimizing exposure to the rest of the body.

Materials:

• Small animal irradiator with image guidance (e.g., CBCT)

• Anesthesia system (e.g., isoflurane)

• Custom-made lead or tungsten shielding for the head, torso, and contralateral flank.[20]

• Immobilization device or jig.[5]

• Dosimetry equipment (e.g., Gafchromic film, TLDs)

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using isoflurane.

  • Place the mouse in the immobilization device in a reproducible position (e.g., prone or lateral).

• Tumor Targeting:

  • Acquire a CBCT image to visualize the tumor and surrounding organs.

  • Use the treatment planning software to contour the tumor volume (Gross Tumor Volume - GTV) and critical organs to be avoided.

  • Define the radiation beam arrangement to target the GTV while sparing normal tissues.

• Shielding Placement:

  • Carefully place the custom shielding to cover all non-target areas, leaving only the tumor exposed.[17][20]

• Irradiation:

  • Deliver the prescribed radiation dose according to the treatment plan.

  • Monitor the animal's vital signs throughout the procedure.

• Post-Irradiation:

  • Remove the shielding and allow the mouse to recover from anesthesia on a warming pad.

  • Return the mouse to its cage and monitor for any adverse effects.

• Dosimetry Verification (recommended for initial setup):

  • Place dosimeters on the surface of the animal or a phantom at various locations (tumor, shielded areas) to verify the delivered dose and the effectiveness of the shielding.

Protocol 2: Clonogenic Survival Assay

Objective: To determine the fraction of cells that retain their reproductive integrity after irradiation.[12][21]

Materials:

• Cultured cells of interest

• Cell culture medium and supplements

• Trypsin-EDTA

• 6-well plates or culture dishes

• Radiation source (e.g., X-ray irradiator)

• Glutaraldehyde (B144438) solution (6.0% v/v)

• Crystal violet solution (0.5% w/v)

Procedure:

• Cell Preparation:

  • Harvest exponentially growing cells using trypsin-EDTA.

  • Perform a cell count and determine cell viability (e.g., using trypan blue).

• Cell Plating:

  • Plate a known number of cells into 6-well plates. The number of cells will vary depending on the expected survival at each radiation dose (higher doses require more cells). Prepare triplicate plates for each dose.

• Irradiation:

  • Allow cells to attach for a few hours.

  • Irradiate the plates with a range of radiation doses (e.g., 0, 2, 4, 6, 8 Gy). The 0 Gy plate serves as the control for plating efficiency.

• Incubation:

  • Incubate the plates for 10-14 days to allow for colony formation. A colony is typically defined as a group of at least 50 cells.[12]

• Staining and Counting:

  • Remove the culture medium and wash the plates with PBS.

  • Fix the colonies with the glutaraldehyde solution for at least 30 minutes.[12]

  • Stain the colonies with the crystal violet solution.

  • Wash the plates with water and allow them to air dry.

  • Count the number of colonies in each well.

• Data Analysis:

  • Plating Efficiency (PE): (Number of colonies in control wells / Number of cells plated in control wells) x 100%

  • Surviving Fraction (SF): (Number of colonies in treated wells / (Number of cells plated in treated wells x PE))

Visualizations

DNA Damage Response Pathway

The following diagram illustrates a simplified signaling pathway for the DNA damage response (DDR) activated by ionizing radiation. Double-strand breaks (DSBs) are critical lesions that, if not repaired, can lead to cell death.[22][23] The ATM kinase is a key sensor of DSBs and initiates a signaling cascade that leads to cell cycle arrest and DNA repair.[24]

Caption: Simplified DNA damage response pathway initiated by ionizing radiation.

Experimental Workflow for Targeted Irradiation

This diagram outlines the typical workflow for a preclinical targeted radiation experiment.

Caption: A typical experimental workflow for targeted small animal irradiation.

References

• 1. The changing paradigm of tumour response to irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Specific issues in small animal dosimetry and irradiator calibration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Specific issues in small animal dosimetry and irradiator calibration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orbit.dtu.dk [orbit.dtu.dk]
• 5. researchgate.net [researchgate.net]
• 6. CVM Best Practices to Reduce Radiation Exposure | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 7. scai.org [scai.org]
• 8. Determination of cell survival after irradiation via clonogenic assay versus multiple MTT Assay - A comparative study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of cell survival after irradiation via clonogenic assay versus multiple MTT Assay - A comparative study | springermedizin.de [springermedizin.de]
• 10. Reporting of methodologies used for clonogenic assays to determine radiosensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dosimetric challenges of small animal irradiation with a commercial X-ray unit. | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. leadshielding.com [leadshielding.com]
• 14. Lead vs. Lead-Free Materials – Radiation Protection Effectiveness | Coradika [coradika.pl]
• 15. Evaluation of the radiation protection effectiveness of a lead-free homopolymer in cone beam computed tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Comparative Analysis of Effectiveness of Traditional Lead Aprons versus Newer Generation Lead-free Aprons in Radiation Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. dicardiology.com [dicardiology.com]
• 19. Scatter Radiation 101 for Healthcare Professionals: Minimizing Your Exposure - Infab [infabcorp.com]
• 20. researchgate.net [researchgate.net]
• 21. A simple method to assess clonogenic survival of irradiated cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Molecular Pathways: Overcoming Radiation Resistance by Targeting DNA Damage Response Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Exploiting DNA repair pathways for tumor sensitization, mitigation of resistance, and normal tissue protection in radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 24. DNA damage and repair dependencies of ionising radiation modalities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Tumor Uptake of Zadavotide Guraxetan ([177Lu]Lu-PSMA-I&amp;T)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Zadavotide guraxetan (B12419751) ([177Lu]Lu-PSMA-I&T). The information is designed to address specific issues that may be encountered during experiments aimed at enhancing its tumor uptake and therapeutic efficacy.

Frequently Asked Questions (FAQs)

Q1: What is Zadavotide guraxetan and how does it target tumors?

Zadavotide guraxetan, also known as [177Lu]Lu-PSMA-I&T, is a radiopharmaceutical agent used in targeted cancer therapy.[1][2][3] It is composed of two key components: a ligand that specifically binds to Prostate-Specific Membrane Antigen (PSMA) and a radioactive isotope, Lutetium-177 (177Lu).[1][2][4][5] PSMA is a protein that is highly overexpressed on the surface of prostate cancer cells, as well as in the neovasculature of other solid tumors.[1][3][5] Upon intravenous administration, the Zadavotide guraxetan ligand targets and binds to PSMA-expressing cells.[1][2][4][5] The attached 177Lu then delivers a localized dose of beta-particle radiation, leading to the destruction of the tumor cells while minimizing damage to surrounding healthy tissues.[1][4][5]

Q2: What are the primary factors influencing the tumor uptake of Zadavotide guraxetan?

Several factors can significantly impact the tumor uptake of Zadavotide guraxetan:

• PSMA Expression Levels: The density of PSMA on the surface of tumor cells is a critical determinant of uptake. Higher PSMA expression generally leads to increased accumulation of the radiopharmaceutical.[6]

• Tumor Blood Flow and Vascular Permeability: Adequate blood supply to the tumor is necessary for the delivery of Zadavotide guraxetan. The leakiness of tumor blood vessels can also affect its extravasation and retention within the tumor microenvironment.

• Radiopharmaceutical Integrity: The radiochemical purity and stability of the [177Lu]Lu-PSMA-I&T preparation are crucial. The presence of free 177Lu or other impurities can lead to non-specific uptake and reduced tumor targeting.[7][8]

• Competition with Endogenous Ligands: While less of a concern for the high-affinity PSMA ligands, very high levels of endogenous PSMA ligands could theoretically compete for binding sites.

• Patient-Specific Factors: Individual patient characteristics, such as renal function and overall health status, can influence the pharmacokinetics and biodistribution of the agent.

Q3: What is the expected biodistribution of Zadavotide guraxetan in preclinical models?

In preclinical mouse models bearing prostate cancer xenografts, Zadavotide guraxetan typically shows high uptake in PSMA-expressing tumors and the kidneys.[4][9][10] The kidneys exhibit high uptake due to physiological PSMA expression. Other organs with some level of uptake include the spleen and salivary glands.[9] Blood clearance is generally rapid.[9][10]

Troubleshooting Guide

Problem 1: Low Tumor Uptake in Preclinical Models

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Low PSMA expression in the tumor model.	1. Verify PSMA Expression: Confirm PSMA expression levels in your cell line or tumor model using techniques like immunohistochemistry (IHC), flow cytometry, or Western blot. 2. Select Appropriate Model: Choose a cell line known for high PSMA expression (e.g., LNCaP, 22Rv1).[4][11] 3. Induce PSMA Expression: Consider strategies to upregulate PSMA expression, such as androgen deprivation, as androgen signaling can inhibit PSMA expression.[1]
Suboptimal Radiopharmaceutical Quality.	1. Check Radiochemical Purity: Ensure the radiochemical purity of your [177Lu]Lu-PSMA-I&T preparation is >95% using methods like HPLC or iTLC.[7][8][12] 2. Prevent Radiolysis: Radiolysis can lead to the degradation of the product. Use radical scavengers like ascorbic acid in the formulation to improve stability.[7][12] A concentration of 20 mg/mL of ascorbic acid has been shown to prevent radiolysis and ensure stability for over 30 hours.[7]
Poor Tumor Perfusion.	1. Assess Tumor Vascularization: Evaluate the vascularity of your tumor model. 2. Consider Combination Therapies: Explore co-administration with agents that can enhance tumor blood flow, although this is an area of active research.
Incorrect Administration.	1. Verify Injection Route: Ensure proper intravenous administration. Infiltration of the dose can lead to localized retention and poor systemic distribution. 2. Optimize Injection Volume and Rate: Follow established protocols for injection volume and rate to avoid rapid clearance or altered biodistribution.

Problem 2: High Off-Target Uptake (e.g., Kidneys, Salivary Glands)

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Physiological PSMA Expression.	1. Acknowledge Baseline Uptake: Recognize that some uptake in organs like the kidneys and salivary glands is expected due to physiological PSMA expression.[9] 2. Consider Blocking Strategies: In preclinical studies, co-injection of a non-radiolabeled PSMA inhibitor can be used to assess the specificity of uptake, though this is not a therapeutic strategy.
Radiopharmaceutical Impurities.	1. Improve Purification: If high background is observed, re-evaluate the purification method for your radiolabeled compound to remove any free 177Lu, which can accumulate non-specifically.[7]
Altered Pharmacokinetics.	1. Evaluate Animal Health: Ensure the animals are healthy, as compromised renal function can alter the excretion pathway and lead to higher retention in the kidneys.

Quantitative Data Summary

Table 1: Biodistribution of [177Lu]Lu-PSMA-I&T in 22Rv1 Xenograft-Bearing Mice

Organ	Uptake (%ID/g) at 15h post-injection
Tumor	2.1
Kidney	23.5
Blood	Not Reported
Liver	Not Reported
Spleen	Not Reported

(Data extracted from a comparative study with 177Lu-rhPSMA-10.1)[4][10]

Table 2: Comparison of Tumor and Kidney Uptake of Different PSMA-Targeted Radiopharmaceuticals in Mouse Models

Radiopharmaceutical	Tumor Model	Tumor Uptake (%ID/g)	Kidney Uptake (%ID/g)	Time Point
[177Lu]Lu-PSMA-I&T	LNCaP	~4.5	~1.0	168h
[177Lu]Lu-PSMA-I&T	22Rv1	2.1	23.5	15h
[177Lu]Lu-PSMA-617	LNCaP	~12.88	Not Reported	24h
177Lu-rhPSMA-10.1	22Rv1	4.9	3.7	15h
19F/177Lu-rhPSMA-7.3	LNCaP	~4.5	Not Reported	168h

(Data compiled from multiple preclinical studies)[4][9][11]

Experimental Protocols

Protocol 1: In Vivo Biodistribution Study in a Mouse Xenograft Model

• Animal Model: Utilize immunodeficient mice (e.g., SCID or BALB/c nude) bearing PSMA-positive human prostate cancer xenografts (e.g., LNCaP or 22Rv1).[4][9][11]

• Radiopharmaceutical Preparation: Prepare [177Lu]Lu-PSMA-I&T according to established radiolabeling protocols, ensuring high radiochemical purity (>95%).[7][8][12]

• Administration: Administer a defined activity of [177Lu]Lu-PSMA-I&T (e.g., 1 MBq) to each mouse via intravenous tail vein injection.[4]

• Time Points: Euthanize cohorts of mice at various time points post-injection (e.g., 1, 4, 24, 48, 168 hours).[4][11]

• Organ Harvesting: Dissect and collect tumors and major organs (blood, heart, lungs, liver, spleen, kidneys, muscle, bone, etc.).

• Radioactivity Measurement: Weigh each tissue sample and measure the radioactivity using a gamma counter.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ at each time point.

Protocol 2: Quality Control of [177Lu]Lu-PSMA-I&T

• Radiochemical Purity Determination (iTLC):

  • Spot the [177Lu]Lu-PSMA-I&T sample onto an instant thin-layer chromatography (iTLC-SG) strip.

  • Develop the strip using a suitable mobile phase (e.g., 1 M NH4OAc:MeOH (1:1)).[12]

  • Scan the strip using a radio-TLC scanner to determine the percentage of the radiolabeled compound versus free 177Lu.

• Radiochemical Purity Determination (HPLC):

  • Inject the [177Lu]Lu-PSMA-I&T sample into a high-performance liquid chromatography (HPLC) system equipped with a suitable column (e.g., C18) and a radioactivity detector.

  • Use a gradient elution method to separate the radiolabeled product from impurities.

  • Integrate the peaks to calculate the radiochemical purity.

Visualizations

Caption: PSMA signaling redirects from MAPK to the PI3K-AKT pathway.

Caption: Workflow for in vivo biodistribution studies.

References

• 1. PSMA brings new flavors to PI3K signaling: A role for glutamate in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. clinicaltrials.eu [clinicaltrials.eu]
• 4. Preclinical Evaluation of 177Lu-rhPSMA-10.1, a Radiopharmaceutical for Prostate Cancer: Biodistribution and Therapeutic Efficacy | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 5. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. clinicaltrials.eu [clinicaltrials.eu]
• 7. Production and Quality Control of [177Lu]Lu-PSMA-I&T: Development of an Investigational Medicinal Product Dossier for Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stability matters: A study to evaluate In-vitro stability of Lu-177-PSMA-I&T | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 9. Comparative Preclinical Biodistribution, Dosimetry, and Endoradiotherapy in Metastatic Castration-Resistant Prostate Cancer Using 19F/177Lu-rhPSMA-7.3 and 177Lu-PSMA I&T | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 10. Lutetium (177Lu) zadavotide guraxetan - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 11. Exploring the Therapeutic Potential of 177Lu-PSMA-617 in a Mouse Model of Prostate Cancer Bone Metastases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Adjusting Zadavotide guraxetan treatment cycles for patient tolerance.

This technical support center provides guidance for researchers, scientists, and drug development professionals on adjusting Zadavotide guraxetan (B12419751) treatment cycles to manage patient tolerance. The information is presented in a question-and-answer format to address specific issues that may be encountered during clinical and preclinical research.

Frequently Asked Questions (FAQs)

Q1: What is the standard treatment cycle for [177Lu]Lu-Zadavotide guraxetan?

The standard treatment protocol for [177Lu]Lu-Zadavotide guraxetan (also known as [177Lu]Lu-PSMA-I&T) typically involves the intravenous infusion of 6.0 to 7.4 GBq every 6 to 8 weeks.[1][2] The total number of cycles can vary depending on the treatment response and patient tolerance, with some clinical trials administering up to six cycles.[2][3]

Q2: What are the most common toxicities associated with Zadavotide guraxetan treatment?

The most frequently reported treatment-emergent adverse events (TEAEs) are hematologic toxicities, including anemia, thrombocytopenia (low platelet count), and leukopenia (low white blood cell count).[1][3][4][5] Other common side effects include dry mouth (xerostomia) and fatigue.[3][4][6] While generally mild to moderate, severe (Grade 3 or higher) toxicities can occur.[1][3][7]

Q3: How is patient tolerance monitored during treatment?

Patient tolerance should be closely monitored through regular clinical examinations and laboratory tests. Hematological parameters (complete blood counts) should be assessed at baseline, before each treatment cycle, and at regular intervals (e.g., 3 weeks) after each administration to monitor for myelosuppression.[4][5] Renal function should also be monitored due to the physiologic expression of PSMA in the kidneys.[1][8]

Troubleshooting Guide: Managing Treatment-Related Toxicities

This guide provides recommendations for adjusting treatment cycles in response to common toxicities. These are general guidelines based on clinical trial practices; specific dose modifications should always be guided by the clinical trial protocol and investigator discretion.

Hematologic Toxicity

Myelosuppression is a key consideration in the management of patients undergoing treatment with Zadavotide guraxetan. Low blood cell counts are a primary reason for dose adjustments, interruptions, or discontinuation of therapy.[4]

Table 1: Proposed Dose Adjustment Schedule for Hematologic Toxicity

Toxicity Grade (CTCAE v5.0)	Platelet Count	Absolute Neutrophil Count (ANC)	Hemoglobin	Recommended Action
Grade 1-2	75,000-99,999/μL	1,000-1,499/μL	8.0-10.0 g/dL	Continue treatment with close monitoring.
Grade 3	50,000-74,999/μL	500-999/μL	< 8.0 g/dL	Delay next cycle until toxicity resolves to ≤ Grade 2. Consider a 20% dose reduction for subsequent cycles.[9]
Grade 4	< 25,000/μL	< 500/μL	Life-threatening	Discontinue treatment.

Note: CTCAE (Common Terminology Criteria for Adverse Events) provides a grading scale for adverse events. The values in this table are illustrative and should be adapted based on the specific clinical trial protocol.

Renal Toxicity

While severe renal toxicity is less common, a considerable proportion of patients may experience a moderate decrease in the estimated glomerular filtration rate (eGFR) within a year of starting treatment.[8][10][11]

Table 2: Proposed Dose Adjustment for Renal Toxicity

Renal Function Status	Creatinine Clearance (CrCl) or eGFR	Recommended Action
Normal to Mild Impairment	≥ 60 mL/min	Standard dose.
Moderate Impairment	30-59 mL/min	Consider a 20% dose reduction.[9] Ensure adequate hydration before and after infusion.[1]
Severe Impairment	< 30 mL/min	Treatment may be contraindicated. Refer to specific protocol exclusion criteria.

Note: Adequate hydration with intravenous saline solution before and after the administration of Zadavotide guraxetan is crucial to promote clearance and reduce renal radiation exposure.[1]

Experimental Protocols

Protocol for Monitoring Hematologic Toxicity

• Baseline Assessment: Obtain a complete blood count (CBC) with differential within 14 days prior to the first dose of Zadavotide guraxetan.

• Pre-treatment Monitoring: Before each subsequent treatment cycle, a CBC with differential must be performed. Treatment should only proceed if hematologic parameters meet the protocol-specified criteria.

• Post-treatment Monitoring: Perform a CBC with differential approximately 3 weeks after each treatment cycle to assess for nadir values.[5]

• Data Evaluation: Grade all hematologic adverse events according to the Common Terminology Criteria for Adverse Events (CTCAE).

• Action: Implement dose delays, reductions, or discontinuations as outlined in the protocol-specific toxicity management plan (refer to Table 1 for a general guideline).

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of action of Zadavotide guraxetan.

Experimental Workflow for Toxicity Monitoring and Dose Adjustment

Caption: Workflow for patient monitoring and dose adjustments.

Logical Relationship for Troubleshooting Hematologic Toxicity

Caption: Decision tree for managing hematologic toxicity.

References

• 1. mdpi.com [mdpi.com]
• 2. urotoday.com [urotoday.com]
• 3. Toxicities of radioligand and radioisotope therapy in prostate cancer: a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Best Patient Care Practices for Administering PSMA-Targeted Radiopharmaceutical Therapy | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 5. ascopubs.org [ascopubs.org]
• 6. clinicaltrials.eu [clinicaltrials.eu]
• 7. Efficacy and safety of rechallenge with [177Lu]Lu-PSMA-I&T radioligand therapy in metastatic castration resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]
• 9. ovid.com [ovid.com]
• 10. Long-Term Nephrotoxicity of 177Lu-PSMA Radioligand Therapy | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 11. Long-Term Nephrotoxicity of 177Lu-PSMA Radioligand Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Zadavotide Guraxetan and [177Lu]Lu-PSMA-617 (Pluvicto) for Metastatic Castration-Resistant Prostate Cancer

Aimed at researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of two prominent PSMA-targeted radioligand therapies: Zadavotide guraxetan (B12419751) and the FDA-approved [177Lu]Lu-PSMA-617 (Pluvicto). This analysis is based on available clinical trial data and preclinical studies.

Introduction

Prostate-specific membrane antigen (PSMA) has emerged as a key therapeutic target in prostate cancer. Radioligand therapies that direct radioactive isotopes to PSMA-expressing tumor cells represent a significant advancement in the treatment of metastatic castration-resistant prostate cancer (mCRPC). [177Lu]Lu-PSMA-617 (Pluvicto) is an approved and established therapy in this class.[1][2][3] Zadavotide guraxetan, also known as 177Lu-PSMA-I&T, is another PSMA-targeted radioligand therapy currently in late-stage clinical development.[4][5] This guide provides a detailed comparison of their efficacy, supported by experimental data.

Mechanism of Action

Both Zadavotide guraxetan and Pluvicto share a common mechanism of action. They consist of a small molecule that binds with high affinity to PSMA, which is highly expressed on the surface of most prostate cancer cells.[1][4][6] This ligand is linked to the beta-emitting radioisotope Lutetium-177. Upon intravenous administration, the drug circulates and binds to PSMA-positive cancer cells throughout the body.[1][2] The subsequent internalization of the radioligand or its retention on the cell surface delivers a localized dose of beta radiation, which induces DNA damage and ultimately leads to cancer cell death.[7][8][9]

Figure 1: Signaling Pathway for PSMA-Targeted Radioligand Therapy.

Clinical Efficacy

While no head-to-head clinical trials have directly compared Zadavotide guraxetan and Pluvicto, a comparative assessment can be made by examining the results of their respective pivotal Phase III clinical trials. It is important to note that the patient populations in these trials differed, which may impact direct comparisons.

Zadavotide Guraxetan (177Lu-PSMA-I&T / 177Lu-PNT2002)

The efficacy of Zadavotide guraxetan has been evaluated in two key Phase III trials: SPLASH and ECLIPSE.

• SPLASH Trial (NCT04647526): This trial evaluated Zadavotide guraxetan in patients with mCRPC who had progressed after treatment with an androgen receptor pathway inhibitor (ARPI) and were chemotherapy-naïve.[2][10] The study met its primary endpoint, demonstrating a statistically significant improvement in radiographic progression-free survival (rPFS).[2][11]

• ECLIPSE Trial (NCT05204927): This trial also met its primary endpoint, showing a significant and clinically meaningful improvement in rPFS with Zadavotide guraxetan compared to a change in ARPI in a similar patient population of PSMA-positive mCRPC previously treated with an ARPI.[4][5][7][12]

SPLASH Trial	Zadavotide guraxetan (177Lu-PNT2002)	Control (Abiraterone or Enzalutamide)
Median rPFS	9.5 months[2][11]	6.0 months[2][11]
Hazard Ratio (rPFS)	0.71[2][11]
PSA ≥50% Response Rate	42.3% (lead-in cohort)[1][13]	Not Available
Objective Response Rate (ORR)	50% (lead-in cohort, evaluable disease)[1][13]	Not Available

Table 1: Efficacy Results from the SPLASH Trial for Zadavotide Guraxetan.

[177Lu]Lu-PSMA-617 (Pluvicto)

The approval of Pluvicto was based on the results of the pivotal Phase III VISION trial. The TheraP trial also provides important comparative data.

• VISION Trial (NCT03511664): This trial enrolled patients with PSMA-positive mCRPC who had previously been treated with both an ARPI and taxane-based chemotherapy.[14][15][16] The trial demonstrated a significant improvement in both rPFS and overall survival (OS).[15][16][17][18]

• TheraP Trial (NCT03392428): This Phase II trial compared Pluvicto to the chemotherapy agent cabazitaxel (B1684091) in patients with mCRPC who had progressed after docetaxel.[19][20][21] Pluvicto showed a higher PSA response rate and longer PFS, although there was no significant difference in OS.[19][21]

VISION Trial	[177Lu]Lu-PSMA-617 (Pluvicto) + Standard of Care	Standard of Care Alone
Median rPFS	8.7 months[15][17]	3.4 months[15][17]
Hazard Ratio (rPFS)	0.40[15][17]
Median OS	15.3 months[15][17]	11.3 months[15][17]
Hazard Ratio (OS)	0.62[15][17]
Objective Response Rate (ORR)	29.8%[17]	1.7%[17]
Disease Control Rate (DCR)	89.0%[17]	66.7%[17]

Table 2: Efficacy Results from the VISION Trial for [177Lu]Lu-PSMA-617 (Pluvicto).

TheraP Trial	[177Lu]Lu-PSMA-617 (Pluvicto)	Cabazitaxel
PSA ≥50% Response Rate	66%	37%
Median PFS	Not explicitly stated in snippets, but HR favored Pluvicto
Hazard Ratio (PFS)	0.63
Median OS	19.1 months (RMST)	19.6 months (RMST)

Table 3: Efficacy Results from the TheraP Trial.

Experimental Protocols

SPLASH Trial (NCT04647526) - Zadavotide guraxetan

• Study Design: A Phase III, open-label, randomized trial.[8][10]

• Patient Population: Patients with mCRPC who have progressed on one prior ARPI and are chemotherapy-naïve for mCRPC. Patients were required to have PSMA-positive disease confirmed by PET imaging.[1][8][10][13]

• Intervention: Patients were randomized 2:1 to receive either Zadavotide guraxetan (6.8 GBq intravenously every 8 weeks for up to 4 cycles) or a change of ARPI (abiraterone or enzalutamide).[1][10][13]

• Primary Endpoint: Radiographic progression-free survival (rPFS).[8]

• Key Secondary Endpoints: Overall survival (OS), objective response rate (ORR), and PSA response.[8]

Figure 2: SPLASH Trial Workflow.

VISION Trial (NCT03511664) - [177Lu]Lu-PSMA-617 (Pluvicto)

• Study Design: An international, open-label, randomized, Phase III trial.[14][15][17]

• Patient Population: Patients with PSMA-positive mCRPC who had progressed after treatment with at least one ARPI and one or two taxane (B156437) chemotherapy regimens.[14][15][17]

• Intervention: Patients were randomized 2:1 to receive Pluvicto (7.4 GBq intravenously every 6 weeks for up to 6 cycles) plus best standard of care (BSoC), or BSoC alone. BSoC excluded chemotherapy and other radiopharmaceuticals.[15][16][17]

• Primary Endpoints: Radiographic progression-free survival (rPFS) and overall survival (OS).[15][16]

• Key Secondary Endpoints: Objective response rate (ORR), disease control rate (DCR), and time to first symptomatic skeletal event (SSE).[17]

Figure 3: VISION Trial Workflow.

Discussion

Both Zadavotide guraxetan and Pluvicto have demonstrated significant efficacy in treating mCRPC. The available data from their respective Phase III trials show a clear benefit in terms of delaying disease progression.

A direct comparison of the efficacy of Zadavotide guraxetan and Pluvicto is challenging due to the differences in the patient populations studied. The SPLASH and ECLIPSE trials for Zadavotide guraxetan focused on a less heavily pre-treated population (chemotherapy-naïve for mCRPC) compared to the VISION trial for Pluvicto, which included patients who had already received taxane-based chemotherapy.[2][10][14][15] This difference in prior therapies could influence the magnitude of the observed treatment effects.

The hazard ratio for rPFS in the VISION trial (HR=0.40) for Pluvicto appears more favorable than that reported in the SPLASH trial (HR=0.71) for Zadavotide guraxetan.[2][11][15][17] However, this should be interpreted with caution given the different control arms and patient populations.

Conclusion

Both Zadavotide guraxetan and [177Lu]Lu-PSMA-617 (Pluvicto) are effective PSMA-targeted radioligand therapies for mCRPC. Pluvicto is an established, FDA-approved treatment for patients who have progressed after ARPI and chemotherapy.[1][2][3] Zadavotide guraxetan has shown promising results in a less heavily pre-treated patient population and may offer a new therapeutic option in an earlier line of treatment for mCRPC.[2][5][11] The choice between these agents in the future will likely depend on the specific clinical scenario, prior treatments, and the full data from ongoing and future clinical trials, including long-term overall survival data from the Zadavotide guraxetan trials. A head-to-head comparative trial would be the definitive way to establish the relative efficacy of these two promising therapies.

References

• 1. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 2. onclive.com [onclive.com]
• 3. researchgate.net [researchgate.net]
• 4. urologytimes.com [urologytimes.com]
• 5. curiumpharma.com [curiumpharma.com]
• 6. Current Status of PSMA-Targeted Radioligand Therapy in the Era of Radiopharmaceutical Therapy Acquiring Marketing Authorization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. onclive.com [onclive.com]
• 8. ascopubs.org [ascopubs.org]
• 9. youtube.com [youtube.com]
• 10. urotoday.com [urotoday.com]
• 11. Lantheus Presents Results from the Primary Analysis of Phase 3 Pivotal SPLASH Trial in PSMA-Positive Metastatic Castration-Resistant Prostate Cancer During ESMO Congress 2024 | Lantheus Holdings, Inc. [lantheusholdings.gcs-web.com]
• 12. targetedonc.com [targetedonc.com]
• 13. Initial clinical experience with [177Lu]Lu-PNT2002 radioligand therapy in metastatic castration-resistant prostate cancer: dosimetry, safety, and efficacy from the lead-in cohort of the SPLASH trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. VISION Trial: Lu-177–PSMA-617 Radioligand Therapy Prolongs Survival in Metastatic Castration-Resistant Prostate Cancer - The ASCO Post [ascopost.com]
• 15. ascopubs.org [ascopubs.org]
• 16. Lutetium-177-PSMA-617 for Metastatic Castration-Resistant Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Phase III study of lutetium-177-PSMA-617 in patients with metastatic castration-resistant prostate cancer (VISION) - UROONCO Prostate Cancer [prostate.uroonco.uroweb.org]
• 18. PSMA-Directed Radioligand Therapy for Metastatic Prostate Cancer | Published in healthbook TIMES Oncology Hematology [onco-hema.healthbooktimes.org]
• 19. anzup.org.au [anzup.org.au]
• 20. ascopubs.org [ascopubs.org]
• 21. researchgate.net [researchgate.net]

A Comparative Guide to Purity Analysis of Zadavotide Guraxetan: HPLC and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

Zadavotide guraxetan (B12419751), a potent prostate-specific membrane antigen (PSMA) inhibitor, is a key component in targeted radionuclide therapies for prostate cancer. Ensuring the purity of this peptide is critical for the safety and efficacy of the final radiopharmaceutical product. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC), the gold standard for peptide purity analysis, with alternative methods such as Capillary Electrophoresis (CE) and Mass Spectrometry (MS). Experimental data and detailed protocols are provided to support the evaluation of these analytical techniques.

Data Presentation: A Comparative Overview

The following table summarizes the key performance characteristics of HPLC, CE, and MS for the purity analysis of Zadavotide guraxetan and related PSMA-targeting peptides. The data presented is a synthesis from published validation studies of analogous peptides, such as PSMA-11 and PSMA-617 precursors, to provide a representative comparison.

Parameter	High-Performance Liquid Chromatography (HPLC)	Capillary Electrophoresis (CE)	Mass Spectrometry (MS)
Primary Separation Principle	Differential partitioning between a stationary and mobile phase based on hydrophobicity (Reversed-Phase)	Differential migration in an electric field based on charge-to-size ratio	Mass-to-charge ratio of ions in a vacuum
Typical Impurities Detected	Truncated sequences, deletion sequences, incompletely deprotected side-chains, oxidized forms, diastereomers	Charged impurities, isomers with different hydrodynamic radii	Deamidation (+1 Da), oxidation (+16 Da), incomplete deprotection, insertion/deletion of amino acids, and other process-related impurities
Resolution	High; baseline separation of many closely related impurities can be achieved with optimized methods.	Very High; often superior to HPLC for resolving challenging isomeric impurities.	Not a separation technique itself, but provides mass resolution to distinguish co-eluting species when coupled with LC or CE.
Limit of Quantification (LOQ)	Typically in the range of 0.05% to 0.1% relative to the main peptide peak. For PSMA-11, an LOQ of ~1 µg/mL has been reported.[1]	Can be lower than HPLC, often in the low ng/mL range, depending on the detection method.	High sensitivity, capable of detecting impurities at femtomole to attomole levels.
Analysis Time	15-30 minutes per sample is common for gradient elution methods.	Typically faster than HPLC, with analysis times often under 15 minutes.	When coupled with LC (LC-MS), the analysis time is dictated by the chromatography. Direct infusion is very fast but provides no separation.
Quantitative Accuracy & Precision	Excellent; Relative Standard Deviation (RSD) for repeatability is typically <2%.	Good to Excellent; RSDs are generally <5% but can be higher than HPLC due to injection volume variability.	Can be quantitative with appropriate internal standards, but often used for identification and relative quantification of impurities.
Strengths	Robust, reproducible, widely available, well-established for regulatory submissions, excellent for quantification.	High separation efficiency, low sample and reagent consumption, orthogonal selectivity to HPLC.	Unparalleled specificity for impurity identification based on mass, can identify co-eluting impurities, provides structural information.
Limitations	May not resolve all co-eluting impurities, use of ion-pairing agents like TFA can suppress MS signals if coupled.	Can have lower precision than HPLC, sensitive to matrix effects, surface chemistry of the capillary is critical.	Limited in separating isomers without prior separation (LC/CE), quantification requires careful validation.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for the analysis of PSMA-targeting peptides and can be adapted for Zadavotide guraxetan.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This method is a robust approach for the routine purity assessment of Zadavotide guraxetan.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: A linear gradient from 5% to 60% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 214 nm (for the peptide backbone) and 280 nm (if aromatic residues are present).

• Sample Preparation: Dissolve the Zadavotide guraxetan sample in Mobile Phase A to a concentration of approximately 1 mg/mL. Filter through a 0.22 µm syringe filter before injection.

• Purity Calculation: The purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

Capillary Electrophoresis (CE)

CE offers an orthogonal separation mechanism to HPLC, making it a powerful tool for detecting impurities that may co-elute in an HPLC run.

• Instrumentation: A capillary electrophoresis system with a UV-Vis detector.

• Capillary: Fused silica (B1680970) capillary (e.g., 50 µm internal diameter, 50 cm total length).

• Electrolyte: 50 mM sodium phosphate (B84403) buffer, pH 2.5.

• Voltage: 20 kV.

• Temperature: 25°C.

• Injection: Hydrodynamic injection for 5 seconds.

• Detection: UV at 214 nm.

• Sample Preparation: Dissolve the Zadavotide guraxetan sample in water or the electrolyte buffer to a concentration of 0.1-0.5 mg/mL.

• Data Analysis: The electropherogram will show peaks corresponding to the main peptide and any charged impurities. Purity can be estimated based on the relative peak areas.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the high specificity of mass spectrometry for definitive impurity identification.

• Instrumentation: An HPLC or UPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Chromatography: Utilize an HPLC method similar to the one described above, but replace TFA with a more MS-friendly ion-pairing agent like 0.1% formic acid in both mobile phases to avoid signal suppression.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Range: A wide m/z range to encompass the expected precursor and impurity masses (e.g., 200-2000 m/z).

  • Data Acquisition: Perform full scan MS to detect all ions. For structural confirmation, data-dependent MS/MS can be used to fragment the ions of interest.

• Data Analysis: Extract ion chromatograms for the theoretical masses of expected impurities. The high-resolution mass data allows for the determination of the elemental composition of impurities, greatly aiding in their identification.

Mandatory Visualizations

PSMA Signaling Pathway

Prostate-Specific Membrane Antigen (PSMA) is not just a target for cellular uptake but also an active participant in cell signaling pathways that promote prostate cancer progression. Zadavotide guraxetan, by binding to PSMA, can interfere with these signaling cascades. The diagram below illustrates how PSMA expression can shift the cellular signaling from a proliferative pathway (MAPK-ERK1/2) to a pro-survival pathway (PI3K-AKT).

Caption: PSMA-mediated shift in signaling from MAPK to PI3K-AKT pathway in prostate cancer.

Experimental Workflow for Purity Analysis

The logical flow for a comprehensive purity analysis of Zadavotide guraxetan involves a multi-step process, starting from sample preparation to data analysis and reporting.

Caption: A comprehensive workflow for the purity analysis of Zadavotide guraxetan.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Zadavotide Guraxetan Phase III SPLASH Trial Results: A Comparative Analysis

For Immediate Release

Bedford, MA – September 15, 2024 – Initial results from the pivotal Phase III SPLASH trial (NCT04647526) demonstrate that Zadavotide guraxetan (B12419751) (¹⁷⁷Lu-PNT2002) met its primary endpoint, showing a statistically significant improvement in radiographic progression-free survival (rPFS) compared to a switch in androgen receptor pathway inhibitors (ARPI) in patients with prostate-specific membrane antigen (PSMA)-positive metastatic castration-resistant prostate cancer (mCRPC).[1][2] These findings, presented at the European Society for Medical Oncology (ESMO) Congress 2024, position Zadavotide guraxetan as a potential new therapeutic option for this patient population.[1][2]

This guide provides a comprehensive comparison of the Zadavotide guraxetan SPLASH trial results with the established competitor, Pluvicto® (lutetium vipivotide tetraxetan), based on its pivotal VISION trial. The information is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of these radioligand therapies.

Comparative Efficacy and Safety Data

The following tables summarize the key efficacy and safety outcomes from the SPLASH and VISION Phase III clinical trials.

Table 1: Efficacy Results of SPLASH (Zadavotide guraxetan) vs. VISION (Pluvicto)

Endpoint	Zadavotide guraxetan (SPLASH)	Pluvicto (VISION)
Radiographic Progression-Free Survival (rPFS)
Median rPFS (months)	9.5[1][2]	8.7[3][4]
Hazard Ratio (HR)	0.71 (95% CI: 0.55, 0.92)[5]	0.40 (99.2% CI: 0.29, 0.57)[3][6]
p-value	0.0088[1][2]	<0.001[3][6]
Overall Survival (OS)
Median OS (months)	20.8 (Interim analysis, data immature)[5]	15.3[3][4]
Hazard Ratio (HR)	1.11 (95% CI: 0.73, 1.69)[5][7]	0.62 (95% CI: 0.52, 0.74)[3][6]
p-value	0.62[5]	<0.001[3][6]
Objective Response Rate (ORR)
ORR (%)	38.1[2][7]	49 (in patients with measurable disease)[8]
Complete Response (CR) (%)	9.3[5]	Not Reported
Prostate-Specific Antigen (PSA) Response
PSA50 Response Rate (%)	35.7[7]	46[9]

Note: The control arm in the SPLASH trial was an alternative ARPI (abiraterone or enzalutamide), while the control arm in the VISION trial was best standard of care (BSoC), which did not include cytotoxic chemotherapy, systemic radioisotopes, or immunotherapy.[3][7] A high crossover rate (84.6%) from the control arm to the Zadavotide guraxetan arm in the SPLASH trial may impact the interpretation of the interim overall survival data.[2][7]

Table 2: Key Safety and Tolerability Data of SPLASH (Zadavotide guraxetan) vs. VISION (Pluvicto)

Adverse Event (Grade ≥3)	Zadavotide guraxetan (SPLASH) (%)	Pluvicto (VISION) (%)
Anemia	6[5]	13[10]
Thrombocytopenia	Not Reported	8[10]
Neutropenia	Not Reported	3[10]
Fatigue	Less common than control	Not Reported
Dry Mouth	Not Reported (22.2% all grades)[11]	Not Reported
Treatment Discontinuation due to TEAEs	2[5]	12[4]

Note: The safety profile of Zadavotide guraxetan in the SPLASH trial was reported to be favorable compared to the ARPI control arm.[5]

Experimental Protocols

SPLASH Trial (Zadavotide guraxetan)

• Study Design: A Phase III, multicenter, randomized, open-label study.[2][7]

• Patient Population: Patients with PSMA-positive mCRPC who had progressed on one prior ARPI and were ineligible for or refused chemotherapy.[5][12]

• Randomization: Patients were randomized 2:1 to receive either Zadavotide guraxetan or an alternative ARPI (abiraterone or enzalutamide).[7]

• Treatment Arms:

  • Experimental Arm: Zadavotide guraxetan 6.8 GBq administered intravenously every 8 weeks for up to 4 cycles.[5][7]

  • Control Arm: Investigator's choice of abiraterone (B193195) or enzalutamide.[5][7]

• Crossover: Patients in the control arm were permitted to cross over to receive Zadavotide guraxetan upon radiographic progression.[5][7]

• Primary Endpoint: Radiographic progression-free survival (rPFS).[5]

• Secondary Endpoints: Overall survival (OS), objective response rate (ORR), duration of response (DoR), time to symptomatic skeletal event (SSE), and safety.[5][13]

VISION Trial (Pluvicto)

• Study Design: A Phase III, international, prospective, open-label, multicenter, randomized study.[14]

• Patient Population: Patients with PSMA-positive mCRPC previously treated with at least one ARPI and 1-2 taxane (B156437) regimens.[3]

• Randomization: Patients were randomized 2:1 to receive either Pluvicto plus best standard of care (BSoC) or BSoC alone.[4]

• Treatment Arms:

  • Experimental Arm: Pluvicto 7.4 GBq administered intravenously every 6 weeks for up to 6 cycles, plus BSoC.[4][15]

  • Control Arm: BSoC alone. BSoC excluded chemotherapy, immunotherapy, and other systemic radioisotopes.[3]

• Primary Endpoints: Overall survival (OS) and radiographic progression-free survival (rPFS).[6]

Mechanism of Action and Signaling Pathway

Both Zadavotide guraxetan and Pluvicto are radioligand therapies that target PSMA, a transmembrane protein highly expressed on the surface of prostate cancer cells.[15][16] The therapies consist of a ligand that binds to PSMA, coupled with the beta-emitting radioisotope Lutetium-177.[15][16] Upon binding to PSMA, the radioligand is internalized, delivering a localized dose of radiation that induces DNA damage and subsequent cell death.[3][16][17]

References

• 1. lutetium zadavotide guraxetan (PNT2002) / Lantheus, Eli Lilly [delta.larvol.com]
• 2. Lantheus Presents Results from the Primary Analysis of Phase 3 Pivotal SPLASH Trial in PSMA-Positive Metastatic Castration-Resistant Prostate Cancer During ESMO Congress 2024 | Lantheus Holdings, Inc. [lantheusholdings.gcs-web.com]
• 3. urologytimes.com [urologytimes.com]
• 4. urotoday.com [urotoday.com]
• 5. urotoday.com [urotoday.com]
• 6. targetedonc.com [targetedonc.com]
• 7. urologytimes.com [urologytimes.com]
• 8. Post-Chemotherapy Efficacy | VISION Trial | PLUVICTO HCP [pluvicto-hcp.com]
• 9. jnm.snmjournals.org [jnm.snmjournals.org]
• 10. Efficacy and Toxicity of [177Lu]Lu-PSMA-617 for Metastatic Castration-Resistant Prostate Cancer: Results from the U.S. Expanded-Access Program and Comparisons with Phase 3 VISION Data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Initial clinical experience with [177Lu]Lu-PNT2002 radioligand therapy in metastatic castration-resistant prostate cancer: dosimetry, safety, and efficacy from the lead-in cohort of the SPLASH trial [frontiersin.org]
• 12. Study Evaluating mCRPC Treatment Using PSMA [Lu-177]-PNT2002 Therapy After Second-line Hormonal Treatment [clinicaltrials.stanford.edu]
• 13. youtube.com [youtube.com]
• 14. targetedonc.com [targetedonc.com]
• 15. Lutetium (177Lu) Vipivotide Tetraxetan (Pluvicto) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. openmedscience.com [openmedscience.com]
• 17. researchgate.net [researchgate.net]

Zadavotide Guraxetan vs. Hormone Therapy: A Comparative Analysis for Metastatic Castration-Resistant Prostate Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy and mechanisms of Zadavotide guraxetan (B12419751) and standard hormone therapies, specifically abiraterone (B193195) acetate (B1210297) and enzalutamide (B1683756), for the treatment of metastatic castration-resistant prostate cancer (mCRPC). The information is supported by experimental data from the pivotal Phase 3 SPLASH clinical trial.

Overview of Therapeutic Agents

Zadavotide guraxetan (¹⁷⁷Lu-PNT2002) is a radioligand therapy that targets Prostate-Specific Membrane Antigen (PSMA), a protein highly expressed on the surface of prostate cancer cells.[1] It consists of a PSMA-targeting molecule linked to the beta-emitting radioisotope Lutetium-177, enabling targeted delivery of radiation to tumor cells.[1]

Hormone therapies , such as abiraterone acetate and enzalutamide, are mainstays in the treatment of mCRPC. They function by targeting the androgen receptor (AR) signaling pathway, which is a key driver of prostate cancer growth.

Comparative Efficacy: The SPLASH Trial

The SPLASH trial (NCT04647526) is a Phase 3, open-label, randomized study that evaluated the efficacy and safety of Zadavotide guraxetan compared to a switch in androgen receptor pathway inhibitor (ARPI) therapy (abiraterone or enzalutamide) in patients with PSMA-positive mCRPC who had progressed on a prior ARPI.[1][2][3]

Key Efficacy Endpoints

Endpoint	Zadavotide guraxetan	Abiraterone/Enzalutamide	Hazard Ratio (HR) [95% CI]	p-value
Median Radiographic Progression-Free Survival (rPFS)	9.5 months[3][4]	6.0 months[3][4]	0.71 [0.55 - 0.92][1]	0.0088[1]
Objective Response Rate (ORR)	38.1%[5]	12.0%[5]	-	0.0021[1][5]
Complete Response (CR)	9.3%[1]	0%[1]	-	-
PSA50 Response Rate	35.7%[5]	14.6%[5]	-	-
Median Duration of Response	9.4 months[5]	7.3 months[5]	-	-
Interim Median Overall Survival (OS)	20.8 months	Not Estimable	1.11 [0.73 - 1.69]	0.62

Data presented are from the primary analysis of the SPLASH trial.

Safety and Tolerability

Adverse Event Profile	Zadavotide guraxetan	Abiraterone/Enzalutamide
Grade ≥3 Treatment-Emergent Adverse Events (TEAEs)	10%[1]	12%[1]
Treatment Discontinuation due to TEAEs	2%[1]	6%[1]
Most Common Treatment-Related TEAEs	Dry mouth, fatigue, nausea, anemia[6]	Arthralgia, fatigue[1]

Experimental Protocols: The SPLASH Trial (NCT04647526)

Study Design

A multicenter, open-label, Phase 3 randomized controlled trial.[2][7] The study included a 25-patient safety and dosimetry lead-in phase followed by a randomization phase.[2]

Patient Population

Patients with progressive mCRPC who had progressed on one prior androgen receptor axis-targeted therapy (ARAT) and were chemotherapy-naïve for mCRPC.[2][6] All patients were required to have PSMA-positive disease confirmed by central review of a PSMA-PET scan.[2]

Inclusion Criteria:

• Male, 18 years or older.

• Histologically confirmed adenocarcinoma of the prostate.

• Progressive mCRPC.

• Progression on one prior ARAT (e.g., abiraterone, enzalutamide).

• PSMA-positive PET scan.

• Castrate levels of testosterone (B1683101) (<50 ng/dL).

• ECOG performance status of 0 or 1.

• Adequate organ and bone marrow function.[6]

Exclusion Criteria:

• Prior chemotherapy for mCRPC.[6]

• Prior treatment with a systemic radionuclide.

• Significant neuroendocrine, sarcomatoid, or spindle cell components of prostate cancer.

• Liver metastases >1 cm.[8]

• Symptomatic cord compression.

Treatment Arms

• Arm A (Experimental): Zadavotide guraxetan 6.8 GBq administered intravenously every 8 weeks for up to 4 cycles.[1][2]

• Arm B (Control): Investigator's choice of either abiraterone acetate (1000 mg once daily) plus prednisone (B1679067) (5 mg twice daily) or enzalutamide (160 mg once daily).[2]

Patients in Arm B who experienced radiographic progression confirmed by blinded independent central review were permitted to cross over to receive Zadavotide guraxetan.[3]

Endpoints

• Primary Endpoint: Radiographic progression-free survival (rPFS) assessed by blinded independent central review.[2]

• Key Secondary Endpoints: Overall survival (OS), objective response rate (ORR), duration of response, PSA response rate, and safety.[2]

Signaling Pathways and Mechanisms of Action

Zadavotide Guraxetan: Targeted Radionuclide Therapy

Caption: Mechanism of action of Zadavotide guraxetan.

Hormone Therapy: Androgen Receptor Signaling Inhibition

Caption: Mechanisms of action of Abiraterone and Enzalutamide.

Experimental Workflow: SPLASH Trial

Caption: Simplified workflow of the SPLASH clinical trial.

References

• 1. urotoday.com [urotoday.com]
• 2. ascopubs.org [ascopubs.org]
• 3. Lantheus Presents Results from the Primary Analysis of Phase 3 Pivotal SPLASH Trial in PSMA-Positive Metastatic Castration-Resistant Prostate Cancer During ESMO Congress 2024 | Lantheus Holdings, Inc. [lantheusholdings.gcs-web.com]
• 4. onclive.com [onclive.com]
• 5. urologytimes.com [urologytimes.com]
• 6. Initial clinical experience with [177Lu]Lu-PNT2002 radioligand therapy in metastatic castration-resistant prostate cancer: dosimetry, safety, and efficacy from the lead-in cohort of the SPLASH trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Initial clinical experience with [177Lu]Lu-PNT2002 radioligand therapy in metastatic castration-resistant prostate cancer: dosimetry, safety, and efficacy from the lead-in cohort of the SPLASH trial - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of PSMA-Targeted Radioligand Therapies

For Researchers, Scientists, and Drug Development Professionals

The landscape of metastatic castration-resistant prostate cancer (mCRPC) treatment has been significantly reshaped by the advent of Prostate-Specific Membrane Antigen (PSMA)-targeted radioligand therapies (RLT). These therapies employ a small molecule ligand that binds to PSMA, a protein highly expressed on prostate cancer cells, coupled with a therapeutic radionuclide that delivers localized, cell-killing radiation. This guide provides an objective, data-driven comparison of the leading PSMA-targeted RLTs, focusing on the approved beta-emitter Lutetium-177 vipivotide tetraxetan (¹⁷⁷Lu-PSMA-617) and the investigational alpha-emitter, Actinium-225 (²²⁵Ac)-PSMA-617, along with other notable ligands.

Mechanism of Action: Alpha vs. Beta Emitters

The therapeutic efficacy of PSMA RLTs is dictated by the properties of the attached radionuclide. Beta emitters, like ¹⁷⁷Lu, and alpha emitters, like ²²⁵Ac, differ fundamentally in their mechanism of cellular damage.

• Beta (β⁻) Emitters (e.g., ¹⁷⁷Lu): These isotopes release electrons (beta particles) with a path length of several millimeters in tissue. This longer range can create a "crossfire" effect, killing nearby tumor cells that may not have been directly targeted. However, it requires thousands of DNA hits to induce cell death, primarily through single-strand DNA breaks.[1]

• Alpha (α) Emitters (e.g., ²²⁵Ac): Alpha particles are much larger and have a very short path length (40-100 µm), depositing high energy over a distance of just a few cell diameters.[1] This high linear energy transfer (LET) is potent, causing complex double-strand DNA breaks that are difficult for cancer cells to repair.[2] Consequently, only a few alpha particle hits are needed for cell kill, making it a promising option for treating micrometastatic disease and potentially overcoming resistance to beta-emitters.[1][3] Dosimetry models suggest that per administered activity, the equivalent radiation dose from ²²⁵Ac-PSMA-617 is substantially higher than from ¹⁷⁷Lu-PSMA-617.[4][5][6]

Below is a diagram illustrating the general mechanism of action and the subsequent DNA damage response pathways.

Caption: Mechanism of PSMA-Targeted Radioligand Therapy.

Efficacy: A Head-to-Head Look

Direct, large-scale randomized trials comparing different PSMA RLTs are emerging. Current understanding is based on pivotal phase III trials against standard of care, phase II head-to-head trials, and numerous retrospective studies.

¹⁷⁷Lu-PSMA-617

The efficacy of ¹⁷⁷Lu-PSMA-617 is well-established through two key trials: VISION and TheraP.

• VISION (Phase III): This trial compared ¹⁷⁷Lu-PSMA-617 plus standard of care (SOC) against SOC alone in heavily pre-treated mCRPC patients. The results showed a significant improvement in both median overall survival (15.3 vs. 11.3 months) and radiographic progression-free survival (rPFS) (8.7 vs. 3.4 months) for the ¹⁷⁷Lu-PSMA-617 arm.[5][7]

• TheraP (Phase II): This randomized trial compared ¹⁷⁷Lu-PSMA-617 with cabazitaxel (B1684091) chemotherapy. ¹⁷⁷Lu-PSMA-617 demonstrated a significantly higher Prostate-Specific Antigen (PSA) response rate (≥50% decline) compared to cabazitaxel (66% vs. 37%).[8]

²²⁵Ac-PSMA-617

Data for ²²⁵Ac-PSMA-617 comes primarily from compassionate use programs and retrospective analyses, often in patients who have progressed after ¹⁷⁷Lu-PSMA-617 therapy.

• Studies have consistently shown high rates of PSA decline. One retrospective study of 29 mCRPC patients reported a PSA decline of ≥50% in 62.1% of patients.[9] In a cohort of 13 patients, 69% achieved a PSA decline of ≥50%, and 46% had a decline of ≥90%.[10]

• Even in patients who had previously failed ¹⁷⁷Lu-PSMA therapy, ²²⁵Ac-PSMA-617 has shown efficacy. In one study, 45.5% of patients previously treated with ¹⁷⁷Lu-PSMA RLT had a PSA decline of ≥50% after receiving ²²⁵Ac-PSMA-617.[11]

¹⁷⁷Lu-PSMA-I&T

This ligand is structurally similar to PSMA-617. Matched-pair analyses and systematic reviews suggest its efficacy and safety are largely comparable to ¹⁷⁷Lu-PSMA-617.[12][13] No significant differences in median overall survival or PSA decline were observed in these comparative studies.[12]

Therapy	Trial/Study Type	Comparator	PSA Response (≥50% decline)	Median Overall Survival (OS)	Median rPFS/PFS	Citation(s)
¹⁷⁷Lu-PSMA-617	VISION (Phase III)	Standard of Care	46.0%	15.3 months	8.7 months (rPFS)	[5][7]
¹⁷⁷Lu-PSMA-617	TheraP (Phase II)	Cabazitaxel	66%	Not significantly different	4.2 months (PFS)	[8]
²²⁵Ac-PSMA-617	Retrospective	N/A (mCRPC)	62.1%	18 months	8 months (PFS)	[9][11]
²²⁵Ac-PSMA-617	Retrospective	N/A (mHSPC, treatment-naïve)	86%	31 months	Not Reported	[14][15]
¹⁷⁷Lu-PSMA I&T	Matched-Pair Analysis	¹⁷⁷Lu-PSMA-617	Comparable	12 months (vs. 13 months)	Not Reported	[12]

Safety and Tolerability

The primary dose-limiting toxicities for PSMA RLTs involve organs with physiological PSMA expression (salivary glands, kidneys) and bone marrow suppression.

• ¹⁷⁷Lu-PSMA-617: The most common adverse events are fatigue, dry mouth (xerostomia), and nausea.[5] Grade 3 or higher toxicities are primarily hematological, including anemia, thrombocytopenia, and neutropenia, but occur less frequently than with cabazitaxel chemotherapy.[16]

• ²²⁵Ac-PSMA-617: The most significant and frequent toxicity is xerostomia, which can be severe and persistent.[10][14][17] This is attributed to the high energy deposition of alpha particles in the salivary glands. Hematological toxicity is also observed, with Grade 3 anemia reported in some studies.[9][15] Renal toxicity has been reported but is less common.[17]

• ¹⁷⁷Lu-PSMA-I&T: Its safety profile is very similar to ¹⁷⁷Lu-PSMA-617, with comparable rates of hematological and renal toxicity.[12]

Adverse Event (Grade ≥3)	¹⁷⁷Lu-PSMA-617 (VISION Trial)	¹⁷⁷Lu-PSMA-617 (TheraP Trial)	²²⁵Ac-PSMA-617 (Retrospective Data)	Citation(s)
Anemia	12.9%	13%	~11-35%	[15][16]
Thrombocytopenia	7.9%	11%	~7-19%	[15][16]
Leukopenia/Neutropenia	8.8% (Leukopenia)	7% (Neutropenia)	~9-27% (Leukocytopenia)	[15][16]
Renal Toxicity	3.1%	Not Reported Separately	~3% (Grade IV)	[14][16]
Xerostomia (Any Grade)	39.3%	Not Reported Separately	79-94%	[5][9][14]

Dosimetry

Dosimetry studies quantify the absorbed radiation dose in tumors and healthy organs, providing critical data for assessing safety and therapeutic index. Doses are typically reported in Gray per Gigabecquerel (Gy/GBq).

Organ	¹⁷⁷Lu-PSMA-617 (Gy/GBq)	¹⁷⁷Lu-PSMA-I&T (Gy/GBq)	Notes	Citation(s)
Kidneys	0.77 - 4.04	0.92 - 4.70	Trend towards higher dose with I&T	[1][18]
Salivary Glands (Parotid)	0.5 - 5.85	0.5 - 2.62	Significantly higher dose with PSMA-617	[1][18]
Bone Marrow	~0.24	~0.19	Generally low and comparable	[1]
Lacrimal Glands	5.1 - 11.03	3.7 - 19.23	Highest absorbed dose among healthy organs	[1][18]
Tumor	5.9 (mean)	5.8 (mean)	Comparable between the two ligands	[18]

Note: Dosimetry for ²²⁵Ac-PSMA-617 is less standardized and not directly comparable in Gy/GBq due to the different radiation type (alpha vs. beta) and the use of a Relative Biological Effectiveness (RBE) factor, typically assumed to be around 5.[5]

Experimental Protocols

Reproducibility in research relies on detailed methodologies. Below are summaries of the protocols for the key clinical trials.

VISION Trial (NCT03511664) Protocol

• Objective: To evaluate the efficacy and safety of ¹⁷⁷Lu-PSMA-617 in patients with progressive mCRPC.[7]

• Patient Population: mCRPC patients previously treated with at least one androgen-receptor-pathway inhibitor and one or two taxane (B156437) regimens.[19]

• Inclusion Criteria: Patients required PSMA-positive PET imaging, defined by uptake in metastatic lesions greater than liver parenchyma, with no PSMA-negative lesions of significant size.[20]

• Experimental Arm: ¹⁷⁷Lu-PSMA-617 (7.4 GBq intravenously every 6 weeks for up to 6 cycles) plus standard of care (SOC).[7]

• Control Arm: SOC alone.[7]

• Primary Endpoints: Overall Survival (OS) and radiographic Progression-Free Survival (rPFS).[7]

TheraP Trial (ANZUP 1603) Protocol

• Objective: To compare the activity and safety of ¹⁷⁷Lu-PSMA-617 versus cabazitaxel.[21]

• Patient Population: Men with mCRPC who had progressed after docetaxel (B913) chemotherapy.[21]

• Inclusion Criteria: Patients were screened with both ⁶⁸Ga-PSMA-11 and ¹⁸F-FDG PET/CT. Eligibility required high PSMA expression on all lesions and no sites of FDG-positive/PSMA-negative disease.[3]

• Experimental Arm: ¹⁷⁷Lu-PSMA-617 (starting at 8.5 GBq, decreasing by 0.5 GBq each cycle) intravenously every 6 weeks for up to 6 cycles.[21]

• Control Arm: Cabazitaxel (20 mg/m²) intravenously every 3 weeks for up to 10 cycles.[21]

• Primary Endpoint: PSA response rate (≥50% decline).[21]

Caption: Generalized Clinical Trial Workflow for PSMA RLT.

Conclusion and Future Directions

¹⁷⁷Lu-PSMA-617 is an established, effective therapy for mCRPC, offering a survival advantage over standard of care with a manageable safety profile. The field is rapidly evolving, with alpha-emitters like ²²⁵Ac-PSMA-617 demonstrating remarkable efficacy, particularly in patients with advanced or ¹⁷⁷Lu-refractory disease.[3] The primary challenge for alpha therapies remains managing toxicity, especially the high rates of severe xerostomia.

Ongoing and future research will focus on:

• Head-to-Head Trials: Prospective, randomized trials like the LUTACT study are underway to directly compare ¹⁷⁷Lu-PSMA-617 and ²²⁵Ac-PSMA-617.[22][23]

• Combination Therapies: Investigating PSMA RLTs in combination with PARP inhibitors, immunotherapy, or other systemic treatments to enhance efficacy.

• Earlier Lines of Therapy: Moving PSMA RLTs into earlier disease settings, such as in chemotherapy-naïve mCRPC or even hormone-sensitive prostate cancer.

• Novel Ligands and Radionuclides: Developing next-generation ligands with optimized pharmacokinetics to improve tumor-to-organ ratios and exploring other therapeutic radionuclides.

This comparative guide serves as a summary of the current evidence. As new data from prospective trials become available, the optimal selection and sequencing of these powerful therapies will become clearer, further personalizing treatment for patients with prostate cancer.

References

• 1. Dosimetry of [177Lu]Lu-PSMA–Targeted Radiopharmaceutical Therapies in Patients with Prostate Cancer: A Comparative Systematic Review and Metaanalysis | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 2. University of California Health Prostate Cancer Trial → 177Lu-PSMA-617 and 225Ac-PSMA-617 [clinicaltrials.ucbraid.org]
• 3. researchgate.net [researchgate.net]
• 4. Relative Efficacy of 225Ac-PSMA-617 and 177Lu-PSMA-617 in Prostate Cancer Based on Subcellular Dosimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Relative Efficacy of 225Ac-PSMA-617 and 177Lu-PSMA-617 in Prostate Cancer Based on Subcellular Dosimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. VISION trial: 177Lu-PSMA-617 for progressive metastatic castration-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. anzup.org.au [anzup.org.au]
• 9. The efficacy and safety of 225Ac-PSMA-617 in metastatic castration-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Clinical outcomes and molecular profiling of advanced metastatic castration-resistant prostate cancer patients treated with 225Ac-PSMA-617 targeted alpha-radiation therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | The efficacy and safety of 225Ac-PSMA-617 in metastatic castration-resistant prostate cancer [frontiersin.org]
• 12. Matched-pair analysis of [177Lu]Lu-PSMA I&T and [177Lu]Lu-PSMA-617 in patients with metastatic castration-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparative Safety and Efficacy of 177Lu-PSMA-617 and 177Lu-PSMA-I&T Radioligand Therapy in a Taiwanese Population with Metastatic Castration-Resistant Prostate Cancer | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 14. 225Ac-PSMA-617 radioligand therapy of de novo metastatic hormone-sensitive prostate carcinoma (mHSPC): preliminary clinical findings - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Advances in 177Lu-PSMA and 225Ac-PSMA Radionuclide Therapy for Metastatic Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mCRPC Patients Receiving 225Ac-PSMA-617 Therapy in the Post–Androgen Deprivation Therapy Setting: Response to Treatment and Survival Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Prostate-Specific Membrane Antigen Radioligand Therapy Using 177Lu-PSMA I&T and 177Lu-PSMA-617 in Patients with Metastatic Castration-Resistant Prostate Cancer: Comparison of Safety, Biodistribution, and Dosimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 21. TheraP: a randomized phase 2 trial of 177 Lu-PSMA-617 theranostic treatment vs cabazitaxel in progressive metastatic castration-resistant prostate cancer (Clinical Trial Protocol ANZUP 1603) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Facebook [cancer.gov]
• 23. ClinicalTrials.gov [clinicaltrials.gov]

A Comparative Guide to [161Tb]Tb-PSMA-617 and [177Lu]Lu-PSMA-I&amp;T in Metastatic Castration-Resistant Prostate Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two promising radioligand therapies for metastatic castration-resistant prostate cancer (mCRPC): [161Tb]Tb-PSMA-617 and [177Lu]Lu-PSMA-I&T. The information presented is based on available preclinical and clinical data to assist in the evaluation of their respective therapeutic potentials.

Introduction

Radioligand therapy (RLT) targeting the prostate-specific membrane antigen (PSMA) has emerged as a significant advancement in the treatment of mCRPC. [177Lu]Lu-PSMA-617 is an approved and established RLT, and [177Lu]Lu-PSMA-I&T is another lutetium-177-labeled PSMA inhibitor that has shown positive results in clinical trials.[1][2] More recently, Terbium-161 (161Tb), a radionuclide with unique physical properties, has been investigated as a potentially more potent alternative to Lutetium-177 (177Lu).[3][4] 161Tb emits not only beta particles, similar to 177Lu, but also a significant amount of low-energy Auger and conversion electrons, which are thought to enhance the therapeutic effect, particularly in micrometastases.[3][5] This guide compares [161Tb]Tb-PSMA-617 and [177Lu]Lu-PSMA-I&T based on available dosimetry, efficacy, and safety data.

Data Presentation

Table 1: Physical Properties of 161Tb and 177Lu

Property	161Tb	177Lu
Half-life	6.906 days	6.647 days
Primary Emissions	β-, γ	β-, γ
Additional Emissions	Auger electrons, Conversion electrons	-
Mean β- energy	154 keV	134 keV
Gamma-ray energies (abundance)	48.9 keV (18.1%), 74.6 keV (10.3%)	112.9 keV (6.2%), 208.4 keV (10.4%)

Source: Adapted from preclinical and physics data.[3]

Table 2: Comparative Dosimetry Data ([161Tb]Tb-PSMA-617 vs. [177Lu]Lu-PSMA-617)

Parameter	[161Tb]Tb-PSMA-617 (Gy/GBq)	[177Lu]Lu-PSMA-617 (Gy/GBq)	Factor Increase with 161Tb
Mean Absorbed Dose in Tumor Lesions	6.10 ± 6.59	2.59 ± 3.30	2.40 (p < 0.001)
Mean Absorbed Dose in Kidneys	0.643 ± 0.247	0.545 ± 0.231	1.18
Mean Absorbed Dose in Parotid Glands	0.367 ± 0.198	0.329 ± 0.180	1.10
Therapeutic Index (Tumor/Kidneys)	11.54 ± 9.74	5.28 ± 5.13	2.19 (p = 0.002)
Therapeutic Index (Tumor/Parotid Glands)	16.77 ± 13.10	12.51 ± 18.09	1.34 (p = 0.008)

Source: Data from an intra-individual head-to-head pilot study in 6 mCRPC patients.[4][6]

Table 3: Clinical Efficacy and Safety of [161Tb]Tb-PSMA-617 and [177Lu]Lu-PSMA-I&T

Parameter	[161Tb]Tb-PSMA-617	[177Lu]Lu-PSMA-I&T
Study Population	Heavily pretreated mCRPC patients with insufficient response to prior RLT (including [177Lu]Lu-PSMA-617).[5][7]	Patients with PSMA-positive mCRPC previously treated with an androgen receptor pathway inhibitor.[1][2]
Biochemical Response (PSA decline ≥50%)	38.9%[5]	16% (real-world data)[8]
Molecular Imaging Response	44.4%[5]	11% (radiological response, real-world data)[8]
Median Progression-Free Survival (PFS)	3.5 months[5]	7.7 months (real-world data)[8]
Median Overall Survival (OS)	11.3 months[5]	8.1 months (real-world data)[8]
Grade 3/4 Treatment-Related Adverse Events	Thrombocytopenia (2 cases), Anemia (4 cases), Renal impairment (4 cases) in a cohort of 18 patients.[5][7]	12% of cases in a cohort of 50 patients (real-world data).[8]

Note: The clinical data for [161Tb]Tb-PSMA-617 and [177Lu]Lu-PSMA-I&T are from separate studies with different patient populations and are not from a direct head-to-head comparison. The [161Tb]Tb-PSMA-617 study involved patients who had already failed prior radioligand therapies.[5][7]

Experimental Protocols

[161Tb]Tb-PSMA-617 Dosimetry and Efficacy Study

• Study Design: A pilot study with intra-individual head-to-head comparison of dosimetry between [177Lu]Lu-PSMA-617 and [161Tb]Tb-PSMA-617, and a subsequent pilot study evaluating the efficacy and safety of [161Tb]Tb-PSMA-617.[5][6]

• Patient Population: Six patients with mCRPC who had an inadequate response to [177Lu]Lu-PSMA-617 were included in the dosimetry study.[6] The efficacy study included 18 heavily pretreated mCRPC patients.[5]

• Dosing Regimen: For the dosimetry study, patients first received [177Lu]Lu-PSMA-617 and subsequently [161Tb]Tb-PSMA-617.[6] In the efficacy study, a median of 3 cycles of [161Tb]Tb-PSMA-617 were administered with a mean activity of 6.2 ± 0.8 GBq per cycle.[5]

• Dosimetry Acquisition and Analysis: Whole-body planar and SPECT imaging were performed at multiple time points after injection of each radiopharmaceutical.[4][6] Dosimetry calculations for organs at risk (kidneys and salivary glands) and tumor lesions were performed using IDAC for 177Lu and OLINDA/EXM for 161Tb.[4][6]

• Efficacy and Safety Assessment: Biochemical response was evaluated by serum PSA levels.[5] Molecular imaging response was assessed by PET/CT.[5] Adverse events were graded according to CTCAE v.5.0.[5][7]

[177Lu]Lu-PSMA-I&T ECLIPSE Phase 3 Trial

• Study Design: A multicenter, open-label, randomized phase 3 trial (ECLIPSE) comparing [177Lu]Lu-PSMA-I&T to a change in androgen receptor pathway inhibitor (ARPI) therapy.[1][2]

• Patient Population: Over 400 adult patients with PSMA-positive mCRPC who had been previously treated with an ARPI.[1]

• Dosing Regimen: Patients in the experimental arm received up to 6 doses of 200 mCi (7.4 GBq) of [177Lu]Lu-PSMA-I&T every six weeks.[1]

• Primary Endpoint: Radiographic progression-free survival (rPFS).[1]

• Secondary Endpoints: Overall survival (OS), time to second radiographic progression, and quality of life.[2]

Mandatory Visualization

Caption: Mechanism of PSMA-Targeted Radioligand Therapy.

Caption: General Experimental Workflow for PSMA RLT.

Discussion

The available data suggests that [161Tb]Tb-PSMA-617 has a dosimetric advantage over [177Lu]Lu-PSMA-617, delivering a significantly higher radiation dose to tumor lesions with only a modest increase in the dose to organs at risk.[4][6] This results in a superior therapeutic index, which could translate to improved anti-tumor efficacy.[4][6] The additional Auger and conversion electrons emitted by 161Tb are hypothesized to be particularly effective in eradicating micrometastases, a common cause of treatment failure.[3][9]

Preliminary clinical data for [161Tb]Tb-PSMA-617 in a heavily pretreated population who have failed prior radioligand therapies, including with 177Lu, are encouraging, showing meaningful biochemical and molecular imaging responses.[5] However, it is important to note that this is from a small pilot study, and larger, randomized trials are needed to confirm these findings.

[177Lu]Lu-PSMA-I&T has demonstrated a statistically significant and clinically meaningful improvement in radiographic progression-free survival in a phase 3 clinical trial, positioning it as a valuable therapeutic option for mCRPC.[1][2] Real-world data also support its use, although efficacy appears to be lower in heavily pretreated patients.[8]

A direct comparison of the clinical efficacy of [161Tb]Tb-PSMA-617 and [177Lu]Lu-PSMA-I&T is not yet possible due to the lack of head-to-head trials. The differing patient populations in the currently available studies make cross-trial comparisons challenging.

Conclusion

[161Tb]Tb-PSMA-617 is a promising new radiopharmaceutical for the treatment of mCRPC with a strong preclinical and dosimetric rationale for its potential superiority over 177Lu-based agents. Initial clinical data are promising, but further investigation in larger, controlled trials is warranted. [177Lu]Lu-PSMA-I&T is an effective radioligand therapy that has shown a clear clinical benefit in a phase 3 trial. The choice between these agents in the future will depend on the results of ongoing and upcoming clinical trials that will further delineate their respective efficacy and safety profiles in various stages of mCRPC.

References

• 1. targetedonc.com [targetedonc.com]
• 2. onclive.com [onclive.com]
• 3. [161Tb]Tb-PSMA-617 radioligand therapy in patients with mCRPC: preliminary dosimetry results and intra-individual head-to-head comparison to [177Lu]Lu-PSMA-617 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. urotoday.com [urotoday.com]
• 5. Pilot experience of [161Tb]Tb-PSMA-617 RLT in mCRPC patients after conventional PSMA RLT within a prospective registry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [161Tb]Tb-PSMA-617 radioligand therapy in patients with mCRPC: preliminary dosimetry results and intra-individual head-to-head comparison to [177Lu]Lu-PSMA-617 [thno.org]
• 7. researchgate.net [researchgate.net]
• 8. First real-world clinical experience with [177Lu]Lu-PSMA-I&T in patients with metastatic castration-resistant prostate cancer beyond VISION and TheraP criteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ascopubs.org [ascopubs.org]

Assessing Progression-Free Survival with Zadavotide Guraxetan: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Zadavotide guraxetan (B12419751) ([177Lu]Lu-PSMA-I&T), a targeted radioligand therapy, and its impact on progression-free survival (PFS) in the context of metastatic castration-resistant prostate cancer (mCRPC) and recurrent glioblastoma. The performance of Zadavotide guraxetan is compared with established alternative treatments, supported by available clinical trial data.

Overview of Zadavotide Guraxetan

Zadavotide guraxetan is an innovative therapeutic agent that targets Prostate-Specific Membrane Antigen (PSMA), a protein highly expressed on the surface of prostate cancer cells and in the tumor neovasculature of other cancers, including glioblastoma. The therapy consists of a PSMA-targeting ligand coupled with the beta-emitting radionuclide Lutetium-177 (177Lu). This targeted approach allows for the delivery of localized radiation to cancer cells, minimizing damage to surrounding healthy tissue.

Mechanism of Action: Targeted Radiation Delivery

Zadavotide guraxetan's mechanism of action is centered on its high affinity for PSMA. Upon intravenous administration, the PSMA-targeting component of Zadavotide guraxetan binds to PSMA-expressing cancer cells. The attached Lutetium-177 then emits beta radiation, which induces DNA double-strand breaks and other cellular damage, ultimately leading to cancer cell death.

Caption: Zadavotide guraxetan signaling pathway.

Progression-Free Survival in Metastatic Castration-Resistant Prostate Cancer (mCRPC)

Zadavotide guraxetan has been evaluated in the Phase 3 ECLIPSE clinical trial for the treatment of patients with PSMA-positive mCRPC who have progressed after treatment with an androgen receptor pathway inhibitor (ARPI).

Zadavotide Guraxetan (177Lu-PSMA-I&T) Clinical Trial Data:

The ECLIPSE trial met its primary endpoint, demonstrating a statistically significant and clinically meaningful improvement in radiographic progression-free survival (rPFS) for patients treated with Zadavotide guraxetan compared to those who received a change in ARPI therapy.[1][2] Specific quantitative data from the ECLIPSE trial have not yet been publicly released.

Comparison with Standard-of-Care Therapies for mCRPC:

The following tables summarize the radiographic progression-free survival data for current standard-of-care treatments for mCRPC, providing a benchmark for the anticipated performance of Zadavotide guraxetan.

Therapy	Clinical Trial	Patient Population	Median rPFS / PFS	Hazard Ratio (95% CI)
Enzalutamide	PREVAIL	Chemotherapy-naïve mCRPC	Not Reached vs 3.9 months (Placebo)	0.19 (0.15-0.23)
Abiraterone Acetate + Prednisone	COU-AA-302	Chemotherapy-naïve mCRPC	16.5 months vs 8.3 months (Placebo)	Not Reported
Docetaxel	VENICE (Control Arm)	mCRPC	6.2 months	Not Applicable

Progression-Free Survival in Recurrent Glioblastoma

Zadavotide guraxetan is also being investigated for the treatment of recurrent high-grade gliomas. A clinical trial is currently underway to evaluate its safety and efficacy, with progression-free survival at 6 months as a key endpoint. As of now, no data from this trial has been released.

Comparison with Standard-of-Care Therapies for Recurrent Glioblastoma:

The following table presents progression-free survival data for commonly used treatments in recurrent glioblastoma.

Therapy	Clinical Trial / Study	Median PFS / PFS at 6 Months
Temozolomide (Standard Schedule)	Meta-analysis	20.1% (PFS at 6 months)
Temozolomide (Metronomic Schedule)	Meta-analysis	33.1% (PFS at 6 months)
Lomustine	EORTC-26101 (Control Arm)	1.54 months
Lomustine + Bevacizumab	EORTC-26101	4.17 months

Experimental Protocols

Assessment of Radiographic Progression-Free Survival (rPFS) in mCRPC:

The evaluation of rPFS in clinical trials for mCRPC, such as the ECLIPSE trial, typically adheres to the guidelines established by the Prostate Cancer Clinical Trials Working Group 3 (PCWG3). These criteria integrate findings from conventional imaging (CT, MRI, and bone scans) to determine disease progression.

Key Methodological Points:

• Imaging Modalities: Regular imaging is conducted using CT, MRI, and radionuclide bone scans.

• RECIST 1.1 Criteria: Soft tissue lesions are assessed using the Response Evaluation Criteria in Solid Tumors version 1.1 (RECIST 1.1). Progression is defined as a 20% increase in the sum of the diameters of target lesions, or the appearance of new lesions.

• PCWG3 Criteria for Bone Lesions: Bone scans are evaluated for new lesions. The "2+2 rule" is often applied, where the appearance of two or more new lesions on a bone scan, confirmed on a subsequent scan, indicates progression.

• Blinded Independent Central Review (BICR): To ensure objectivity, imaging results are typically reviewed by a central panel of radiologists who are blinded to the treatment allocation.

Caption: Experimental workflow for rPFS assessment.

Conclusion

Zadavotide guraxetan represents a promising targeted radioligand therapy with the potential to improve progression-free survival in patients with PSMA-positive cancers. The positive top-line results from the Phase 3 ECLIPSE trial in mCRPC are encouraging. A full evaluation of its comparative efficacy will be possible upon the public release of the complete dataset. The ongoing investigation in recurrent glioblastoma will further define the therapeutic utility of this innovative treatment.

References

• 1. curiumpharma.com [curiumpharma.com]
• 2. urologytimes.com [urologytimes.com]

Comparative Analysis of Side Effect Profiles of PSMA Inhibitors: A Guide for Researchers and Drug Development Professionals

A detailed examination of the adverse event profiles of leading Prostate-Specific Membrane Antigen (PSMA) inhibitors, providing quantitative data from clinical trials, experimental methodologies, and visual summaries of key pathways and workflows.

This guide offers a comprehensive comparison of the side effect profiles of various classes of Prostate-Specific Membrane Antigen (PSMA) inhibitors, with a primary focus on radioligand therapies and antibody-drug conjugates that have been extensively studied in clinical trials. The information presented is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of the safety and tolerability of these targeted cancer therapeutics.

Executive Summary

PSMA-targeted therapies have emerged as a highly effective treatment modality for prostate cancer, particularly in the metastatic castrate-resistant setting. However, their unique mechanisms of action also give rise to a distinct set of on-target, off-tumor toxicities. The most frequently reported adverse events across different PSMA inhibitors include fatigue, xerostomia (dry mouth), and varying degrees of hematological toxicity. The incidence and severity of these side effects are influenced by the specific targeting agent, the cytotoxic payload (e.g., radionuclide or chemotherapy drug), and patient-specific factors. This guide provides a detailed comparative analysis of these side effect profiles, supported by quantitative data from key clinical trials.

Comparative Side Effect Profiles of PSMA Radioligand Therapies

Radioligand therapies are a major class of PSMA inhibitors. The most extensively studied agents include ¹⁷⁷Lu-PSMA-617 (Pluvicto™), ¹⁷⁷Lu-PSMA-I&T, and the alpha-emitter ²²⁵Ac-PSMA-617. The following table summarizes the incidence of common treatment-emergent adverse events (TEAEs) observed in clinical trials for these agents.

Adverse Event	¹⁷⁷Lu-PSMA-617 (VISION Trial - Any Grade)[1][2]	¹⁷⁷Lu-PSMA-617 (VISION Trial - Grade ≥3)[1]	¹⁷⁷Lu-PSMA-I&T (Various Studies - Any Grade)[3]	²²⁵Ac-PSMA-617 (Various Studies - Any Grade)[4][5]
General
Fatigue	43.1%[1]	5.9%[6]	~53%[7]	~4%[4]
Gastrointestinal
Nausea	35.3%[1]	Not specified	~36%[7]	Not specified
Dry Mouth (Xerostomia)	38.8%[1]	0%[8]	~61%[7]	79.3% - 100%[4][5]
Diarrhea	18.9%[9]	Not specified	Not specified	Not specified
Vomiting	18.9%[9]	Not specified	Not specified	Not specified
Constipation	20.2%[9]	Not specified	~8.6%[8]	~3%[4]
Hematological
Anemia	31.8%[6]	12.9%[1]	~18.2% (Myelotoxicity)[3]	Grade ≥3: ~10-35%[5]
Thrombocytopenia	Not specified	7.9%[1]	~18.2% (Myelotoxicity)[3]	Grade ≥3: ~6-19%[5]
Leukopenia/Neutropenia	Not specified	7.8% (Lymphopenia)[1]	~18.2% (Myelotoxicity)[3]	Grade ≥3: ~9-27%[5]
Ocular
Dry Eyes	3.0%[6]	0%	Not specified	Not specified
Renal
Renal Toxicity	Not specified	3.5%[4]	Grade 1-4: ~12%[3]	Not specified as a frequent event

Note: The data presented are from different studies with varying patient populations and methodologies, so direct comparisons should be made with caution. The VISION trial was a large, randomized Phase 3 study, providing robust data for ¹⁷⁷Lu-PSMA-617. Data for ¹⁷⁷Lu-PSMA-I&T and ²²⁵Ac-PSMA-617 are from smaller, often retrospective, studies.

Side Effect Profile of PSMA-Targeted Antibody-Drug Conjugates (ADCs)

PSMA-targeted ADCs represent another therapeutic strategy. These agents combine a monoclonal antibody targeting PSMA with a potent cytotoxic drug. The side effect profile is influenced by both the antibody and the cytotoxic payload.

Adverse Event	ARX517 (Phase 1/2 APEX-01 - Grade 1/2)[9]	PSMA-ADC (MMAE payload) (Phase 1 - Any Grade)[10][11]
General
Fatigue	33.3%[10]	40%[10]
Gastrointestinal
Dry Mouth	41.7%[10]	Not specified
Diarrhea	20.8%[10]	Not specified
Nausea	14%[9]	29%[10]
Hematological
Decreased Lymphocytes	Grade 3: 5%[9]	Neutropenia: 33%[10]
Decreased Platelets	Grade 3: 3%[9]	Not specified
Ocular
Dry Eye	22%[9]	Not specified
Hepatic
Increased AST	11%[9]	Temporary elevations in liver enzymes: 25%[10]

Experimental Protocols for Adverse Event Monitoring

The monitoring and grading of adverse events in clinical trials of PSMA inhibitors are crucial for establishing their safety profiles. These protocols are designed to systematically collect and report any unfavorable medical occurrence in a trial participant.

Key Methodologies:

• Common Terminology Criteria for Adverse Events (CTCAE): The severity of adverse events is graded using the National Cancer Institute's CTCAE, typically version 4.03 or 5.0.[7][12] This standardized system provides a scale from Grade 1 (mild) to Grade 5 (death related to AE).

• Schedule of Assessments: Patients undergo regular safety assessments throughout the clinical trial. A typical schedule includes:

  • Baseline: Comprehensive evaluation before the first dose, including physical examination, vital signs, electrocardiogram (ECG), and complete laboratory panels (hematology, chemistry, urinalysis).[7]

  • During Treatment Cycles: Laboratory tests (complete blood count, renal and liver function) are performed before each treatment cycle and at regular intervals between cycles (e.g., every two weeks).[13]

  • Post-Treatment Follow-up: Patients are monitored for a specified period after the last dose (e.g., 30 days) to capture any delayed adverse events.[14] Long-term follow-up is also essential to detect potential late effects.[15]

• Patient-Reported Outcomes (PROs): For subjective side effects like xerostomia and fatigue, validated patient-reported outcome questionnaires are used. These instruments are critical for capturing the patient's experience and the impact of the side effect on their quality of life. Examples include:

  • Xerostomia Questionnaire (XQ): An 8-item questionnaire where patients rate the severity of dryness during eating and at rest on a scale of 0 to 10.[11][16]

  • Functional Assessment of Cancer Therapy–Prostate (FACT-P): A broader quality of life questionnaire that includes items related to physical well-being.[14]

  • Brief Pain Inventory-Short Form (BPI-SF): Used to assess pain levels.[14]

Visualization of Key Pathways and Workflows

Mechanism of On-Target, Off-Tumor Toxicity in Salivary Glands

The most common non-hematological side effect of many PSMA inhibitors is xerostomia, or dry mouth. This occurs because PSMA is physiologically expressed on the acinar cells of the salivary glands. PSMA-targeted agents can bind to these cells, leading to radiation-induced or drug-induced damage and reduced saliva production.

Figure 1: Mechanism of Xerostomia with PSMA Inhibitors

Experimental Workflow for Adverse Event Monitoring in a Clinical Trial

The following diagram illustrates a typical workflow for monitoring adverse events in a clinical trial of a PSMA inhibitor, from patient screening to long-term follow-up.

Figure 2: Adverse Event Monitoring Workflow

Logical Relationship for Management of Common Adverse Events

This diagram outlines a simplified decision-making process for managing two of the most common and significant adverse events associated with PSMA radioligand therapy: xerostomia and hematological toxicity.

Figure 3: Management of Common Adverse Events

Conclusion

PSMA inhibitors have revolutionized the treatment landscape for prostate cancer, offering significant efficacy in patients with advanced disease. A thorough understanding of their side effect profiles is paramount for optimizing patient care and for the development of next-generation agents with improved safety. This guide provides a comparative overview of the adverse events associated with various PSMA inhibitors, with a focus on quantitative data from clinical trials and the methodologies used to assess these toxicities. The provided visualizations aim to clarify the mechanisms of common side effects and the workflows for their monitoring and management. As the field of PSMA-targeted therapies continues to evolve, ongoing research will be critical to further refine our understanding of these agents' safety profiles and to develop strategies to mitigate their toxicities, thereby improving the therapeutic index for patients.

References

• 1. SNMMI Provides New Consensus Statement on LuPSMA Therapy - The ASCO Post [ascopost.com]
• 2. researchgate.net [researchgate.net]
• 3. Oral Toxicities of PSMA-Targeted Immunotherapies for The Management of Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Salivary toxicity from PSMA-targeted radiopharmaceuticals: what we have learned and where we are going - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jnm.snmjournals.org [jnm.snmjournals.org]
• 7. ascopubs.org [ascopubs.org]
• 8. PSMA-Targeted Radiopharmaceuticals in Prostate Cancer: Current Data and New Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Best Patient Care Practices for Administering PSMA-Targeted Radiopharmaceutical Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jnm.snmjournals.org [jnm.snmjournals.org]
• 11. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 12. tech.snmjournals.org [tech.snmjournals.org]
• 13. jnm.snmjournals.org [jnm.snmjournals.org]
• 14. VISION trial: 177Lu-PSMA-617 for progressive metastatic castration-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Patient Reported Dry Mouth: Instrument Comparison and Model Performance for Correlation with Quality of Life in Head and Neck Cancer Survivors - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Clinical Trial Designs: A Comparative Analysis of Methodologies in Zadavotide Guraxetan Research

An examination of the prevalent study designs for the radiopharmaceutical Zadavotide guraxetan (B12419751), contrasted with the cross-over methodology, reveals critical insights for researchers in oncology and drug development. While the cross-over design offers statistical power, its application in the context of potentially curative or long-acting therapies like Zadavotide guraxetan is notably absent due to inherent methodological limitations.

Zadavotide guraxetan, also known as Lutetium (177Lu) zadavotide guraxetan or ¹⁷⁷Lu-PSMA-I&T, is a radiopharmaceutical agent under investigation for treating various cancers, including prostate cancer and glioma.[1][2] Clinical trials for such therapeutic agents necessitate careful consideration of study design to ensure ethical and scientifically robust outcomes. The available data on Zadavotide guraxetan trials indicate a preference for single-arm or parallel-group designs over cross-over studies.[1][3] This guide provides a comparative overview of these designs, elucidating the rationale behind the methodological choices in radiopharmaceutical research.

The Unsuitability of Cross-Over Designs for Zadavotide Guraxetan

A cross-over trial is a design where participants receive a sequence of different treatments, serving as their own controls.[4] This design is advantageous for its statistical efficiency, often requiring fewer participants.[5] However, its application is contingent on several factors, most critically the nature of the illness and the treatment's effect. Cross-over studies are best suited for chronic, stable conditions where the treatment effect is temporary and reversible.[4]

Zadavotide guraxetan, being a radiopharmaceutical, delivers a localized dose of radiation to cancer cells with the aim of inducing cell death and potentially long-term remission or cure.[1] This creates a significant "carryover effect"—the influence of the first treatment persisting into the period of the next treatment.[4] The extended, and possibly permanent, physiological changes induced by this therapy make it impossible to return the patient to their baseline state, a prerequisite for a valid cross-over design. Furthermore, in progressive diseases like the cancers Zadavotide guraxetan targets, a parallel design is often considered more appropriate.[6]

Prevailing Study Designs in Zadavotide Guraxetan Trials

Clinical research for Zadavotide guraxetan and similar radiopharmaceuticals typically employs single-arm or parallel-group randomized controlled trials (RCTs).[1][3]

• Single-Arm Trials: In this design, a single group of patients receives the experimental treatment, and their outcomes are assessed. These are common in early-phase trials (Phase I/II) to evaluate safety, tolerability, and preliminary efficacy.[2][7] Many of the documented trials for Zadavotide guraxetan are described as not including a placebo group, which is characteristic of this design.[1][2]

• Parallel-Group RCTs: This design involves randomly assigning participants to two or more groups, each receiving a different intervention (e.g., Zadavotide guraxetan versus a standard of care or a different experimental therapy).[3] This is considered the gold standard for confirmatory Phase III trials as it allows for a direct comparison of treatment effects between groups.[7]

The choice between these designs depends on the stage of research, the availability of established treatments for comparison, and ethical considerations.

Comparative Analysis of Study Designs

The following tables provide a structured comparison of a representative parallel-group design for a Zadavotide guraxetan trial and a hypothetical cross-over design.

Table 1: Comparison of Study Design Characteristics

Feature	Parallel-Group Design (Typical for Zadavotide guraxetan)	Cross-Over Design (Hypothetical)
Participant Allocation	Participants are randomly assigned to one treatment arm for the entire study duration.	Each participant receives all treatments in a sequential, randomized order.
Control	A concurrent control group (e.g., receiving standard of care) is used for comparison.	Each participant serves as their own control.
Suitability	Appropriate for diseases that progress and for treatments with long-lasting or curative effects.	Suitable for stable, chronic conditions with treatments that have a short-term, reversible effect.
Carryover Effects	Not a concern as each participant receives only one treatment.	High risk of carryover effects, making it unsuitable for Zadavotide guraxetan.
Sample Size	Generally requires a larger sample size to achieve the same statistical power.	Requires a smaller sample size due to reduced inter-subject variability.
Ethical Considerations	May be complex if an effective standard of care exists and a placebo is considered.	Can be ethically advantageous as all participants receive the active treatment.

Table 2: Comparison of Experimental Protocols

Protocol Step	Parallel-Group Protocol (Zadavotide guraxetan)	Cross-Over Protocol (Hypothetical)
1. Enrollment	Patients with a confirmed diagnosis (e.g., metastatic castration-resistant prostate cancer) meeting specific inclusion/exclusion criteria are enrolled.	Patients with a stable, chronic condition are enrolled.
2. Randomization	Participants are randomized to either the Zadavotide guraxetan arm or the control arm (e.g., standard hormone therapy).	Participants are randomized to a treatment sequence (e.g., Treatment A then B, or Treatment B then A).
3. Treatment Period 1	The Zadavotide guraxetan group receives intravenous infusions at specified intervals (e.g., every 6-8 weeks for up to 6 cycles). The control group receives their assigned therapy concurrently.	Group 1 receives Zadavotide guraxetan. Group 2 receives the alternative treatment.
4. Washout Period	Not applicable.	A washout period would be required to eliminate the effects of the first treatment. This is not feasible for Zadavotide guraxetan.
5. Treatment Period 2	Not applicable.	Group 1 would receive the alternative treatment. Group 2 would receive Zadavotide guraxetan.
6. Outcome Assessment	Primary and secondary endpoints (e.g., overall survival, progression-free survival, tumor response) are measured and compared between the two groups at the end of the study.	Outcomes are measured at the end of each treatment period and compared within each participant.

Visualizing Study Design Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of a parallel-group trial and a hypothetical cross-over trial for Zadavotide guraxetan.

Diagram 1: Parallel-Group Study Workflow

Diagram 2: Hypothetical Cross-Over Study Workflow

Conclusion

The selection of a clinical trial design is a foundational decision in drug development that profoundly impacts the validity and interpretability of the results. For Zadavotide guraxetan, a therapeutic agent with a mechanism of action aimed at long-term disease control, the use of single-arm and parallel-group designs is scientifically and ethically appropriate. While the cross-over design offers benefits in specific contexts, its inherent requirement for a reversible treatment effect makes it unsuitable for this class of radiopharmaceuticals. This comparative guide underscores the importance of aligning the experimental design with the pharmacological properties of the investigational drug and the nature of the disease being studied.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]
• 4. Crossover design [media.tghn.org]
• 5. Methodological advantages and disadvantages of parallel and crossover randomised clinical trials on methylphenidate for attention deficit hyperactivity disorder: a systematic review and meta-analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Parallel/Crossover Study - Creative Biolabs [creative-biolabs.com]
• 7. openmedscience.com [openmedscience.com]

Zadavotide Guraxetan: A Comparative Analysis of Long-Term Survival Data in Metastatic Prostate Cancer

For Researchers, Scientists, and Drug Development Professionals

Zadavotide guraxetan (B12419751), also known as ¹⁷⁷Lu-PSMA-I&T, is an investigational radioligand therapy showing promise in the treatment of metastatic castration-resistant prostate cancer (mCRPC). This guide provides a comparative overview of the available long-term overall survival (OS) and other key efficacy data for Zadavotide guraxetan against relevant alternative treatments. The information is based on findings from major clinical trials and is intended to support research and development efforts in oncology.

Quantitative Data Summary

The following tables summarize the key efficacy data from clinical trials involving Zadavotide guraxetan and comparator therapies. It is important to note that direct long-term overall survival data for Zadavotide guraxetan from its pivotal Phase III trials, SPLASH and ECLIPSE, are not yet mature. The available data primarily focuses on radiographic progression-free survival (rPFS). For context, overall survival data from trials of other PSMA-targeted radioligand therapies and standard-of-care treatments are also included.

Table 1: Efficacy Data for Zadavotide Guraxetan vs. Androgen Receptor Pathway Inhibitors (ARPIs)

Endpoint	Zadavotide Guraxetan ([¹⁷⁷Lu]Lu-PSMA-I&T)	Control (Abiraterone or Enzalutamide)	Clinical Trial
Median Radiographic Progression-Free Survival (rPFS)	9.5 months	6.0 months	SPLASH (Phase III)[1]
Hazard Ratio (HR) for rPFS	0.71 (p=0.0088)	-	SPLASH (Phase III)[1]
Interim Overall Survival (OS) Hazard Ratio (HR)	1.11	-	SPLASH (Phase III)[1]

Note: The interim OS data from the SPLASH trial is immature and confounded by a high rate of crossover (84.6%) from the control arm to the Zadavotide guraxetan arm.[1]

Table 2: Efficacy Data for Other PSMA-Targeted Radioligand Therapy (¹⁷⁷Lu-PSMA-617) and Standard of Care

Endpoint	¹⁷⁷Lu-PSMA-617 (Pluvicto®)	Cabazitaxel (B1684091)	Clinical Trial
Median Overall Survival (OS)	Similar to Cabazitaxel	Similar to ¹⁷⁷Lu-PSMA-617	TheraP (Phase II)[2]
Median Progression-Free Survival (PFS)	Favored ¹⁷⁷Lu-PSMA-617	-	TheraP (Phase II)[2]
Median Overall Survival (OS)	13.6 months	11.0 months	CARD (Phase IV)[3]

Note: The CARD trial evaluated cabazitaxel versus abiraterone (B193195) or enzalutamide (B1683756) in patients who had progressed on docetaxel (B913) and an ARPI.[3] Real-world data for patients with mCRPC in the US Medicare population shows a median survival of 25.6 months after diagnosis and 23.4 months following initiation of first-line therapy.[4]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of clinical trial findings. Below are the protocols for the key clinical trials cited.

SPLASH Trial (NCT04647526)

• Study Design: A Phase III, multicenter, open-label, randomized study.

• Patient Population: Patients with metastatic castration-resistant prostate cancer (mCRPC) who have progressed following treatment with one prior androgen receptor pathway inhibitor (ARPI) and were chemotherapy-naïve for mCRPC.[5] Patients were required to have PSMA-positive disease confirmed by PET imaging.

• Intervention Arm: Participants received up to four cycles of Zadavotide guraxetan (6.8 GBq per cycle) intravenously every 8 weeks.[5][6]

• Control Arm: Participants received either abiraterone or enzalutamide.

• Primary Endpoint: Radiographic progression-free survival (rPFS).[7]

• Crossover: Patients in the control arm were permitted to cross over to receive Zadavotide guraxetan upon confirmed radiographic progression.

ECLIPSE Trial (NCT05204927)

• Study Design: A Phase III, multi-center, open-label, randomized clinical trial.[8]

• Patient Population: Patients with PSMA-positive mCRPC previously treated with an ARPI.[8]

• Intervention Arm: Zadavotide guraxetan administered at a dose of 200 mCi (7.4 GBq) every six weeks for up to six doses.[8]

• Control Arm: Hormone therapy (a change in ARPI).[8]

• Primary Endpoint: Radiographic progression-free survival (rPFS).[9][10]

• Status: The trial has met its primary endpoint for rPFS, with final completion anticipated in February 2029.[9]

Signaling Pathway and Experimental Workflow

PSMA-Mediated Signaling in Prostate Cancer

Prostate-Specific Membrane Antigen (PSMA) is a transmembrane protein highly expressed on the surface of prostate cancer cells. Its activity is linked to the activation of pro-survival signaling pathways. Zadavotide guraxetan targets PSMA to deliver localized radiation. The diagram below illustrates the role of PSMA in activating the PI3K-Akt signaling pathway, a key driver of cancer cell survival and proliferation.

Caption: PSMA-mediated activation of the PI3K-AKT signaling pathway.

SPLASH Clinical Trial Workflow

The following diagram outlines the workflow of the SPLASH clinical trial, from patient screening to treatment allocation and follow-up.

References

• 1. POINT Biopharma & Lantheus Announce Positive Topline Results From Pivotal SPLASH Trial in Metastatic Castration-Resistant Prostate Cancer [drug-dev.com]
• 2. guoncologynow.com [guoncologynow.com]
• 3. urotoday.com [urotoday.com]
• 4. Likelihood of Approval and Phase Transition Success Rate Model – Lutetium (177Lu) Zadavotide Guraxetan in Metastatic Castration-Resistant Prostate Cancer (mCRPC) [globaldata.com]
• 5. Initial clinical experience with [177Lu]Lu-PNT2002 radioligand therapy in metastatic castration-resistant prostate cancer: dosimetry, safety, and efficacy from the lead-in cohort of the SPLASH trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Initial clinical experience with [177Lu]Lu-PNT2002 radioligand therapy in metastatic castration-resistant prostate cancer: dosimetry, safety, and efficacy from the lead-in cohort of the SPLASH trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ascopubs.org [ascopubs.org]
• 8. curiumpharma.com [curiumpharma.com]
• 9. urologytimes.com [urologytimes.com]
• 10. targetedonc.com [targetedonc.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Peptide-Based Compounds

Disclaimer: No specific information is publicly available for "Zadavotide guraxetan." The following guidelines are based on established best practices for the handling and disposal of research-grade peptide therapeutics and should be adapted to comply with your institution's specific protocols and local regulations. Always consult the Safety Data Sheet (SDS) for any known compound and your institution's Environmental Health and Safety (EHS) department.[1][2]

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals on the proper disposal of peptide-based compounds. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to use appropriate Personal Protective Equipment (PPE).[1] Peptides, particularly in lyophilized powder form, can be easily aerosolized, posing an inhalation risk.[1][2]

• Gloves: Wear chemical-resistant nitrile gloves. Change them immediately if they become contaminated.[1]

• Eye Protection: Use safety glasses or goggles to protect against splashes.[1]

• Lab Coat: A lab coat or protective gown is mandatory to protect skin and clothing.[1]

• Respiratory Protection: When handling powders, work within a certified chemical fume hood or a biological safety cabinet.[1][2]

Step-by-Step Disposal Protocol

All peptide waste and contaminated materials must be treated as hazardous chemical waste.[2][3] Never dispose of peptide solutions down the drain or place solid peptide waste in the regular trash.[1][3]

Step 1: Waste Segregation Proper segregation at the point of generation is crucial. Separate waste into designated, clearly labeled containers.[1][2]

• Solid Waste: Includes contaminated consumables such as vials, pipette tips, tubes, gloves, and weighing papers.[2][3][4]

• Liquid Waste: Includes unused or expired peptide solutions, and waste from analytical instrumentation (e.g., HPLC).[2][4]

• Sharps Waste: Needles, syringes, and broken glassware must be placed in a puncture-resistant, labeled sharps container.[4][5]

Step 2: Chemical Inactivation (Pre-treatment of Liquid Waste) For liquid waste, chemical inactivation may be a suitable pre-treatment step if permitted by your institution.[2][4] This process degrades the peptide's primary structure. Perform all inactivation procedures in a chemical fume hood.[2]

Step 3: Containerization and Labeling Use leak-proof, compatible, and clearly labeled hazardous waste containers for all waste streams.[2][6] The label must include:

• The words "Hazardous Waste".[2]

• The full chemical name(s) of the contents.[2]

• Associated hazards (e.g., corrosive, toxic).

Step 4: Decontamination of Labware Reusable labware that has come into contact with peptides should be decontaminated. Soaking in an enzymatic detergent or a sodium hypochlorite (B82951) solution is an effective method.[4][7] After soaking, wash thoroughly with laboratory detergent and rinse with purified water.[4]

Step 5: Final Disposal Coordinate with your institution's EHS department or a licensed hazardous waste contractor for the pickup and final disposal of all waste containers.[1][2] This typically involves incineration.[4]

Data Presentation

Table 1: Chemical Inactivation Methods for Peptide Waste

The following table summarizes common chemical inactivation methods that can be used as a pre-treatment for liquid peptide waste. Subsequent neutralization may be required before final collection.[2]

Deactivating Agent	Concentration	Minimum Contact Time	Notes
Sodium Hypochlorite (Bleach)	10% solution (0.5-1.0% final concentration)	30 - 60 minutes	Strong oxidizing agent effective for peptide degradation. Corrosive.[2][4]
Strong Acid (e.g., HCl)	1 M	Minimum 30 minutes	Highly effective. Requires subsequent neutralization before disposal.[2]
Strong Base (e.g., NaOH)	1 M	Minimum 30 minutes	Highly effective. Requires subsequent neutralization before disposal.[2]

Mandatory Visualization

Diagram 1: Peptide Waste Disposal Workflow

Caption: Workflow for the proper segregation and disposal of peptide laboratory waste.

References

• 1. peptide24.store [peptide24.store]
• 2. benchchem.com [benchchem.com]
• 3. puretidestherapy.com [puretidestherapy.com]
• 4. benchchem.com [benchchem.com]
• 5. How to Dispose of Biosafety Waste: A Guide for Safe and Compliant Practices [greenflow.com]
• 6. gmpsop.com [gmpsop.com]
• 7. Peptide decontamination guidelines - SB PEPTIDE [sb-peptide.com]

Essential Safety and Operational Guide for Handling Zadavotide Guraxetan ([¹⁷⁷Lu]Lu-PSMA I&amp;T)

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Zadavotide guraxetan, particularly when radiolabeled with Lutetium-177 ([¹⁷⁷Lu]Lu-PSMA I&T). Adherence to these guidelines is essential to ensure personal and environmental safety in a laboratory setting.

Personal Protective Equipment (PPE)

A multi-layered PPE strategy is the frontline defense against exposure to Zadavotide guraxetan, a peptide-based radiopharmaceutical. The following table summarizes the required PPE for various handling scenarios. All PPE must be donned before handling the agent and disposed of as radioactive waste immediately after use.

Task	Required Personal Protective Equipment
Receiving and Unpacking	Double chemotherapy-tested gloves, protective gown, eye protection. A respirator should be available in case of suspected package damage.
Radiolabeling and Compounding	Double chemotherapy-tested gloves, disposable low-permeability fabric gown, face shield and/or safety goggles, and a surgical mask. All manipulations of open solutions must be performed in a certified biological safety cabinet or a fume hood with appropriate filtration for handling radioactive materials.
Administration (In Vitro/In Vivo)	Two pairs of chemotherapy-tested gloves, a chemotherapy-resistant gown, and a face shield or safety goggles with a mask.
Waste Disposal	Double chemotherapy-tested gloves, disposable gown, and eye protection.
Spill Cleanup	Full PPE including a respirator, absorbent materials from a designated hazardous drug and radioactive spill kit.

Note on Glove Selection: Gloves should be powder-free and made of nitrile, neoprene, or polyurethane. For direct handling of Lutetium-177, radiation-rated gloves should be considered.

Operational Plan: From Receipt to Disposal

A clear and well-rehearsed protocol is essential for the safe handling of Zadavotide guraxetan. The following workflow outlines the critical steps.